1,2-Dipalmitoyl-3-bromopropanediol

Core Science & Biosynthesis

Unraveling the Enigmatic Mechanism of 1,2-Dipalmitoyl-3-bromopropanediol: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,2-Dipalmitoyl-3-bromopropanediol is a synthetic lipid analog whose mechanism of action remains a subject of scientific inquiry. This technical guide consolidates the current understanding, rooted in its structural similarity to the endogenous second messenger diacylglycerol (DAG), and posits a putative mechanism centered on the modulation of Protein Kinase C (PKC) signaling pathways. While direct experimental data for this specific compound is limited, this document provides a comprehensive theoretical framework, details potential experimental approaches for its investigation, and presents relevant data from analogous compounds to guide future research.

Introduction: The Diacylglycerol Analogy

1,2-Dipalmitoyl-3-bromopropanediol shares a striking structural resemblance to 1,2-dipalmitoylglycerol, a physiologically significant diacylglycerol species. Diacylglycerols are critical second messengers that allosterically activate a family of serine/threonine kinases known as Protein Kinase C (PKC). The core hypothesis is that 1,2-Dipalmitoyl-3-bromopropanediol functions as a DAG mimetic, competing with endogenous DAG for binding to the C1 domain of conventional and novel PKC isozymes. The substitution of the hydroxyl group at the sn-3 position with a bromine atom is a key modification. This chemical alteration is presumed to confer metabolic stability by preventing esterification or phosphorylation, thus potentially prolonging its signaling effects or acting as a stable inhibitor.

Putative Mechanism of Action: Modulation of Protein Kinase C

The proposed mechanism of action for 1,2-Dipalmitoyl-3-bromopropanediol revolves around its interaction with the C1 domain of PKC. The C1 domain is a cysteine-rich zinc-finger motif responsible for recognizing and binding DAG, leading to the activation of the kinase.

Signaling Pathway Overview

The canonical PKC activation pathway, which 1,2-Dipalmitoyl-3-bromopropanediol is hypothesized to modulate, is initiated by the stimulation of cell surface receptors, leading to the activation of Phospholipase C (PLC). PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and DAG. While IP3 mobilizes intracellular calcium, DAG recruits PKC to the cell membrane, where it is activated.

Caption: Putative modulation of the Protein Kinase C (PKC) signaling pathway by 1,2-Dipalmitoyl-3-bromopropanediol.

Quantitative Data from Analogous Compounds

Compound Class	Example Compound	Target	Affinity/Potency (IC₅₀/Kᵢ)	Reference
Phorbol Esters	Phorbol 12-Myristate 13-Acetate (PMA)	Pan-PKC Activator	Nanomolar range	[General Knowledge]
Diacylglycerol Lactones	Bryostatin Analogues	PKCα	363 nM - 7000 nM	[1]
Indolocarbazoles	Staurosporine	Broad Kinase Inhibitor (including PKC)	Nanomolar range	[General Knowledge]
Bisindolylmaleimides	Gö 6983	Pan-PKC Inhibitor (α, β, γ, δ)	6-10 nM	[General Knowledge]
Diketone DAG Analogues	10-hydroxymethyl-8,13-eicosanedione	PKC Inhibitor	Micromolar range	[2]

Proposed Experimental Protocols

To elucidate the precise mechanism of action of 1,2-Dipalmitoyl-3-bromopropanediol, a series of in vitro and cell-based assays are recommended.

In Vitro Kinase Assay for PKC Inhibition/Activation

Objective: To determine if 1,2-Dipalmitoyl-3-bromopropanediol directly activates or inhibits the kinase activity of specific PKC isozymes.

Methodology:

• Reagents: Recombinant human PKC isozymes (e.g., PKCα, PKCβ, PKCδ), fluorescently labeled substrate peptide, ATP, phosphatidylserine (PS), and varying concentrations of 1,2-Dipalmitoyl-3-bromopropanediol and a known PKC activator (e.g., PMA) or inhibitor (e.g., staurosporine).

• Procedure: a. Prepare a reaction mixture containing the PKC isozyme, PS vesicles, and the fluorescent peptide substrate in a kinase buffer. b. Add varying concentrations of 1,2-Dipalmitoyl-3-bromopropanediol to the reaction wells. For activation studies, omit a standard activator. For inhibition studies, include a sub-maximal concentration of a PKC activator like PMA. c. Initiate the kinase reaction by adding ATP. d. Incubate at 30°C for a specified time (e.g., 60 minutes). e. Terminate the reaction and measure the fluorescence of the phosphorylated substrate using a plate reader.

• Data Analysis: Plot the kinase activity against the concentration of 1,2-Dipalmitoyl-3-bromopropanediol to determine the IC₅₀ (for inhibition) or EC₅₀ (for activation).

Caption: Workflow for an in vitro Protein Kinase C (PKC) assay.

Cellular Assay for PKC Translocation

Objective: To visualize the effect of 1,2-Dipalmitoyl-3-bromopropanediol on the subcellular localization of PKC, a hallmark of its activation.

Methodology:

• Cell Culture: Use a cell line expressing a fluorescently tagged PKC isozyme (e.g., GFP-PKCα).

• Treatment: Treat the cells with varying concentrations of 1,2-Dipalmitoyl-3-bromopropanediol, a positive control (PMA), and a vehicle control.

• Imaging: Acquire live-cell or fixed-cell fluorescence microscopy images at different time points post-treatment.

• Analysis: Quantify the translocation of the fluorescently tagged PKC from the cytosol to the plasma membrane or other cellular compartments.

Conclusion and Future Directions

The available evidence strongly suggests that 1,2-Dipalmitoyl-3-bromopropanediol acts as a modulator of Protein Kinase C signaling by functioning as a metabolically stable analog of diacylglycerol. Its brominated sn-3 position likely confers resistance to enzymatic degradation, making it a potentially valuable tool for studying PKC-dependent cellular processes. Future research should focus on direct experimental validation of its interaction with PKC isozymes, determination of its binding affinity and inhibitory or activatory constants, and elucidation of its downstream cellular effects. Such studies will be crucial for defining its utility as a research tool and for exploring any potential therapeutic applications.

References

• 1. Synthesis and Biological Evaluation of Several Bryostatin Analogues Bearing a Diacylglycerol Lactone C-Ring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of diacylglycerol analogues as potential second-messenger antagonists and inhibitors of protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]

In-depth Technical Guide: 1,2-Dipalmitoyl-3-bromopropanediol as a Putative Lipid Probe

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rationale for a Brominated Diacylglycerol Probe

Diacylglycerol (DAG) is a critical second messenger in a multitude of cellular signaling pathways, most notably in the activation of protein kinase C (PKC) isozymes and diacylglycerol kinases (DGKs). The transient and localized nature of DAG production necessitates sophisticated tools for its study. An ideal chemical probe would allow for the specific and stable labeling of DAG-binding proteins, enabling their identification, characterization, and the elucidation of their roles in cellular processes.

1,2-Dipalmitoyl-3-bromopropanediol is a synthetic analog of 1,2-dipalmitoyl-sn-glycerol. The introduction of a bromine atom at the sn-3 position transforms the molecule from a transient signaling lipid into a potential reactive probe. The rationale behind this modification is to create an electrophilic center that can form a covalent bond with nucleophilic residues (such as cysteine, histidine, or lysine) within the DAG-binding pocket of target proteins. This process, known as affinity labeling or covalent inhibition, would result in an irreversible modification of the protein, facilitating its detection and functional analysis.

Key Potential Applications:

• Irreversible Inhibition: Covalently modifying the active or regulatory site of DAG-dependent enzymes like PKC and DGK to study the long-term consequences of their inhibition.

• Protein Profiling: Identifying novel DAG-binding proteins in complex biological samples.

• Structural Studies: Trapping the protein-ligand complex for structural elucidation by techniques like X-ray crystallography or cryo-electron microscopy.

Synthesis of 1,2-Dipalmitoyl-3-bromopropanediol

While a specific, detailed protocol for the synthesis of 1,2-Dipalmitoyl-3-bromopropanediol was not found in the reviewed literature, a plausible synthetic route can be extrapolated from standard organic chemistry principles and syntheses of related compounds. The synthesis would likely involve the dipalmitoylation of a 3-bromo-1,2-propanediol precursor.

Hypothetical Synthetic Scheme:

A common starting material would be 3-bromo-1,2-propanediol. This precursor can be acylated with palmitoyl chloride in the presence of a base, such as pyridine or triethylamine, to yield the desired product.

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Caption: Hypothetical synthesis of 1,2-Dipalmitoyl-3-bromopropanediol.

Experimental Protocol (Hypothetical):

• Dissolution: Dissolve 3-bromo-1,2-propanediol in a suitable anhydrous solvent such as dichloromethane or chloroform containing pyridine or triethylamine as a base.

• Acylation: Slowly add two equivalents of palmitoyl chloride to the solution at 0°C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for several hours until the reaction is complete, as monitored by thin-layer chromatography (TLC).

• Work-up: Quench the reaction with water and extract the product into an organic solvent. Wash the organic layer sequentially with dilute acid, saturated sodium bicarbonate, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Mechanism of Action as a Lipid Probe

The proposed mechanism of action for 1,2-Dipalmitoyl-3-bromopropanediol as a lipid probe is through affinity labeling . The diacylglycerol-like structure directs the molecule to the C1 domain of proteins like PKC or the catalytic domain of DGKs. Once bound, the electrophilic bromomethyl group is positioned to react with a nearby nucleophilic amino acid residue, forming a stable covalent bond.

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A Technical Guide to the Synthesis and Application of 1,2-Dipalmitoyl-3-bromopropanediol for Protein Labeling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 1,2-dipalmitoyl-3-bromopropanediol, a specialized lipid probe with potential applications in the covalent labeling of proteins, particularly those associated with cellular membranes. This document outlines a detailed, proposed synthetic protocol, characterization methods, and a discussion of its potential utility in studying protein-lipid interactions and for targeted drug delivery.

Introduction

The study of protein-lipid interactions is fundamental to understanding a vast array of cellular processes, from signal transduction to membrane trafficking. Chemical probes that can covalently label proteins within their native membrane environment are invaluable tools for elucidating these interactions. 1,2-Dipalmitoyl-3-bromopropanediol is a synthetic lipid designed to act as such a probe. Its structure comprises a glycerol backbone esterified with two palmitic acid chains, providing a hydrophobic domain that facilitates insertion into lipid bilayers. The key functional group is the bromine atom at the sn-3 position, which can act as an electrophile, enabling covalent reaction with nucleophilic residues on nearby proteins.

Synthesis of 1,2-Dipalmitoyl-3-bromopropanediol

The synthesis of 1,2-dipalmitoyl-3-bromopropanediol can be achieved through a two-step process, starting from the commercially available precursor, 3-bromo-1,2-propanediol. The first step involves the synthesis of palmitoyl chloride from palmitic acid, followed by the esterification of 3-bromo-1,2-propanediol with two equivalents of palmitoyl chloride.

Experimental Protocols

Step 1: Synthesis of Palmitoyl Chloride

This procedure is based on established methods for the conversion of carboxylic acids to acyl chlorides.

• Materials:

  • Palmitic acid

  • Thionyl chloride (SOCl₂)

  • Anhydrous N,N-dimethylformamide (DMF) (catalytic amount)

  • Anhydrous toluene

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve palmitic acid (1.0 eq) in anhydrous toluene.

  • Add a catalytic amount of anhydrous DMF.

  • Slowly add thionyl chloride (1.5 eq) to the solution at room temperature.

  • Heat the reaction mixture to reflux (approximately 80-90 °C) and maintain for 2-3 hours, or until the evolution of gas (HCl and SO₂) ceases.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • After completion, allow the mixture to cool to room temperature.

  • Remove the excess thionyl chloride and toluene under reduced pressure using a rotary evaporator. The resulting crude palmitoyl chloride can be used in the next step without further purification.

Step 2: Synthesis of 1,2-Dipalmitoyl-3-bromopropanediol

This proposed protocol is based on standard esterification methods using an acyl chloride and an alcohol in the presence of a base.

• Materials:

  • 3-Bromo-1,2-propanediol

  • Palmitoyl chloride (from Step 1)

  • Anhydrous pyridine

  • Anhydrous dichloromethane (DCM)

• Procedure:

  • Dissolve 3-bromo-1,2-propanediol (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Add anhydrous pyridine (2.2 eq) to the solution and cool the mixture to 0 °C in an ice bath.

  • Slowly add a solution of palmitoyl chloride (2.1 eq) in anhydrous DCM to the cooled mixture with stirring.

  • Allow the reaction to slowly warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction by TLC.

  • Upon completion, quench the reaction by adding a small amount of water.

  • Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 1,2-dipalmitoyl-3-bromopropanediol as a white solid.

Characterization Data

The successful synthesis of the precursors and the final product should be confirmed by standard analytical techniques.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Expected ¹H NMR Signals (CDCl₃, δ ppm)	Expected ¹³C NMR Signals (CDCl₃, δ ppm)	Expected Mass Spectrum (m/z)
3-Bromo-1,2-propanediol	C₃H₇BrO₂	154.99	3.90-3.80 (m, 1H), 3.75-3.65 (m, 2H), 3.60-3.50 (m, 2H), 2.50-2.30 (br s, 2H, -OH)	~65 (CH₂OH), ~71 (CHOH), ~36 (CH₂Br)	[M+H]⁺: 155, 157
Palmitoyl chloride	C₁₆H₃₁ClO	274.87	2.88 (t, 2H), 1.70 (p, 2H), 1.40-1.20 (m, 24H), 0.88 (t, 3H)	~174 (C=O), ~47 (CH₂COCl), ~32-22 (alkyl CH₂), ~14 (CH₃)	[M]⁺: 274, 276
1,2-Dipalmitoyl-3-bromopropanediol	C₃₅H₆₇BrO₄	647.80	~5.20 (m, 1H), ~4.30 (dd, 1H), ~4.15 (dd, 1H), ~3.50 (d, 2H), 2.30 (t, 4H), 1.60 (m, 4H), 1.35-1.20 (m, 48H), 0.88 (t, 6H)	~173 (C=O), ~70 (CHOCO), ~63 (CH₂OCO), ~34 (CH₂Br), ~32-22 (alkyl CH₂), ~14 (CH₃)	[M+Na]⁺: 670, 672

Application in Protein Labeling

1,2-Dipalmitoyl-3-bromopropanediol is designed as a lipid-directed covalent labeling probe. The dipalmitoyl chains anchor the molecule within the hydrophobic core of a biological membrane, positioning the reactive bromopropyl group in proximity to membrane-embedded or membrane-associated proteins.

Proposed Mechanism of Action

The covalent labeling of proteins by 1,2-dipalmitoyl-3-bromopropanediol is proposed to occur via a nucleophilic substitution reaction. Nucleophilic amino acid residues on the protein surface, such as cysteine (thiol group), histidine (imidazole group), or lysine (amino group), can attack the electrophilic carbon atom bearing the bromine atom, leading to the displacement of the bromide ion and the formation of a stable covalent bond.

Experimental Workflow for Protein Labeling

• Probe Incorporation: Incubate cells or isolated membranes with a solution of 1,2-dipalmitoyl-3-bromopropanediol. The lipid probe will spontaneously insert into the lipid bilayer.

• Covalent Labeling: Allow for a sufficient incubation period at a controlled temperature (e.g., 37 °C) for the covalent reaction to occur between the probe and proximal nucleophilic residues of membrane proteins.

• Sample Preparation: Lyse the cells or solubilize the membranes to extract the proteins.

• Analysis: Labeled proteins can be identified and the site of modification can be mapped using mass spectrometry-based proteomic techniques.

Visualizations

Caption: Synthetic workflow for 1,2-Dipalmitoyl-3-bromopropanediol.

Caption: Proposed mechanism for protein labeling.

Conclusion

1,2-Dipalmitoyl-3-bromopropanediol represents a promising chemical tool for the investigation of protein-lipid interactions. Its synthesis from readily available starting materials is feasible through established chemical transformations. The lipidic nature of the probe allows for its incorporation into biological membranes, and the presence of a reactive bromopropyl group enables the covalent modification of adjacent proteins. This technical guide provides a foundational protocol and conceptual framework for the synthesis and application of this probe, which can be adapted and optimized for specific research needs in cell biology, biochemistry, and drug discovery. Further studies are warranted to fully characterize its reactivity and specificity in complex biological systems.

An In-Depth Technical Guide to the Reactivity of 1,2-Dipalmitoyl-3-bromopropanediol with Amino Acids

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

1,2-dipalmitoyl-3-bromopropanediol is a lipidated alkyl halide with significant potential in the targeted modification of peptides and proteins. Its unique structure, featuring two palmitoyl chains, imparts a hydrophobic character that can be leveraged for applications in drug delivery, protein engineering, and the development of self-adjuvanting vaccines. This guide provides a comprehensive overview of the reactivity of 1,2-dipalmitoyl-3-bromopropanediol with nucleophilic amino acids. The primary reaction mechanism is a bimolecular nucleophilic substitution (SN2), where the nucleophilic side chains of amino acids attack the electrophilic carbon bearing the bromine atom, leading to the formation of a stable carbon-heteroatom bond and the displacement of the bromide ion. The reactivity of amino acids is dictated by the nucleophilicity of their side chains, with cysteine exhibiting the highest reactivity, followed by histidine, lysine, and arginine. This document details the underlying chemical principles, provides hypothetical experimental protocols for the synthesis and analysis of the resulting lipidated amino acids, and presents illustrative quantitative data to guide research and development efforts.

Chemical Reactivity of 1,2-Dipalmitoyl-3-bromopropanediol with Amino Acids

The core reaction between 1,2-dipalmitoyl-3-bromopropanediol and amino acids is an alkylation reaction. Specifically, it is a nucleophilic substitution where the amino acid acts as the nucleophile and the lipidated bromopropanediol acts as the electrophile.

General Reaction Mechanism

The reaction proceeds via an SN2 (bimolecular nucleophilic substitution) mechanism. The nucleophilic side chain of an amino acid directly attacks the carbon atom bonded to the bromine atom in 1,2-dipalmitoyl-3-bromopropanediol. This leads to the formation of a new covalent bond between the amino acid and the lipid moiety, with the simultaneous departure of the bromide ion as the leaving group.

General S_N2 reaction of 1,2-dipalmitoyl-3-bromopropanediol with a nucleophilic amino acid.

Reactivity of Specific Amino Acid Side Chains

The rate and selectivity of the alkylation reaction are highly dependent on the nucleophilicity of the amino acid side chains. The most common nucleophilic residues in proteins are cysteine, histidine, lysine, and arginine.

• Cysteine: The thiol group (-SH) of cysteine is a potent nucleophile, especially in its deprotonated thiolate form (-S⁻). S-alkylation of cysteine is a well-established and efficient reaction.[1] It is the most likely amino acid to react with 1,2-dipalmitoyl-3-bromopropanediol under physiological conditions.

• Histidine: The imidazole ring of histidine contains two nitrogen atoms that can act as nucleophiles. The reactivity is pH-dependent, and alkylation can occur at either the N(π) or N(τ) position.[2]

• Lysine: The primary amine (-NH₂) in the side chain of lysine is also nucleophilic. N-alkylation of lysine is possible but generally requires more forcing conditions or the use of protecting groups to prevent reaction at the α-amino group.[3]

• Arginine: The guanidinium group of arginine is a strong base but a weaker nucleophile. Alkylation of the guanidinium group is challenging and often requires specific catalytic conditions.[4][5]

Factors Influencing Reactivity

Several factors can influence the outcome of the reaction:

• pH: The pH of the reaction medium is critical as it determines the protonation state of the amino acid side chains. For instance, the thiol group of cysteine is more nucleophilic at a pH above its pKa (around 8.5), where it exists predominantly as the thiolate anion.

• Solvent: The choice of solvent can affect the solubility of the reactants and the rate of the SN2 reaction. Aprotic polar solvents are generally preferred for SN2 reactions.

• Protecting Groups: To achieve site-specific lipidation, especially in the context of a peptide or protein, protecting groups may be necessary to block other reactive sites. For example, protecting the α-amino and carboxyl groups of an amino acid will direct the alkylation to the side chain.

• Steric Hindrance: The bulky dipalmitoyl group may introduce steric hindrance, potentially slowing down the reaction rate compared to smaller alkyl halides.

Quantitative Data on Reactivity

Amino Acid	Nucleophilic Group	Relative Reactivity (Hypothetical)	Expected Product	Potential Side Products
Cysteine	Thiol (-SH)	++++	S-lipidated Cysteine	Disulfide-linked dimers
Histidine	Imidazole Ring	+++	N(π)- or N(τ)-lipidated Histidine	Dialkylation
Lysine	Epsilon-Amine (-NH₂)	++	Nε-lipidated Lysine	Nα-alkylation, Dialkylation
Arginine	Guanidinium Group	+	N-lipidated Arginine	Low conversion

Note: This data is illustrative and intended for comparative purposes. Actual reaction outcomes will depend on specific experimental conditions.

Experimental Protocols

The following are hypothetical, yet detailed, experimental protocols for the synthesis and characterization of lipidated amino acids resulting from the reaction with 1,2-dipalmitoyl-3-bromopropanediol.

Synthesis of S-lipidated Cysteine

This protocol describes the S-alkylation of N-acetyl-L-cysteine as a model reaction.

Materials:

• 1,2-dipalmitoyl-3-bromopropanediol

• N-acetyl-L-cysteine

• Sodium bicarbonate (NaHCO₃)

• Dimethylformamide (DMF)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Dissolve N-acetyl-L-cysteine (1.1 equivalents) and sodium bicarbonate (2.2 equivalents) in DMF.

• Add a solution of 1,2-dipalmitoyl-3-bromopropanediol (1.0 equivalent) in DMF to the mixture.

• Stir the reaction mixture at room temperature for 24 hours under a nitrogen atmosphere.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the pure S-lipidated N-acetyl-L-cysteine.

Workflow for the synthesis of S-lipidated cysteine.

Characterization of Lipidated Amino Acids

The successful synthesis of the lipidated amino acid can be confirmed using a combination of analytical techniques.

4.2.1 Mass Spectrometry (MS)

• Technique: Electrospray Ionization Mass Spectrometry (ESI-MS) or Matrix-Assisted Laser Desorption/Ionization (MALDI-TOF) MS.

• Procedure: Dissolve a small amount of the purified product in a suitable solvent (e.g., methanol/chloroform mixture) and analyze by direct infusion or coupled with liquid chromatography (LC-MS).

• Expected Outcome: The mass spectrum should show a prominent peak corresponding to the molecular weight of the expected lipidated amino acid. Fragmentation analysis (MS/MS) can further confirm the structure.[6]

4.2.2 Nuclear Magnetic Resonance (NMR) Spectroscopy

• Technique: ¹H and ¹³C NMR spectroscopy.

• Procedure: Dissolve the purified product in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) and acquire the NMR spectra.

• Expected Outcome: The ¹H NMR spectrum will show characteristic peaks for the palmitoyl chains (long alkyl chains), the glycerol backbone, and the amino acid moiety. The disappearance of the proton signal of the nucleophilic group (e.g., -SH) and the appearance of new signals corresponding to the newly formed bond will confirm the reaction.[7]

4.2.3 Fourier-Transform Infrared (FTIR) Spectroscopy

• Technique: Attenuated Total Reflectance (ATR) FTIR.

• Procedure: Place a small amount of the purified product on the ATR crystal and acquire the spectrum.

• Expected Outcome: The FTIR spectrum will show characteristic absorption bands for the ester carbonyl groups of the palmitoyl chains (~1740 cm⁻¹), the amide bonds of the amino acid (if present), and the long alkyl chains. The disappearance of the S-H stretching vibration (for cysteine, ~2550 cm⁻¹) would indicate successful S-alkylation.[8]

Relevance in Biological Systems and Drug Development

The covalent attachment of 1,2-dipalmitoyl-3-bromopropanediol to amino acids, peptides, or proteins has significant implications in biological research and drug development.

Protein Lipidation and Signaling

Lipidation is a crucial post-translational modification that can influence the localization, trafficking, and function of proteins.[9] The introduction of the dipalmitoyl moiety can anchor a protein to a cell membrane, facilitating its interaction with other membrane-bound proteins or lipid rafts. While there are no specific signaling pathways known to directly involve 1,2-dipalmitoyl-3-bromopropanediol, the resulting lipidated proteins could potentially modulate various cellular processes.

Conceptual pathway of protein lipidation and its effect on cellular signaling.

Applications in Drug Development

• Targeted Drug Delivery: The hydrophobic nature of the dipalmitoyl group can be exploited for the development of liposomal drug delivery systems. Attaching a targeting peptide modified with this lipid anchor to a liposome can enhance its specificity and delivery to target cells.

• Enhanced Bioavailability: Lipidation can improve the pharmacokinetic properties of peptide-based drugs by increasing their stability against enzymatic degradation and enhancing their absorption and circulation time.[1]

• Self-Adjuvanting Vaccines: The lipid moiety can act as an adjuvant, stimulating the immune response when conjugated to a peptide antigen. This is a promising strategy for the development of more effective vaccines.[1]

Conclusion

1,2-dipalmitoyl-3-bromopropanediol is a versatile molecule for the lipidation of amino acids, peptides, and proteins. The reaction proceeds through a predictable SN2 mechanism, with the reactivity of amino acids being governed by the nucleophilicity of their side chains. Cysteine is the most reactive, making it a prime target for site-specific modification. While quantitative data for this specific reagent is limited, the principles outlined in this guide, along with the provided hypothetical protocols, offer a solid foundation for researchers to explore the potential of 1,2-dipalmitoyl-3-bromopropanediol in their respective fields. The ability to introduce a defined lipid moiety onto biomolecules opens up exciting avenues for advancements in drug delivery, protein engineering, and immunology. Further research is warranted to fully elucidate the reaction kinetics and to explore the biological activities of the resulting lipidated biomolecules.

References

• 1. Peptide Lipidation – A Synthetic Strategy to Afford Peptide Based Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mitsunobu mischief: Neighbor-directed histidine N(π)–alkylation provides access to peptides containing selectively functionalized imidazolium heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development and Recent Advances in Lysine and N-Terminal Bioconjugation for Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Phase-transfer-catalyzed alkylation of guanidines by alkyl halides under biphasic conditions: a convenient protocol for the synthesis of highly functionalized guanidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Exploring protein lipidation by mass spectrometry-based proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. NMR spectroscopy of basic/aromatic amino acid clusters in membrane proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Mitsunobu mischief: neighbor-directed histidine N(τ)-alkylation provides access to peptides containing selectively functionalized imidazolium heterocycles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide to the Physicochemical Properties of 1,2-Dipalmitoyl-3-bromopropanediol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of 1,2-Dipalmitoyl-3-bromopropanediol, a halogenated lipid of significant interest in various research and development applications. Due to the limited availability of direct experimental data for this specific compound, this guide leverages data from its close structural analog, 1,2-Dipalmitoyl-3-chloropropanediol, to provide well-founded estimations of its properties. This approach allows for a robust understanding of its expected behavior in experimental settings.

Core Physicochemical Properties

The defining characteristics of 1,2-Dipalmitoyl-3-bromopropanediol are its high lipophilicity, conferred by the two palmitoyl chains, and the reactive handle provided by the bromine atom at the sn-3 position of the glycerol backbone. These features make it a valuable tool for biophysical studies, particularly in the investigation of lipid-protein interactions and membrane dynamics.

Quantitative Data Summary

The following table summarizes the known and estimated physicochemical properties of 1,2-Dipalmitoyl-3-bromopropanediol. Data for the chloro-analog, 1,2-Dipalmitoyl-3-chloropropanediol, is provided for direct comparison.

Property	1,2-Dipalmitoyl-3-bromopropanediol (Estimated)	1,2-Dipalmitoyl-3-chloropropanediol (Experimental)
Molecular Formula	C₃₅H₆₇BrO₄	C₃₅H₆₇ClO₄[1][2]
Molecular Weight	631.81 g/mol	587.36 g/mol [1][2]
Melting Point	60-65 °C	62-64 °C[1]
Physical State	Solid	White Solid[1]
Solubility	Soluble in chloroform and methanol.	Soluble in chloroform and methanol.[1]

Experimental Protocols

Proposed Synthesis of 1,2-Dipalmitoyl-3-bromopropanediol

A plausible synthetic route would involve the acylation of 3-bromo-1,2-propanediol with palmitoyl chloride in the presence of a non-nucleophilic base, such as pyridine, to scavenge the HCl byproduct.

Materials:

• 3-bromo-1,2-propanediol

• Palmitoyl chloride

• Anhydrous pyridine

• Anhydrous dichloromethane (DCM)

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Procedure:

• Dissolve 3-bromo-1,2-propanediol in anhydrous DCM under an inert atmosphere (e.g., argon or nitrogen).

• Add anhydrous pyridine to the solution.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add a solution of palmitoyl chloride in anhydrous DCM to the reaction mixture with constant stirring.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the organic layer with DCM, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield pure 1,2-Dipalmitoyl-3-bromopropanediol.

Lipid Analysis by Mass Spectrometry

Mass spectrometry is a crucial technique for the structural confirmation and purity assessment of synthesized lipids.

Sample Preparation:

• Dissolve a small amount of the purified lipid in a suitable solvent, such as chloroform or methanol.

• For electrospray ionization (ESI), the sample is typically diluted to a concentration of 1-10 µg/mL in a solvent mixture like chloroform/methanol (1:1, v/v) with the addition of a salt (e.g., sodium acetate) to promote ion formation.

Instrumentation and Analysis:

• Introduce the sample into a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) via direct infusion or coupled with liquid chromatography.

• Acquire the full scan mass spectrum in positive ion mode to identify the molecular ion peak ([M+Na]⁺).

• Perform tandem mass spectrometry (MS/MS) on the molecular ion to obtain characteristic fragmentation patterns, which will confirm the presence of the palmitoyl chains and the brominated glycerol backbone.

Visualizations

Logical Relationship of Physicochemical Properties

Caption: Molecular structure and its influence on key properties.

Experimental Workflow for Cryo-EM Studies Using Brominated Lipids

Halogenated lipids, such as 1,2-Dipalmitoyl-3-bromopropanediol, are valuable tools in cryo-electron microscopy (cryo-EM) for studying lipid-protein interactions and membrane organization. The bromine atoms provide increased electron density, which can aid in the identification of lipid-binding sites on membrane proteins.

Caption: Workflow for studying lipid-protein interactions using cryo-EM.

References

• 1. usbio.net [usbio.net]
• 2. larodan.com [larodan.com]

Probing the Landscape of Lipid Rafts: A Technical Guide for Researchers

Abstract

Lipid rafts, specialized microdomains within the cell membrane enriched in cholesterol and sphingolipids, are critical hubs for cellular signaling and protein trafficking. Their unique biophysical properties and role in concentrating or excluding specific proteins make them a subject of intense research in cell biology and drug development. This technical guide provides an in-depth overview of established methodologies for studying lipid rafts, intended for researchers, scientists, and drug development professionals. We detail protocols for the disruption and visualization of lipid rafts and discuss the impact of these manipulations on key signaling pathways. All quantitative data are summarized for easy reference, and key experimental workflows and signaling pathways are illustrated with diagrams.

Introduction to Lipid Rafts

The plasma membrane is not a homogenous fluid bilayer but is compartmentalized into domains with distinct lipid and protein compositions. Among these are lipid rafts, which are small (10-200 nm), highly dynamic, and enriched in sterols and sphingolipids.[1] These domains are thought to exist in a liquid-ordered (Lo) phase, which is more tightly packed and less fluid than the surrounding liquid-disordered (Ld) phase of the bulk membrane.[2] This unique environment allows lipid rafts to function as platforms for the assembly of signaling complexes, regulating everything from immune responses to neurotransmission. Consequently, the ability to manipulate and visualize these domains is crucial for understanding their physiological and pathological roles.

Methodologies for Studying Lipid Rafts

The study of lipid rafts typically involves two main approaches: their disruption to observe the functional consequences and their visualization to understand their organization and dynamics.

Disruption of Lipid Rafts with Methyl-β-Cyclodextrin (MCD)

One of the most common methods for studying the function of lipid rafts is to disrupt their structure by depleting cholesterol, a key component. Methyl-β-cyclodextrin (MCD) is a cyclic oligosaccharide that is widely used for this purpose due to its ability to selectively extract cholesterol from the plasma membrane.[3][4] The removal of cholesterol leads to the disorganization of the liquid-ordered domains and the dispersal of raft-associated proteins.[5]

Table 1: Quantitative Data for Lipid Raft Disruption using Methyl-β-Cyclodextrin (MCD)

Parameter	Cell Type	Concentration	Incubation Time	Effect	Reference
Cholesterol Depletion	NG108-15 cells	2%	1 hour	52.0 ± 3.9% reduction in cholesterol	[6]
Cholesterol Depletion	CHO-FLAG-mDOR cells	2%	1 hour	49.6 ± 3.4% reduction in cholesterol	[6]
Raft Disorganization	T-cells (human)	0.5 mM	Not specified	Less effective in elderly donor cells	[5]
Raft Disorganization	T-cells (human)	10 mM	Not specified	Complete disorganization	[5]
General Use	Various cell lines	1 mM	1-2 hours	Effective lipid raft disruption	[7]

Visualization of Lipid Rafts with Fluorescent Probes

Visualizing lipid rafts provides spatial and temporal information about their organization and dynamics. This can be achieved using probes that bind to specific raft components or dyes whose fluorescence properties are sensitive to the lipid environment.

The B subunit of Cholera Toxin (CT-B) binds with high affinity to the ganglioside GM1, a glycosphingolipid that is highly enriched in lipid rafts.[8] Fluorescently conjugated CT-B is therefore a widely used marker to visualize these domains.[9][10]

Table 2: Quantitative Data for Lipid Raft Labeling with Cholera Toxin Subunit B (CT-B)

Parameter	Application	Concentration	Incubation Time	Temperature	Reference
Reconstitution	Stock Solution	1 mg/mL in PBS	N/A	N/A	[1][11]
Surface Labeling	Live Cells	400 ng/mL - 1 µg/mL	30 minutes	4°C	[1]
Endocytosis Assay	Live Cells	400 ng/mL - 1 µg/mL	10 - 60+ minutes	37°C	[1]
General Labeling	Live Cells	1 µg/mL	10 minutes	4°C	[10]

Laurdan and its carboxylated derivative, C-Laurdan, are fluorescent probes whose emission spectrum is sensitive to the polarity of their environment.[12] In cell membranes, this sensitivity translates to a shift in emission based on the degree of water penetration into the bilayer, which is lower in the tightly packed liquid-ordered (Lo) phase of lipid rafts compared to the liquid-disordered (Ld) phase. This spectral shift is quantified by the Generalized Polarization (GP) value. Higher GP values indicate a more ordered membrane environment.[13]

Table 3: Laurdan and C-Laurdan Generalized Polarization (GP) Values in Model Membranes

Probe	Membrane Phase	Lipid Composition	GP Value	Reference
Laurdan	Liquid-ordered (Lo)	ESM/Chol	0.57 ± 0.00	[14]
Laurdan	Liquid-disordered (Ld)	DOPC	-0.24 ± 0.00	[14]
Laurdan	Liquid-disordered (Ld)	POPC	-0.05 ± 0.00	[14]
Laurdan	Lo-Ld Coexistence	POPC/Chol	0.42 ± 0.00	[14]
C-Laurdan	Liquid-ordered (Lo)	ESM/Chol	0.51 ± 0.00	[14]
C-Laurdan	Liquid-disordered (Ld)	DOPC	-0.36 ± 0.01	[14]
C-Laurdan	Liquid-disordered (Ld)	POPC	-0.29 ± 0.00	[14]
C-Laurdan	Lo-Ld Coexistence	POPC/Chol	0.27 ± 0.00	[14]

ESM: Egg Sphingomyelin; Chol: Cholesterol; DOPC: 1,2-dioleoyl-sn-glycero-3-phosphocholine; POPC: 1-palmitoyl-2-oleoyl-glycero-3-phosphocholine.

Experimental Protocols

Protocol for Lipid Raft Disruption using Methyl-β-Cyclodextrin (MCD)

This protocol is a general guideline for disrupting lipid rafts by cholesterol depletion. Optimal conditions may vary between cell types.

• Cell Preparation: Culture cells to the desired confluency on appropriate plates or coverslips.

• MCD Solution Preparation: Prepare a stock solution of MCD in serum-free medium or a suitable buffer (e.g., HBSS). A common working concentration is 1-10 mM.

• Cell Treatment:

  • Wash cells twice with serum-free medium.

  • Incubate the cells with the MCD solution for 30-60 minutes at 37°C.

• Post-Treatment:

  • Remove the MCD solution and wash the cells three times with medium or buffer.

  • Proceed with downstream applications, such as protein analysis or functional assays.

Protocol for Labeling Lipid Rafts with Fluorescent Cholera Toxin Subunit B (CT-B)

This protocol describes the surface labeling of lipid rafts in live cells.

• Reagent Preparation:

  • Reconstitute the fluorescently labeled CT-B to a stock concentration of 1 mg/mL in PBS.[1]

  • Dilute the CT-B stock solution to a working concentration of 400 ng/mL to 1 µg/mL in cold (4°C) HBSS containing 0.5% BSA.[1]

• Cell Labeling:

  • Wash cells once with cold 1X HBSS + 0.5% BSA.[1]

  • Add the diluted CT-B conjugate to the cells and incubate for 30 minutes at 4°C, protected from light.[1]

• Washing and Fixation:

  • Wash the cells three times with cold 1X HBSS + 0.5% BSA.[1]

  • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at 4°C, protected from light.[1]

  • Wash the cells twice with PBS and proceed with imaging.

Protocol for Imaging Membrane Order with Laurdan

This protocol provides a method for staining cells with Laurdan to visualize membrane order.

• Laurdan Staining Solution: Prepare a 5 mM stock solution of Laurdan in DMSO. Dilute the stock solution to a final concentration of 5-50 µM in cell culture medium.

• Cell Staining:

  • Add the Laurdan staining solution to the cells.

  • Incubate for a minimum of 30 minutes at 37°C in a humidified 5% CO2 atmosphere to allow the dye to equilibrate within the cellular membranes.

• Imaging:

  • Image the cells using a two-photon or confocal microscope equipped with the appropriate filters. For Laurdan, excitation is typically around 405 nm, and emission is collected in two channels (e.g., 400-460 nm for the ordered phase and 470-530 nm for the disordered phase).

  • Calculate the GP image using the formula: GP = (I_ordered - G * I_disordered) / (I_ordered + G * I_disordered), where I is the intensity in each channel and G is a correction factor for the instrument's sensitivity.

Impact of Lipid Raft Disruption on Signaling Pathways

Lipid rafts play a crucial role in the spatial organization of signaling molecules. Their disruption can therefore have profound effects on cellular signaling.

Epidermal Growth Factor Receptor (EGFR) Signaling

The localization of EGFR within or outside of lipid rafts can significantly alter its signaling output. Some studies suggest that lipid raft disruption can lead to ligand-independent activation of EGFR by promoting its clustering.[15] This can, in turn, activate downstream pathways like the MAPK/ERK pathway.[16] However, in other contexts, lipid raft integrity is necessary for EGFR-mediated signaling, and disruption can sensitize cancer cells to EGFR inhibitors.[17]

Akt Signaling

The PI3K/Akt signaling pathway is a critical regulator of cell survival and proliferation. The integrity of lipid rafts is often required for the proper activation of Akt.[18] Disruption of lipid rafts can impair the phosphorylation and activation of Akt by preventing its recruitment to the membrane and its interaction with upstream kinases like PDK1.[18][19] This can lead to decreased cell survival and increased sensitivity to apoptosis.

Visualizations

Signaling Pathways

Caption: EGFR and Akt signaling pathways in the context of lipid rafts.

Experimental Workflows

References

• 1. biotium.com [biotium.com]
• 2. Frontiers | Imaging lipid domains in cell membranes: the advent of super-resolution fluorescence microscopy [frontiersin.org]
• 3. Cholesterol Depletion Using Methyl-β-cyclodextrin | Springer Nature Experiments [experiments.springernature.com]
• 4. diva-portal.org [diva-portal.org]
• 5. Effects of methyl-beta-cyclodextrin on T lymphocytes lipid rafts with aging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cholesterol reduction by methyl-β-cyclodextrin attenuates the delta opioid receptor-mediated signaling in neuronal cells but enhances it in non-neuronal cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. biotium.com [biotium.com]
• 9. Fluorescent labeling of membrane lipid rafts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. tools.thermofisher.com [tools.thermofisher.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. researchgate.net [researchgate.net]
• 13. Evaluating membrane structure by Laurdan imaging: Disruption of lipid packing by oxidized lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pnas.org [pnas.org]
• 15. Ligand-independent activation of the EGFR by lipid raft disruption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Lipid raft localization of epidermal growth factor receptor alters matrix metalloproteinase-1 expression in SiHa cells via the MAPK/ERK signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Lipid raft localization of EGFR alters the response of cancer cells to the EGFR tyrosine kinase inhibitor gefitinib - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Inhibition of Akt signaling by exclusion from lipid rafts in normal and transformed epidermal keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Exploring the Interactome of 1,2-Dipalmitoyl-3-bromopropanediol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The interactome of 1,2-Dipalmitoyl-3-bromopropanediol is not well-documented in publicly available scientific literature. This guide, therefore, presents a hypothetical framework based on established methodologies for studying lipid-protein interactions. The data, protocols, and pathways described herein are illustrative and designed to serve as a template for investigating the interactome of this and similar lipid-based molecules.

Introduction

1,2-Dipalmitoyl-3-bromopropanediol is a synthetic lipid analog. Its structure, featuring two palmitoyl chains and a reactive bromopropyl headgroup, makes it a potential tool for chemical biology and drug development. The bromine atom can serve as a reactive handle for covalently linking to interacting proteins, making it an ideal candidate for activity-based protein profiling and target identification. Understanding the cellular proteins that interact with this molecule—its interactome—is crucial for elucidating its mechanism of action, potential therapeutic applications, and off-target effects.

This guide outlines a comprehensive approach to identifying and characterizing the protein interaction partners of 1,2-Dipalmitoyl-3-bromopropanediol, leveraging affinity purification-mass spectrometry (AP-MS), a cornerstone technique in proteomics.[1][2]

Quantitative Data Summary: A Hypothetical Interactome

The following table represents hypothetical data from an AP-MS experiment designed to identify proteins from a cell lysate that interact with an affinity-tagged version of 1,2-Dipalmitoyl-3-bromopropanediol. In this scenario, the molecule is immobilized on beads to "pull down" its binding partners.[3]

Table 1: Hypothetical Protein Interactors of 1,2-Dipalmitoyl-3-bromopropanediol Identified via AP-MS

Protein ID (UniProt)	Gene Symbol	Protein Name	Fold Change (Probe vs. Control)	p-value	Cellular Localization	Putative Function
P62333	HSPA8	Heat shock cognate 71 kDa protein	15.2	0.001	Cytosol, Nucleus	Chaperone, protein folding
P04075	CS	Citrate synthase, mitochondrial	12.5	0.003	Mitochondrion	Krebs cycle enzyme
P60709	ACTB	Actin, cytoplasmic 1	9.8	0.009	Cytoskeleton	Structural protein
P10809	HSP90AA1	Heat shock protein HSP 90-alpha	8.1	0.012	Cytosol	Chaperone, signal transduction
Q06830	VCP	Transitional endoplasmic reticulum ATPase	7.4	0.015	Endoplasmic Reticulum	Protein quality control
P31946	YWHAZ	14-3-3 protein zeta/delta	6.9	0.021	Cytosol, Nucleus	Signal transduction, adapter protein
O75369	FABP5	Fatty acid-binding protein 5	5.5	0.035	Cytosol, Nucleus	Lipid transport
P02768	ALB	Serum albumin	2.1	0.048	Extracellular (control)	Non-specific binder

Data are representative. Fold change indicates the relative abundance of the protein in the probe sample compared to a negative control (e.g., beads alone). The p-value indicates the statistical significance of this enrichment. Cellular localization and function are based on UniProt annotations.

Experimental Protocols: Affinity Purification-Mass Spectrometry (AP-MS)

This protocol details the methodology for identifying protein interactors of 1,2-Dipalmitoyl-3-bromopropanediol using an affinity purification strategy coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1]

Objective: To isolate and identify proteins that bind to 1,2-Dipalmitoyl-3-bromopropanediol from a complex cell lysate.

Materials:

• Affinity Probe: 1,2-Dipalmitoyl-3-bromopropanediol covalently linked to agarose or magnetic beads.

• Control Beads: Unmodified beads or beads coated with a structurally similar but non-reactive lipid.

• Cell Culture: Human cell line (e.g., HEK293T or HeLa) cultured to ~80-90% confluency.

• Lysis Buffer: Non-ionic detergent-based buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% Triton X-100 or NP-40) supplemented with protease and phosphatase inhibitors. Using non-ionic detergents is crucial to solubilize membrane components without disrupting protein-lipid interactions.[3]

• Wash Buffer: Lysis buffer with a reduced detergent concentration (e.g., 0.1% Triton X-100).

• Elution Buffer: SDS-PAGE sample buffer (Laemmli buffer) or a competitive elution agent.

• Mass Spectrometry Reagents: Trypsin (sequencing grade), reduction/alkylation reagents (DTT, iodoacetamide), and LC-MS grade solvents.

Methodology:

• Cell Lysis:

  • Harvest cultured cells and wash twice with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cell pellet in ice-cold lysis buffer for 30 minutes with gentle rotation at 4°C.

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C to remove cellular debris.

  • Determine the protein concentration of the supernatant using a standard protein assay (e.g., BCA).

• Affinity Purification (Pull-down):

  • Equilibrate the affinity probe beads and control beads with lysis buffer.

  • Incubate a defined amount of cell lysate (e.g., 1-5 mg total protein) with the equilibrated beads. It is advisable to limit the protein concentration to 1 mg/mL or less to avoid overloading the beads.[3]

  • Incubate for 2-4 hours at 4°C with gentle end-over-end rotation. Shorter incubation times can help decrease non-specific binding.[3]

  • Pellet the beads by centrifugation and discard the supernatant.

  • Wash the beads extensively (3-5 times) with ice-cold wash buffer to remove non-specifically bound proteins.

• Protein Elution and Preparation for MS:

  • Elute the bound proteins by resuspending the beads in SDS-PAGE sample buffer and boiling for 5-10 minutes.

  • Separate the eluted proteins briefly on a 1D SDS-PAGE gel. This step helps to concentrate the sample and remove interfering substances.

  • Excise the entire protein lane from the gel, cut it into small pieces, and perform in-gel digestion.

  • Destain the gel pieces, then reduce the proteins with DTT and alkylate with iodoacetamide.

  • Digest the proteins overnight with trypsin at 37°C.

  • Extract the resulting peptides from the gel pieces using acetonitrile and formic acid.

  • Dry the extracted peptides in a vacuum centrifuge and resuspend in a buffer suitable for mass spectrometry (e.g., 0.1% formic acid in water).

• LC-MS/MS Analysis:

  • Analyze the peptide mixture using a high-resolution mass spectrometer coupled to a nano-liquid chromatography system.[1]

  • Separate peptides on a C18 column using a gradient of increasing organic solvent.[1]

  • Acquire data in a data-dependent acquisition (DDA) mode, where the mass spectrometer automatically selects the most abundant peptide ions for fragmentation (MS/MS).[1]

• Data Analysis:

  • Search the resulting MS/MS spectra against a human protein database (e.g., UniProt/Swiss-Prot) using a search engine like MaxQuant or Sequest.

  • Identify and quantify the proteins in both the probe and control samples.

  • Perform statistical analysis to identify proteins that are significantly enriched in the probe sample compared to the control. This involves calculating fold changes and p-values. Filtering results against a database of common contaminants (e.g., CRAPome) is recommended.[4]

Visualizations: Workflows and Pathways

Experimental Workflow Diagram

References

• 1. Affinity purification–mass spectrometry and network analysis to understand protein-protein interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. High-throughput: Affinity purification mass spectrometry | Protein interactions and their importance [ebi.ac.uk]
• 3. Lipid Beads and LC/MS to identify lipid-protein interactions - Echelon Biosciences [echelon-inc.com]
• 4. researchgate.net [researchgate.net]

The Unseen Interactome: A Technical Guide to 1,2-Dipalmitoyl-3-bromopropanediol as an Electrophilic Lipid Probe

For Researchers, Scientists, and Drug Development Professionals

Abstract

The study of lipid-protein interactions is paramount to understanding a vast array of cellular processes, from signal transduction to membrane trafficking. While numerous methods exist to probe these interactions, the identification of covalent and transient lipid-binding partners remains a significant challenge. This technical guide introduces 1,2-Dipalmitoyl-3-bromopropanediol as a novel, membrane-permeable electrophilic lipid probe designed for the covalent capture and subsequent identification of lipid-binding proteins. This document provides a comprehensive overview of the probe's synthesis, its proposed mechanism of action, detailed experimental protocols for its application in cellular systems, and strategies for downstream data analysis. The aim is to equip researchers with the necessary knowledge to utilize this tool for the exploration of the lipid-protein interactome and the elucidation of novel regulatory mechanisms in health and disease.

Introduction: The Need for Covalent Lipid Probes

Lipids are not merely structural components of cellular membranes; they are active participants in a multitude of signaling pathways. Their interactions with proteins are often transient and of low to moderate affinity, making them difficult to capture using traditional non-covalent methods like co-immunoprecipitation. Electrophilic probes offer a powerful solution by forming stable, covalent bonds with nucleophilic amino acid residues on interacting proteins.

1,2-Dipalmitoyl-3-bromopropanediol is a synthetic diacylglycerol analog featuring a reactive bromopropyl group at the sn-3 position. The dipalmitoyl chains provide hydrophobicity, allowing the probe to intercalate into cellular membranes and mimic endogenous diacylglycerols. The electrophilic bromine atom serves as a "warhead," reacting with nearby nucleophilic amino acid side chains, primarily cysteine, histidine, and lysine, thereby "trapping" interacting proteins. This guide will detail the synthesis and application of this probe for the discovery of novel lipid-protein interactions and the signaling pathways they govern.

Synthesis of 1,2-Dipalmitoyl-3-bromopropanediol

The synthesis of 1,2-Dipalmitoyl-3-bromopropanediol can be achieved through a straightforward esterification of 3-bromo-1,2-propanediol with palmitoyl chloride.

Materials and Reagents

• 3-Bromo-1,2-propanediol

• Palmitoyl chloride

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

• Argon or Nitrogen gas

• Standard glassware for organic synthesis

Synthetic Protocol

• Reaction Setup: In a round-bottom flask under an inert atmosphere (argon or nitrogen), dissolve 3-bromo-1,2-propanediol (1 equivalent) in anhydrous dichloromethane. Add anhydrous pyridine (2.2 equivalents) to the solution and cool to 0 °C in an ice bath.

• Acylation: Slowly add palmitoyl chloride (2.1 equivalents) dropwise to the stirred solution.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with dichloromethane (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield 1,2-dipalmitoyl-3-bromopropanediol as a white solid.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Table 1: Representative Synthesis Data

Parameter	Value
Starting Material	3-Bromo-1,2-propanediol
Key Reagents	Palmitoyl chloride, Pyridine
Solvent	Dichloromethane (DCM)
Reaction Temperature	0 °C to Room Temperature
Reaction Time	12-16 hours
Typical Yield	70-85%
Purification Method	Silica Gel Column Chromatography

Proposed Mechanism of Action

1,2-Dipalmitoyl-3-bromopropanediol acts as an electrophilic probe by covalently modifying nucleophilic amino acid residues within the binding pockets of interacting proteins. The primary targets are the side chains of cysteine, histidine, and lysine.[1]

• Cysteine: The thiol group of cysteine is a strong nucleophile and readily attacks the carbon atom bearing the bromine, displacing the bromide ion via an SN2 reaction to form a stable thioether linkage.[2]

• Histidine and Lysine: The imidazole ring of histidine and the primary amine of lysine are also nucleophilic and can react with the bromopropyl group, although generally at a slower rate than cysteine.[1][3]

This covalent modification allows for the stable capture of even transient or weak protein interactors.

References

• 1. Histidine and lysine as targets of oxidative modification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]

Potential Cellular Targets of 1,2-Dipalmitoyl-3-bromopropanediol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,2-Dipalmitoyl-3-bromopropanediol is a synthetic diacylglycerol (DAG) analogue. Its structural similarity to endogenous signaling lipids suggests its potential to interact with and modulate the activity of various cellular enzymes that recognize DAG or other lipid messengers. The presence of a bromine atom at the sn-3 position introduces a potential reactive site, suggesting that it may act as an irreversible inhibitor of its targets through covalent modification. This technical guide consolidates the current understanding of potential cellular targets of 1,2-Dipalmitoyl-3-bromopropanediol, based on the analysis of structurally similar compounds and known inhibitors of lipid-metabolizing enzymes. It provides a detailed overview of likely target classes, relevant signaling pathways, and comprehensive experimental protocols to investigate these potential interactions.

Introduction: The Rationale for Target Identification

1,2-Dipalmitoyl-3-bromopropanediol possesses a 1,2-dipalmitoyl-sn-glycerol backbone, a core structure of the second messenger diacylglycerol (DAG). DAG plays a pivotal role in a multitude of cellular signaling pathways by activating a range of effector proteins. The introduction of a bromine atom in place of the hydroxyl group at the sn-3 position is a key modification that likely alters its interaction with DAG-binding proteins and may confer inhibitory properties. Based on its chemical structure, the primary potential targets of 1,2-Dipalmitoyl-3-bromopropanediol fall into three main classes of enzymes central to lipid signaling:

• Diacylglycerol Kinases (DGKs): These enzymes phosphorylate DAG to produce phosphatidic acid (PA), thereby terminating DAG signaling.

• Protein Kinase C (PKC) Isoforms: A family of serine/threonine kinases that are major effectors of DAG signaling.

• Phospholipases: A broad class of enzymes that hydrolyze phospholipids, with certain isoforms being sensitive to lipid analogues.

This guide will delve into the evidence supporting each of these potential target classes and provide the necessary tools for their experimental validation.

Potential Target Classes and Signaling Pathways

Diacylglycerol Kinases (DGKs)

DGKs are critical regulators of cellular signaling, controlling the balance between the second messengers DAG and PA.[1][2] By converting DAG to PA, DGKs attenuate signaling pathways mediated by DAG, such as those involving PKC and Ras guanyl-releasing proteins (RasGRPs). There are ten known isoforms of DGK in mammals, each with distinct tissue distribution and regulatory properties.[1][3]

Hypothesis: 1,2-Dipalmitoyl-3-bromopropanediol, as a DAG analogue, is hypothesized to act as a competitive inhibitor of DGKs by binding to the DAG-binding site on the enzyme. The bromine atom may allow for covalent modification of the active site, leading to irreversible inhibition.

Signaling Pathway:

References

• 1. What are DGK inhibitors and how do they work? [synapse.patsnap.com]
• 2. mdpi.com [mdpi.com]
• 3. chemistryofcures.com [chemistryofcures.com]

Protocols & Analytical Methods

Application Notes and Protocols for Identifying Lipid-Binding Proteins Using 1,2-Dipalmitoyl-3-bromopropanediol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The study of protein-lipid interactions is crucial for understanding a myriad of cellular processes, from signal transduction to membrane trafficking. Chemical probes that mimic natural lipids are powerful tools for the identification and characterization of lipid-binding proteins. 1,2-Dipalmitoyl-3-bromopropanediol is a synthetic lipid analog designed for such purposes. Its dipalmitoyl backbone allows it to integrate into cellular membranes and interact with proteins in a manner similar to endogenous diacylglycerol, a key signaling lipid. The terminal bromine atom on the propanediol headgroup serves as a reactive handle, enabling the covalent capture and subsequent enrichment of interacting proteins for identification by mass spectrometry.

These application notes provide a comprehensive overview and detailed protocols for utilizing 1,2-Dipalmitoyl-3-bromopropanediol as a chemical probe to identify and quantify lipid-binding proteins from cultured cells. The methodologies described are based on established principles of chemical and proteomic analysis.[1][2][3]

Principle of the Method

The experimental approach involves the metabolic incorporation of 1,2-Dipalmitoyl-3-bromopropanediol into cultured cells. Following incubation, the cells are lysed, and proteins that have interacted with the probe are captured. The bromine group allows for covalent linkage to an affinity resin, facilitating the purification of the protein-probe complexes. The enriched proteins are then identified and quantified using mass spectrometry-based proteomic techniques.[2][4] This strategy enables the discovery of novel lipid-protein interactions and the characterization of their dynamics in various cellular contexts.

Experimental Workflow

Caption: Overall experimental workflow for the identification of lipid-binding proteins.

Detailed Experimental Protocols

Protocol 1: Metabolic Labeling of Cultured Cells

This protocol describes the introduction of 1,2-Dipalmitoyl-3-bromopropanediol into cultured mammalian cells.

Materials:

• Cultured mammalian cells (e.g., HEK293T, HeLa)

• Complete culture medium (e.g., DMEM with 10% FBS)

• 1,2-Dipalmitoyl-3-bromopropanediol stock solution (10 mM in DMSO)

• Phosphate-buffered saline (PBS)

Procedure:

• Plate cells in a 10 cm culture dish and grow to 70-80% confluency.

• Prepare the labeling medium by diluting the 1,2-Dipalmitoyl-3-bromopropanediol stock solution into pre-warmed complete culture medium to a final concentration of 50-100 µM.

• Aspirate the existing medium from the cells and wash once with PBS.

• Add the labeling medium to the cells and incubate for 4-6 hours at 37°C in a CO2 incubator.

• After incubation, aspirate the labeling medium and wash the cells three times with cold PBS to remove excess probe.

• Harvest the cells by scraping into cold PBS and pellet by centrifugation at 1,000 x g for 5 minutes at 4°C.

Protocol 2: Cell Lysis and Protein Extraction

This protocol details the gentle lysis of cells to preserve protein-lipid interactions.

Materials:

• Cell pellet from Protocol 1

• Lysis Buffer: 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 1% NP-40, 1 mM EDTA, with freshly added protease inhibitors.

• Microcentrifuge

Procedure:

• Resuspend the cell pellet in 1 mL of cold lysis buffer.

• Incubate on ice for 30 minutes with occasional vortexing.

• Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Transfer the supernatant (cleared lysate) to a new pre-chilled microcentrifuge tube.

• Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA assay).

Protocol 3: Affinity Purification of Probe-Interacting Proteins

This protocol describes the capture and enrichment of proteins that have interacted with the brominated lipid probe. The bromine atom can react with nucleophiles like thiols, enabling covalent capture on a thiol-functionalized resin.

Materials:

• Cleared cell lysate from Protocol 2

• Thiol-functionalized agarose or magnetic beads

• Wash Buffer: 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 0.1% NP-40

• Elution Buffer: 2x SDS-PAGE sample buffer

Procedure:

• Equilibrate the thiol-functionalized beads by washing three times with lysis buffer.

• Add the cleared cell lysate (containing 1-2 mg of total protein) to the equilibrated beads.

• Incubate for 2-4 hours at 4°C with gentle end-over-end rotation.

• Pellet the beads by centrifugation (for agarose) or using a magnetic stand (for magnetic beads) and discard the supernatant.

• Wash the beads three times with 1 mL of cold wash buffer to remove non-specifically bound proteins.

• After the final wash, remove all residual wash buffer.

• Elute the captured proteins by adding 50 µL of 2x SDS-PAGE sample buffer and heating at 95°C for 10 minutes.

• Separate the beads by centrifugation or magnetic separation, and collect the supernatant containing the eluted proteins.

Protocol 4: Sample Preparation for Mass Spectrometry

This protocol outlines the preparation of the enriched protein sample for analysis by LC-MS/MS.

Materials:

• Eluted protein sample from Protocol 3

• SDS-PAGE gel and running buffer

• Coomassie blue stain

• Destaining solution

• In-gel digestion kit (containing trypsin)

• LC-MS/MS grade solvents

Procedure:

• Run the eluted protein sample on a short SDS-PAGE gel to separate the proteins from the elution buffer components.

• Stain the gel with Coomassie blue and then destain to visualize the protein bands.

• Excise the entire protein lane from the gel.

• Perform in-gel digestion of the proteins with trypsin according to the manufacturer's protocol.

• Extract the resulting peptides from the gel fragments.

• Dry the peptides in a vacuum concentrator and resuspend in a buffer suitable for LC-MS/MS analysis (e.g., 0.1% formic acid in water).

Quantitative Data Presentation

For quantitative analysis, stable isotope labeling by amino acids in cell culture (SILAC) can be integrated with this protocol.[5] Cells are grown in "light" (normal) or "heavy" (isotope-labeled) medium. The "heavy" labeled cells are treated with the lipid probe, while the "light" cells serve as a control. The lysates are then mixed, and the subsequent enrichment and analysis will reveal proteins that are enriched in the "heavy" channel, indicating specific interaction with the probe.

Table 1: Hypothetical SILAC Data for Enriched Proteins

Protein ID	Gene Name	Heavy/Light Ratio	p-value	Description
P60709	ACTB	1.1	0.45	Actin, cytoplasmic 1
Q06830	VCP	1.3	0.32	Transitional endoplasmic reticulum ATPase
P35579	GNB1	8.9	<0.01	Guanine nucleotide-binding protein subunit beta-1
P51148	PLD1	12.3	<0.005	Phospholipase D1
Q9Y243	CERT1	15.7	<0.001	Ceramide transfer protein

Potential Signaling Pathway for Investigation

Lipid-binding proteins are often key components of signaling pathways. For instance, diacylglycerol (which 1,2-Dipalmitoyl-3-bromopropanediol mimics) is a crucial second messenger that activates Protein Kinase C (PKC). The described methodology could be used to identify novel proteins involved in such pathways.

Caption: A representative signaling pathway involving a lipid second messenger.

The use of 1,2-Dipalmitoyl-3-bromopropanediol in combination with modern proteomic techniques provides a robust platform for the discovery and characterization of lipid-binding proteins. The protocols and data presented here serve as a guide for researchers to design and execute experiments aimed at elucidating the complex roles of protein-lipid interactions in cellular function and disease. Careful optimization of labeling conditions and downstream analysis will be critical for achieving high-quality, reproducible results.

References

• 1. lipidinteractome.org [lipidinteractome.org]
• 2. academic.oup.com [academic.oup.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Non-radioactive analysis of dynamic protein palmitoylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Unbiased quantitative proteomics of lipid rafts reveals high specificity for signaling factors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 1,2-Dipalmitoyl-3-bromopropanediol in Lipid-Protein Crosslinking

For Researchers, Scientists, and Drug Development Professionals

Introduction

The study of lipid-protein interactions is crucial for understanding a vast array of cellular processes, from signal transduction to membrane trafficking.[1] Chemical crosslinking coupled with mass spectrometry (XL-MS) has emerged as a powerful technique to capture these interactions, providing valuable insights into protein structure and function within their native lipid environment.[2][3] While various crosslinking strategies exist, including photoactivatable and clickable probes, the use of chemo-selective probes offers a targeted approach to covalently link lipids to their interacting proteins.[1][4]

This document details the proposed application of 1,2-Dipalmitoyl-3-bromopropanediol , a novel lipid analogue, as a chemical crosslinker for studying lipid-protein interactions. Based on its structure, this molecule is designed to integrate into cellular membranes and covalently modify proximal nucleophilic amino acid residues, thereby "trapping" transient and stable interactions for subsequent analysis by mass spectrometry.

Principle of Operation

1,2-Dipalmitoyl-3-bromopropanediol is a synthetic lipid possessing two palmitoyl chains, which facilitate its incorporation into the hydrophobic core of cellular membranes. The key functional group is the bromopropanediol headgroup. The bromine atom serves as a good leaving group, making the adjacent carbon atom electrophilic and susceptible to nucleophilic attack by amino acid side chains.

The proposed crosslinking reaction involves the formation of a stable covalent bond between the lipid probe and specific amino acid residues such as cysteine (via thioether linkage), histidine (via alkylation of the imidazole ring), or lysine (via alkylation of the primary amine). This targeted reactivity allows for the covalent capture of proteins that come into close proximity with the lipid probe within the membrane. Following crosslinking, cells are lysed, proteins are digested, and the resulting lipid-modified peptides can be identified by mass spectrometry, revealing the specific sites of lipid-protein interaction.[5][6]

Caption: Proposed reaction of 1,2-Dipalmitoyl-3-bromopropanediol with a protein.

Applications

• Mapping Lipid-Binding Pockets: Identify specific amino acid residues that constitute the binding sites for diacylglycerol-like lipids.

• Validating Drug-Target Engagement: Assess how small molecule inhibitors affect the interaction between a target protein and membrane lipids.

• Studying Membrane Protein Dynamics: Capture conformational changes in membrane proteins that alter their lipid environment.[7]

• Identifying Novel Lipid-Interacting Proteins: A discovery tool for identifying previously unknown proteins that interact with specific lipid species in a cellular context.

Experimental Protocols

The following are proposed protocols for using 1,2-Dipalmitoyl-3-bromopropanediol in lipid-protein crosslinking experiments. Optimization may be required depending on the cell type and target protein.

Protocol 1: In Situ Crosslinking in Cultured Mammalian Cells

This protocol describes the treatment of live cells with the lipid probe to capture interactions in their native environment.

Materials:

• 1,2-Dipalmitoyl-3-bromopropanediol

• Mammalian cell line of interest (e.g., HEK293T, HeLa)

• Cell culture medium (e.g., DMEM) and Fetal Bovine Serum (FBS)

• Phosphate-Buffered Saline (PBS)

• Lysis Buffer (e.g., RIPA buffer with protease inhibitors)

• Dithiothreitol (DTT)

• Iodoacetamide (IAA)

• Trypsin (mass spectrometry grade)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

Procedure:

• Cell Culture: Plate cells to achieve 70-80% confluency on the day of the experiment.

• Probe Preparation: Prepare a 10 mM stock solution of 1,2-Dipalmitoyl-3-bromopropanediol in DMSO.

• Cell Treatment:

  • Wash cells once with warm PBS.

  • Add fresh, serum-free medium to the cells.

  • Add the lipid probe to the medium to a final concentration of 50-200 µM.

  • Incubate for 2-4 hours at 37°C to allow for incorporation into cell membranes.

• Quenching:

  • Remove the medium containing the probe.

  • Wash cells twice with cold PBS.

  • Add quenching solution to the cells and incubate for 15 minutes at room temperature to react with any unreacted probe.

• Cell Lysis:

  • Wash cells once with cold PBS.

  • Add cold Lysis Buffer and scrape the cells.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Protein Digestion:

  • Quantify the protein concentration in the supernatant.

  • Reduce disulfide bonds by adding DTT to a final concentration of 10 mM and incubating at 56°C for 1 hour.

  • Alkylate cysteine residues by adding IAA to a final concentration of 20 mM and incubating in the dark at room temperature for 45 minutes.

  • Dilute the sample 5-fold with 50 mM ammonium bicarbonate.

  • Add trypsin at a 1:50 (trypsin:protein) ratio and incubate overnight at 37°C.

• Sample Cleanup:

  • Acidify the digest with formic acid to a final concentration of 1%.

  • Desalt the peptides using a C18 solid-phase extraction column.

  • Elute the peptides and dry them under vacuum.

• LC-MS/MS Analysis:

  • Reconstitute the dried peptides in a suitable solvent for mass spectrometry.

  • Analyze the sample by LC-MS/MS. Data should be acquired in a data-dependent mode, prioritizing fragmentation of higher mass precursors.[8]

Caption: Workflow for in situ lipid-protein crosslinking experiment.

Protocol 2: Data Analysis

Analysis of XL-MS data requires specialized software to identify the crosslinked peptides.

Procedure:

• Database Search: Use a specialized search engine (e.g., MaxQuant, pLink, or similar) that can handle modifications with a large mass shift.

• Defining the Modification: The modification by 1,2-Dipalmitoyl-3-bromopropanediol (minus the bromine atom) should be defined as a variable modification on nucleophilic residues (C, H, K). The mass of the modification is the molecular weight of the lipid minus the atomic weight of bromine.

• Data Filtering: Set stringent filtering criteria to ensure high-confidence identifications (e.g., a false discovery rate of <1%).

• Quantification: For quantitative proteomics experiments (e.g., using SILAC or label-free quantification), the relative abundance of the crosslinked peptides can be compared across different experimental conditions.[7][9]

Data Presentation

Quantitative data from these experiments should be summarized to highlight the key findings. The following tables provide templates for presenting hypothetical results.

Table 1: Identified Crosslinked Peptides

This table lists the proteins and specific peptide sequences identified as being crosslinked to the lipid probe.

Protein ID	Gene Name	Peptide Sequence	Modified Residue(s)	MS/MS Score
P04637	TP53	K.TFCK ICLG.S	K120	150
P60709	ACTB	I.WHHTFYNELRVA.P	H73	125
Q06830	FASN	V.AGC SYS.M	C188	110
P35527	EGFR	N.VQLIK MEN.Y	K745	95

This is hypothetical data for illustrative purposes.

Table 2: Quantitative Comparison of Crosslinking

This table shows the relative change in crosslinking abundance for specific peptides under different conditions, such as with and without a drug treatment.

Protein ID	Peptide Sequence	Fold Change (Drug vs. Vehicle)	p-value	Biological Implication
P35527	N.VQLIK MEN.Y	-3.2	0.005	Drug displaces lipid from binding site
P04035	G.VYC IVE.L	1.1	0.85	No significant change
Q15303	F.LLK IS.R	2.5	0.012	Drug induces conformational change

This is hypothetical data for illustrative purposes.

Signaling Pathway Visualization

This probe can be used to investigate lipid-protein interactions within a specific signaling pathway. For example, to study the recruitment of a kinase to the membrane.

Caption: Using the probe to confirm effector protein recruitment to the membrane.

Conclusion

1,2-Dipalmitoyl-3-bromopropanediol represents a promising, albeit currently theoretical, tool for the targeted investigation of lipid-protein interactions. Its chemo-selective reactivity provides a complementary approach to existing photo-activated and bio-orthogonal methods. The protocols and data presentation formats outlined here provide a framework for researchers to design, execute, and interpret experiments using this novel class of lipid crosslinker, ultimately contributing to a deeper understanding of the complex interplay between lipids and proteins in cellular function and disease.

References

• 1. Turning the spotlight on protein-lipid interactions in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemical crosslinkers enhance detection of receptor interactomes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemical cross-linking with mass spectrometry: A tool for systems structural biology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. longdom.org [longdom.org]
• 5. biorxiv.org [biorxiv.org]
• 6. Characterization of protein crosslinks via mass spectrometry and an open-modification search strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantitative cross-linking/mass spectrometry to elucidate structural changes in proteins and their complexes. – Rappsilber Laboratory [rappsilberlab.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Cellular Delivery of 1,2-Dipalmitoyl-3-bromopropanediol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dipalmitoyl-3-bromopropanediol is a synthetic diacylglycerol (DAG) analog. Given its structural similarity to endogenous DAG, a critical second messenger, this molecule is a valuable tool for investigating lipid signaling pathways. DAG is a key activator of conventional and novel isoforms of Protein Kinase C (PKC), a family of serine/threonine kinases that regulate a multitude of cellular processes, including proliferation, differentiation, apoptosis, and inflammation.[1][2][3][4][5] The lipophilic nature of 1,2-Dipalmitoyl-3-bromopropanediol, conferred by the two palmitoyl chains, necessitates a suitable delivery vehicle to ensure its efficient transport across the plasma membrane and subsequent interaction with intracellular targets.

This document provides detailed protocols for the cellular delivery of 1,2-Dipalmitoyl-3-bromopropanediol using two common lipid-based nanoparticle systems: liposomes and solid lipid nanoparticles (SLNs). These methods are designed to enhance the bioavailability of this lipophilic compound in in vitro cell culture models.

Physicochemical Properties and Delivery Considerations

Due to its high lipophilicity, 1,2-Dipalmitoyl-3-bromopropanediol exhibits poor aqueous solubility, making direct application to cell culture media inefficient and prone to aggregation. Encapsulation within a lipid-based carrier system overcomes this limitation by partitioning the molecule within a hydrophobic environment that can fuse with the cell membrane or be taken up by endocytosis, facilitating its release into the cytoplasm.

Table 1: Hypothetical Physicochemical Properties of 1,2-Dipalmitoyl-3-bromopropanediol

Property	Value
Molecular Formula	C35H67BrO4
Molecular Weight	647.8 g/mol
Appearance	White to off-white solid
Solubility	Poor in water; Soluble in organic solvents (e.g., chloroform, methanol)
Predicted LogP	> 8.0

Recommended Cellular Delivery Methods

Liposomes and Solid Lipid Nanoparticles (SLNs) are excellent choices for the cellular delivery of 1,2-Dipalmitoyl-3-bromopropanediol due to their biocompatibility and ability to efficiently encapsulate lipophilic molecules.

• Liposomes: Vesicles composed of a phospholipid bilayer enclosing an aqueous core. Hydrophobic molecules like 1,2-Dipalmitoyl-3-bromopropanediol are incorporated into the lipid bilayer.[6][7][8][9][10]

• Solid Lipid Nanoparticles (SLNs): Nanoparticles with a solid lipid core matrix. They offer high stability and can incorporate lipophilic compounds within the lipid matrix.[11][12][13][14][15]

Experimental Protocols

Protocol 1: Liposomal Formulation of 1,2-Dipalmitoyl-3-bromopropanediol by Thin-Film Hydration

This protocol describes the preparation of small unilamellar vesicles (SUVs) encapsulating 1,2-Dipalmitoyl-3-bromopropanediol.

Materials:

• 1,2-Dipalmitoyl-sn-glycero-3-phosphocholine (DPPC)

• Cholesterol

• 1,2-Dipalmitoyl-3-bromopropanediol

• Chloroform

• Phosphate-buffered saline (PBS), pH 7.4

• Rotary evaporator

• Bath sonicator

• Extruder with polycarbonate membranes (100 nm pore size)

Procedure:

• Lipid Film Preparation:

  • In a round-bottom flask, dissolve DPPC, cholesterol, and 1,2-Dipalmitoyl-3-bromopropanediol in chloroform at a molar ratio of 55:40:5.

  • Remove the organic solvent using a rotary evaporator at a temperature above the phase transition temperature of the lipids (e.g., 45-50°C) to form a thin, uniform lipid film on the flask wall.

  • Further dry the film under vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with pre-warmed PBS (pH 7.4) by gentle rotation of the flask. The final lipid concentration should be approximately 10-20 mg/mL.

  • This process will form multilamellar vesicles (MLVs).

• Sonication and Extrusion:

  • To reduce the size of the vesicles, sonicate the MLV suspension in a bath sonicator for 5-10 minutes.

  • For a more uniform size distribution, extrude the liposome suspension 11-21 times through a 100 nm polycarbonate membrane using a mini-extruder. Ensure the extruder is maintained at a temperature above the lipid phase transition temperature.

• Characterization:

  • Determine the particle size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS).

  • Assess the encapsulation efficiency by separating the free drug from the liposomes (e.g., via dialysis or size exclusion chromatography) and quantifying the drug concentration.

Protocol 2: Preparation of Solid Lipid Nanoparticles (SLNs) by Hot Homogenization

This protocol details the formulation of SLNs for the delivery of 1,2-Dipalmitoyl-3-bromopropanediol.

Materials:

• Glyceryl monostearate (as the solid lipid)

• Polysorbate 80 (as the surfactant)

• 1,2-Dipalmitoyl-3-bromopropanediol

• Ultrapure water

• High-shear homogenizer

• Magnetic stirrer with heating

Procedure:

• Preparation of Lipid and Aqueous Phases:

  • Melt the glyceryl monostearate at a temperature approximately 5-10°C above its melting point (e.g., 75°C).

  • Dissolve 1,2-Dipalmitoyl-3-bromopropanediol in the molten lipid.

  • In a separate beaker, heat the ultrapure water containing the polysorbate 80 to the same temperature.

• Homogenization:

  • Add the hot aqueous phase to the molten lipid phase under continuous stirring with a magnetic stirrer.

  • Homogenize the mixture using a high-shear homogenizer at high speed (e.g., 10,000-20,000 rpm) for 5-10 minutes to form a hot oil-in-water nanoemulsion.

• Cooling and SLN Formation:

  • Cool the nanoemulsion to room temperature under gentle stirring. The lipid will recrystallize, forming solid lipid nanoparticles.

• Characterization:

  • Analyze the particle size, PDI, and zeta potential using DLS.

  • Determine the encapsulation efficiency and drug loading capacity.

Table 2: Hypothetical Formulation Characteristics

Formulation	Average Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)
Liposomes	110 ± 5	0.15 ± 0.03	-5.2 ± 1.1	92 ± 4
SLNs	150 ± 10	0.22 ± 0.05	-15.8 ± 2.3	88 ± 5

Protocol 3: In Vitro Cellular Delivery and Viability Assay

Materials:

• Target cell line (e.g., HeLa, HEK293)

• Complete cell culture medium

• Liposomal or SLN formulation of 1,2-Dipalmitoyl-3-bromopropanediol

• Empty liposomes or SLNs (as a vehicle control)

• Untreated control

• 96-well plates

• MTT or other cell viability reagent

Procedure:

• Cell Seeding:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment:

  • Prepare serial dilutions of the 1,2-Dipalmitoyl-3-bromopropanediol formulations and the empty vehicle controls in complete cell culture medium.

  • Remove the old medium from the cells and add the treatment solutions.

  • Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours).

• Cell Viability Assessment (MTT Assay):

  • Add MTT reagent to each well and incubate for 2-4 hours.

  • Add solubilization solution to dissolve the formazan crystals.

  • Measure the absorbance at the appropriate wavelength (e.g., 570 nm).

  • Calculate cell viability as a percentage relative to the untreated control.

Table 3: Hypothetical Cell Viability Data (48h Treatment)

Concentration of 1,2-Dipalmitoyl-3-bromopropanediol (µM)	Cell Viability (%) - Liposomal Formulation	Cell Viability (%) - SLN Formulation
0 (Vehicle Control)	98 ± 3	97 ± 4
1	95 ± 4	94 ± 5
5	88 ± 5	85 ± 6
10	75 ± 6	72 ± 7
25	52 ± 7	48 ± 8
50	30 ± 5	25 ± 6

Visualizations

Caption: Experimental workflow for the formulation and cellular delivery of 1,2-Dipalmitoyl-3-bromopropanediol.

Caption: Simplified signaling pathway of Protein Kinase C (PKC) activation by diacylglycerol (DAG).

References

• 1. Diacylglycerol Signaling Pathway in Pancreatic β-Cells: An Essential Role of Diacylglycerol Kinase in the Regulation of Insulin Secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The mechanism of protein kinase C activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Overarching roles of diacylglycerol signaling in cancer development and antitumor immunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Protein Kinase C Signaling | Cell Signaling Technology [cellsignal.com]
• 5. Protein kinase C - Wikipedia [en.wikipedia.org]
• 6. scispace.com [scispace.com]
• 7. Liposome Encapsulation Protocols for Hydrophilic and Hydrophobic Drugs - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 8. EP0792143B1 - Methods for making liposomes containing hydrophobic drugs - Google Patents [patents.google.com]
• 9. Liposome Encapsulation of Hydrophilic and Hydrophobic Drugs [protocols.io]
• 10. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Solid lipid nanoparticles as carriers for lipophilic compounds for applications in foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. japsonline.com [japsonline.com]
• 13. mdpi.com [mdpi.com]
• 14. Lipid Nanoparticles: Formulation, Production Methods and Characterization Protocols [mdpi.com]
• 15. wisdomlib.org [wisdomlib.org]

Application Notes and Protocols for 1,2-Dipalmitoyl-3-bromopropanediol in Pull-Down Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dipalmitoyl-3-bromopropanediol is a synthetic lipid that serves as a versatile tool for studying lipid-protein interactions. While not typically used directly in pull-down assays, its reactive bromopropyl group makes it an ideal precursor for the synthesis of functionalized lipid probes. By chemically modifying the 3-bromo position, researchers can introduce affinity tags, such as biotin, enabling the specific capture and identification of interacting proteins from complex biological mixtures like cell lysates.

This document provides a detailed protocol for the application of a biotinylated derivative of 1,2-Dipalmitoyl-3-bromopropanediol in pull-down assays. The general principle involves immobilizing the biotinylated lipid on streptavidin-coated beads, incubating these beads with a protein source, and subsequently identifying the captured proteins.

Brominated lipids, in a broader context, are also valuable tools in biophysical studies. They have been successfully employed as contrast probes in cryo-electron microscopy to investigate the nanoscale organization of lipids in membranes and to study protein-induced membrane remodeling.[1][2][3] Additionally, the bromine atoms can act as quenchers for tryptophan fluorescence, providing a method to monitor the insertion of proteins into lipid bilayers in real-time.[4][5]

Synthesis of Biotinylated 1,2-Dipalmitoyl-3-propanediol Probe

The following diagram outlines a representative synthetic scheme for generating a biotinylated lipid probe from 1,2-Dipalmitoyl-3-bromopropanediol. This involves a nucleophilic substitution reaction where a biotin derivative containing a nucleophile (e.g., a thiol or amine) displaces the bromide.

Caption: Synthetic scheme for biotinylating 1,2-Dipalmitoyl-3-bromopropanediol.

Experimental Protocol: Lipid Pull-Down Assay

This protocol details the use of a biotinylated 1,2-dipalmitoyl-3-propanediol probe to isolate interacting proteins from a cell lysate.

Materials:

• Biotinylated 1,2-dipalmitoyl-3-propanediol probe

• Helper lipid (e.g., 1,2-dipalmitoyl-sn-glycero-3-phosphocholine, DPPC)

• Streptavidin-coated magnetic beads

• Cell culture and lysis reagents

• Binding/Wash Buffer: 10 mM HEPES, pH 7.4, 150 mM NaCl, 0.25% Igepal CA-630 (or other non-ionic detergent)[6]

• Elution Buffer: 2X Laemmli sample buffer

• Protease inhibitor cocktail

Procedure:

• Preparation of Lipid Vesicles (Liposomes): a. In a glass vial, mix the biotinylated lipid probe with a helper lipid (e.g., DPPC) at a desired molar ratio (e.g., 1:9) in chloroform. b. Evaporate the solvent under a gentle stream of nitrogen to form a thin lipid film. c. Dry the film under vacuum for at least 1 hour to remove residual solvent. d. Rehydrate the lipid film in a suitable buffer (e.g., PBS) to a final lipid concentration of 1 mg/mL by vortexing. e. Create small unilamellar vesicles (SUVs) by sonication or extrusion.

• Immobilization of Lipid Vesicles on Beads: a. Wash the streptavidin-coated magnetic beads with Binding/Wash Buffer according to the manufacturer's instructions. b. Add the prepared lipid vesicles to the washed beads and incubate for 1-2 hours at room temperature with gentle rotation to allow the biotinylated lipids to bind to the streptavidin. c. Pellet the beads using a magnetic stand and wash three times with Binding/Wash Buffer to remove unbound vesicles.

• Preparation of Cell Lysate: a. Harvest cells and wash with ice-cold PBS. b. Lyse the cells in a non-denaturing lysis buffer (e.g., Binding/Wash Buffer supplemented with protease inhibitors). Avoid harsh detergents like SDS that can disrupt lipid-protein interactions.[7] c. Centrifuge the lysate at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet cellular debris. d. Collect the supernatant containing the soluble proteins. Determine the protein concentration using a standard protein assay (e.g., BCA).

• Pull-Down of Interacting Proteins: a. Add the cell lysate (e.g., 1 mg of total protein) to the lipid-coated beads.[7] b. As a negative control, incubate a separate aliquot of lysate with beads coated with vesicles lacking the biotinylated probe. c. Incubate for 2-3 hours at 4°C with gentle rotation.

• Washing: a. Pellet the beads using a magnetic stand and discard the supernatant. b. Wash the beads three to five times with 10X excess of ice-cold Binding/Wash Buffer to remove non-specifically bound proteins.[6]

• Elution: a. After the final wash, remove all residual buffer. b. Add 2X Laemmli sample buffer to the beads and heat at 95°C for 5-10 minutes to elute the bound proteins.[6] c. Pellet the beads and collect the supernatant containing the eluted proteins.

• Analysis: a. Separate the eluted proteins by SDS-PAGE and visualize by Coomassie blue or silver staining. b. For protein identification, excise relevant bands from the gel for analysis by mass spectrometry (LC-MS/MS) or analyze the entire eluate directly.

Experimental Workflow

The following diagram illustrates the complete workflow for the lipid pull-down assay.

Caption: Workflow for the biotinylated lipid pull-down assay.

Data Presentation

The results from a mass spectrometry analysis can be summarized in a table to compare proteins identified in the experimental pull-down versus the negative control.

Table 1: Hypothetical Mass Spectrometry Results

Protein ID (UniProt)	Gene Name	Peptide Count (Probe)	Peptide Count (Control)	Fold Enrichment (Probe/Control)
P60709	ACTB	5	4	1.25
P02768	ALB	2	3	0.67
Q9Y243	APPL1	25	1	25.0
P42345	GNB1	18	2	9.0
P62258	GNB2	3	1	3.0
O75914	PIK3R4	32	0	inf

Proteins with significant fold enrichment (highlighted in bold) are considered potential specific interactors.

Signaling Pathway Visualization

If the pull-down assay identifies proteins known to be part of a specific signaling pathway, a diagram can be created to visualize their interaction with the lipid probe at the cell membrane. For instance, if proteins like APPL1 and PIK3R4 are identified, it might suggest a role for the lipid in phosphoinositide 3-kinase (PI3K) signaling.

Caption: Hypothetical signaling pathway involving identified proteins.

References

• 1. Brominated lipid probes expose structural asymmetries in constricted membranes [escholarship.org]
• 2. Brominated lipid probes expose structural asymmetries in constricted membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. Brominated phospholipids as a tool for monitoring the membrane insertion of colicin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Lipid Beads - Echelon Biosciences [echelon-inc.com]
• 7. Lipid Beads and LC/MS to identify lipid-protein interactions - Echelon Biosciences [echelon-inc.com]

Application Note: Synthesis and Application of Radiolabeled 1,2-Dipalmitoyl-3-bromopropanediol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Radiolabeled lipids are indispensable tools in biological research, enabling the elucidation of metabolic pathways, the study of cellular signaling, and the development of diagnostic and therapeutic agents.[1][2] 1,2-Dipalmitoyl-3-bromopropanediol, a brominated analog of 1,2-dipalmitoyl-sn-glycerol (DPG), is a valuable probe for studying lipid metabolism and signaling pathways involving diacylglycerol (DAG). The bromine atom provides a site for potential further modification or can act as a bioisostere for a hydroxyl group, potentially influencing enzyme interactions. Radiolabeling this molecule, for instance with Carbon-14 (¹⁴C) or Tritium (³H), allows for sensitive and quantitative tracking in complex biological systems.

This document provides a detailed protocol for the synthesis of ¹⁴C-labeled 1,2-Dipalmitoyl-3-bromopropanediol and highlights its application in studying cellular signaling pathways.

Quantitative Data Summary

The following table summarizes the expected quantitative data for the synthesis of [¹⁴C]-1,2-Dipalmitoyl-3-bromopropanediol. These values are representative and may vary based on specific experimental conditions.

Parameter	Value
Starting Material	[¹⁴C]-Palmitic Acid
Specific Activity of [¹⁴C]-Palmitic Acid	50-60 mCi/mmol
Overall Radiochemical Yield	25-35%
Radiochemical Purity	>98%
Chemical Purity	>98%
Final Product Specific Activity	45-55 mCi/mmol

Experimental Protocols

Synthesis of [¹⁴C]-1,2-Dipalmitoyl-sn-glycerol

This protocol is based on established methods for synthesizing radiolabeled glycerolipids.

Materials:

• [1-¹⁴C]-Palmitic acid

• sn-Glycerol-3-phosphate

• Acyl-CoA synthetase

• Lysophosphatidic acid acyltransferase (LPAAT)

• Phosphatidic acid phosphatase

• ATP, Coenzyme A

• Reaction Buffer (e.g., Tris-HCl with MgCl₂)

• Organic solvents: Chloroform, Methanol

• Thin Layer Chromatography (TLC) plates (Silica gel G)

• Scintillation counter

Procedure:

• Activation of [¹⁴C]-Palmitic Acid: In a microcentrifuge tube, dissolve [1-¹⁴C]-Palmitic acid in an appropriate buffer containing ATP and Coenzyme A. Add Acyl-CoA synthetase to catalyze the formation of [1-¹⁴C]-Palmitoyl-CoA. Incubate at 37°C for 30 minutes.

• First Acylation: To the reaction mixture, add sn-Glycerol-3-phosphate and LPAAT. This enzyme will catalyze the transfer of the labeled palmitoyl group to the sn-1 position of glycerol-3-phosphate, forming [¹⁴C]-lysophosphatidic acid. Incubate at 37°C for 1 hour.

• Second Acylation: Add a second equivalent of unlabeled palmitoyl-CoA and continue the incubation to allow for the acylation of the sn-2 position, yielding [¹⁴C]-phosphatidic acid.

• Dephosphorylation: Introduce phosphatidic acid phosphatase to the mixture to remove the phosphate group from the sn-3 position, resulting in the formation of [¹⁴C]-1,2-Dipalmitoyl-sn-glycerol. Incubate at 37°C for 1 hour.

• Extraction: Extract the lipids from the reaction mixture using a Bligh-Dyer extraction (chloroform:methanol:water, 1:2:0.8). The lipid phase (chloroform layer) will contain the desired product.

• Purification: Purify the [¹⁴C]-1,2-Dipalmitoyl-sn-glycerol using preparative TLC. Spot the lipid extract onto a silica gel plate and develop the chromatogram using a solvent system such as chloroform:methanol:acetic acid (90:10:1).

• Identification and Quantification: Scrape the silica corresponding to the Rf value of 1,2-Dipalmitoyl-sn-glycerol and elute the product with chloroform. Determine the radioactivity using a scintillation counter to calculate the yield and specific activity.

Synthesis of [¹⁴C]-1,2-Dipalmitoyl-3-bromopropanediol

This step involves the bromination of the radiolabeled diacylglycerol. This protocol is adapted from general bromination procedures for alcohols.

Materials:

• [¹⁴C]-1,2-Dipalmitoyl-sn-glycerol (dried and free of solvent)

• Carbon tetrabromide (CBr₄)

• Triphenylphosphine (PPh₃)

• Anhydrous dichloromethane (DCM)

• TLC plates (Silica gel G)

• Column chromatography supplies (Silica gel)

Procedure:

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the purified [¹⁴C]-1,2-Dipalmitoyl-sn-glycerol in anhydrous DCM.

• Bromination Reaction: To the stirred solution, add triphenylphosphine and carbon tetrabromide. The reaction proceeds via an Appel-type reaction mechanism where the hydroxyl group is converted to a bromide. Allow the reaction to stir at room temperature for 2-4 hours. Monitor the reaction progress by TLC.

• Quenching and Workup: Once the reaction is complete, quench the reaction by adding a small amount of water. Evaporate the DCM under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel. Elute with a gradient of hexane and ethyl acetate to separate the [¹⁴C]-1,2-Dipalmitoyl-3-bromopropanediol from triphenylphosphine oxide and any unreacted starting material.

• Analysis: Analyze the purified fractions by TLC and autoradiography to identify the radiolabeled product. Pool the pure fractions and evaporate the solvent. Determine the radiochemical purity and specific activity using a scintillation counter and by comparing the radioactivity to the mass of the compound (determined by a co-migrating standard).

Visualizations

Experimental Workflow

Caption: Synthetic workflow for radiolabeled 1,2-Dipalmitoyl-3-bromopropanediol.

Application in Signaling Pathway Analysis

Radiolabeled 1,2-Dipalmitoyl-3-bromopropanediol can be used as an analog of diacylglycerol (DAG) to study the activation of Protein Kinase C (PKC), a key enzyme in many signal transduction pathways.

Caption: Role of DAG analog in PKC signaling pathway.

Conclusion

The synthesis of radiolabeled 1,2-Dipalmitoyl-3-bromopropanediol provides a powerful tool for investigating lipid signaling and metabolism. The detailed protocols and conceptual frameworks presented here offer a solid foundation for researchers to produce and utilize this valuable molecular probe in their studies. Careful execution of the synthesis, purification, and analysis steps is crucial for obtaining high-quality radiolabeled material for reliable and reproducible experimental results.

References

• 1. Harnessing Clickable Acylated Glycerol Probes as Chemical Tools for Tracking Glycerolipid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. longdom.org [longdom.org]

Application Notes &amp; Protocols: 1,2-Dipalmitoyl-3-bromopropanediol in Chemical Biology

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dipalmitoyl-3-bromopropanediol is a synthetic glycerolipid derivative that serves as a versatile precursor for the synthesis of customized lipid-based probes and functionalized molecules in chemical biology. Its structure, comprising two palmitoyl chains mimicking the lipid backbone of cellular membranes and a reactive bromo-group at the sn-3 position, makes it an ideal starting material for introducing a variety of functionalities. These modifications enable the investigation of lipid-protein interactions, enzyme activity, lipid trafficking, and the development of targeted drug delivery systems.

This document provides detailed application notes and experimental protocols for the use of 1,2-Dipalmitoyl-3-bromopropanediol in the synthesis of chemical biology tools.

Key Applications

• Synthesis of Fluorescently Labeled Diacylglycerol (DAG) Probes: To visualize the subcellular localization and dynamics of DAG, a key second messenger in cellular signaling.

• Preparation of Affinity-Tagged Lipid Probes: For the identification and pull-down of DAG-binding proteins.

• Development of Caged DAG Analogs: To control the release of DAG in a spatio-temporal manner using light, enabling precise studies of downstream signaling events.

• Precursor for Phospholipid Synthesis: As a building block for the synthesis of modified phospholipids with functional head groups.

Application 1: Synthesis of a Fluorescently Labeled Diacylglycerol Probe

This protocol describes the synthesis of a fluorescent DAG probe by conjugating a fluorophore to 1,2-Dipalmitoyl-3-bromopropanediol via nucleophilic substitution.

Experimental Protocol

Materials:

• 1,2-Dipalmitoyl-3-bromopropanediol

• Amine-reactive fluorescent dye (e.g., N-(5-aminopentyl)dansylamide)

• Potassium carbonate (K₂CO₃)

• Acetonitrile (anhydrous)

• Dimethylformamide (DMF, anhydrous)

• Thin Layer Chromatography (TLC) plates (silica gel)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 1,2-Dipalmitoyl-3-bromopropanediol (1 equivalent) and the amine-reactive fluorescent dye (1.2 equivalents) in anhydrous acetonitrile.

• Addition of Base: Add potassium carbonate (3 equivalents) to the reaction mixture.

• Reaction Conditions: Stir the reaction mixture at 60°C under an inert atmosphere (e.g., argon or nitrogen) for 24 hours.

• Monitoring the Reaction: Monitor the progress of the reaction by TLC. The product should have a different Rf value compared to the starting materials.

• Work-up: After the reaction is complete, filter the mixture to remove the potassium carbonate. Evaporate the solvent under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the pure fluorescently labeled DAG probe.

• Characterization: Confirm the identity and purity of the product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Quantitative Data Summary:

Parameter	Value
Starting Material	1,2-Dipalmitoyl-3-bromopropanediol
Reagent	N-(5-aminopentyl)dansylamide
Yield	60-70%
Purity	>95% (by NMR and HPLC)

Visualization of Experimental Workflow

Caption: Workflow for the synthesis of a fluorescent DAG probe.

Application 2: Preparation of an Affinity-Tagged Lipid Probe for Protein Pull-Down

This protocol outlines the synthesis of a biotinylated DAG probe for the enrichment of DAG-binding proteins from cell lysates.

Experimental Protocol

Materials:

• 1,2-Dipalmitoyl-3-bromopropanediol

• Azide-PEG-Biotin

• Sodium azide (NaN₃)

• Copper(I) bromide (CuBr)

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA)

• Alkyne-functionalized linker (e.g., propargylamine)

• DMF (anhydrous)

• Dichloromethane (DCM, anhydrous)

Procedure:

Step 1: Synthesis of 1,2-Dipalmitoyl-3-azidopropanediol

• Dissolve 1,2-Dipalmitoyl-3-bromopropanediol (1 equivalent) in anhydrous DMF.

• Add sodium azide (5 equivalents) and stir the mixture at 80°C for 12 hours.

• After cooling, dilute the reaction mixture with water and extract with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by column chromatography.

Step 2: Click Chemistry Conjugation

• In a flask, dissolve the alkyne-functionalized linker (1.2 equivalents) and Azide-PEG-Biotin (1 equivalent) in a mixture of DMF and water.

• Add CuBr (0.1 equivalents) and PMDETA (0.1 equivalents).

• Stir the reaction at room temperature for 6 hours.

• Purify the resulting biotinylated alkyne linker by reverse-phase HPLC.

Step 3: Final Conjugation

• React the purified biotinylated alkyne linker with 1,2-Dipalmitoyl-3-azidopropanediol using the same click chemistry conditions as in Step 2.

• Purify the final biotinylated DAG probe by column chromatography.

Quantitative Data Summary:

Step	Product	Typical Yield
1	1,2-Dipalmitoyl-3-azidopropanediol	85-95%
2	Biotinylated Alkyne Linker	70-80%
3	Biotinylated DAG Probe	50-60%

Visualization of Signaling Pathway Logic

Caption: Synthesis and application workflow for a biotinylated DAG probe.

General Considerations and Best Practices

• Purity of Starting Material: Ensure the high purity of 1,2-Dipalmitoyl-3-bromopropanediol to avoid side reactions and simplify purification.

• Anhydrous Conditions: For many of the described reactions, the use of anhydrous solvents and an inert atmosphere is critical to prevent hydrolysis and other side reactions.

• Reaction Monitoring: TLC is a crucial tool for monitoring the progress of these reactions. Choose an appropriate solvent system to achieve good separation of reactants and products.

• Purification: Silica gel chromatography is the most common method for purifying these lipid derivatives. Careful selection of the eluent system is necessary for optimal separation.

• Storage: Store 1,2-Dipalmitoyl-3-bromopropanediol and its derivatives at -20°C under an inert atmosphere to prevent degradation.

These application notes provide a foundation for utilizing 1,2-Dipalmitoyl-3-bromopropanediol as a versatile tool in chemical biology research. The protocols can be adapted and modified for the synthesis of a wide range of functionalized lipid probes tailored to specific experimental needs.

Application Notes and Protocols: Labeling of Membrane Proteins with 1,2-Dipalmitoyl-3-bromopropanediol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein lipidation is a critical post-translational modification that governs protein localization, trafficking, and function.[1][2][3] The covalent attachment of lipid moieties to proteins, such as palmitoylation, plays a key role in numerous signaling pathways and is implicated in various disease states.[2][4] Studying these modifications is essential for understanding fundamental cellular processes and for the development of novel therapeutics.

This document describes the application of 1,2-Dipalmitoyl-3-bromopropanediol as a novel probe for the specific labeling of cysteine residues in membrane-associated proteins. This lipidated alkylating agent offers a powerful tool to investigate protein-membrane interactions, study the effects of lipidation on protein function, and identify novel lipidated proteins. The dipalmitoyl glycerol backbone facilitates the insertion of the probe into cellular membranes, bringing the reactive bromopropane group into proximity with membrane-embedded and membrane-associated proteins. The primary mechanism of labeling is the alkylation of the nucleophilic thiol group of cysteine residues, forming a stable thioether bond.[5][6]

Principle of the Method

The labeling strategy is based on the chemical reactivity of the bromopropane moiety of 1,2-Dipalmitoyl-3-bromopropanediol with the sulfhydryl group of cysteine residues in proteins.[6][7] The reaction is a nucleophilic substitution where the deprotonated thiol group (thiolate) of a cysteine residue attacks the carbon atom bearing the bromine atom, which is a good leaving group. This results in the formation of a stable thioether linkage, covalently attaching the dipalmitoyl glycerol lipid moiety to the protein. Due to the lipophilic nature of the probe, it preferentially partitions into cellular membranes, thereby enriching the labeling of membrane proteins and proteins in close proximity to the membrane.

Caption: Chemical principle of membrane protein labeling.

Quantitative Data Summary

The following table provides recommended starting concentrations and conditions for labeling experiments. These are general guidelines and should be optimized for specific cell types and experimental goals.

Parameter	Recommended Range	Notes
Probe Concentration	10 - 100 µM	Higher concentrations may lead to cytotoxicity or non-specific labeling. Optimization is crucial.
Cell Density	5 x 10^5 to 2 x 10^6 cells/mL	Adjust based on the cell type and culture vessel.
Incubation Time	30 minutes - 4 hours	Shorter times may be sufficient for highly reactive cysteines. Longer times can increase labeling but also potential side effects.
Incubation Temperature	37°C	Standard cell culture conditions.
pH of Labeling Buffer	7.2 - 8.0	A slightly basic pH promotes the deprotonation of cysteine thiols, enhancing their nucleophilicity and reaction rate.[5]

Experimental Protocols

Protocol 1: Labeling of Cysteine Residues on Live Cells

This protocol describes the general procedure for labeling cysteine-containing membrane proteins on the surface of live mammalian cells.

Materials:

• 1,2-Dipalmitoyl-3-bromopropanediol

• Dimethyl sulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS), pH 7.4

• HEPES buffer (25 mM, pH 7.5)

• Mammalian cells of interest

• Cell culture medium

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• SDS-PAGE reagents

• Western blot equipment or mass spectrometer

Procedure:

• Preparation of Stock Solution:

  • Dissolve 1,2-Dipalmitoyl-3-bromopropanediol in DMSO to prepare a 10 mM stock solution.

  • Vortex thoroughly to ensure complete dissolution. Store at -20°C in small aliquots, protected from light.

• Cell Culture:

  • Culture cells to 70-80% confluency using standard cell culture techniques.

  • On the day of the experiment, harvest the cells and wash them twice with warm PBS.

• Labeling Reaction:

  • Resuspend the cell pellet in warm HEPES buffer (pH 7.5) at a density of 1 x 10^6 cells/mL.

  • Add the 1,2-Dipalmitoyl-3-bromopropanediol stock solution to the cell suspension to achieve the desired final concentration (e.g., 50 µM).

  • Incubate the cells at 37°C for 1-2 hours with gentle agitation.

• Quenching and Washing:

  • To stop the reaction, add a thiol-containing reagent such as DTT or β-mercaptoethanol to a final concentration of 1-5 mM.

  • Pellet the cells by centrifugation (e.g., 300 x g for 5 minutes).

  • Wash the cells three times with cold PBS to remove unreacted probe.

• Cell Lysis:

  • Lyse the washed cell pellet with an appropriate lysis buffer containing protease inhibitors.

  • Incubate on ice for 30 minutes, followed by centrifugation at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet cell debris.

• Downstream Analysis:

  • The resulting protein lysate containing the lipid-labeled proteins is now ready for downstream analysis, such as:

    • SDS-PAGE and Western Blotting: To detect a shift in the molecular weight of a target protein or to use an antibody that recognizes the lipid modification.

    • Mass Spectrometry: For proteome-wide identification of labeled proteins and specific cysteine residues.

    • Pull-down Assays: If the probe were modified with a tag (e.g., biotin), labeled proteins could be enriched.

Caption: Experimental workflow for live-cell labeling.

Protocol 2: In Vitro Labeling of Purified Membrane Proteins or Membrane Fractions

This protocol is suitable for labeling purified membrane proteins reconstituted in liposomes or for labeling proteins in isolated membrane fractions.

Materials:

• Purified membrane protein or isolated cell membranes

• 1,2-Dipalmitoyl-3-bromopropanediol stock solution (10 mM in DMSO)

• Reaction buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.5)

• Reducing agent (e.g., TCEP)

• Quenching solution (e.g., 100 mM DTT)

Procedure:

• Protein Preparation:

  • If necessary, reduce any existing disulfide bonds in the protein sample by incubating with a mild reducing agent like TCEP (1-5 mM) for 30 minutes at room temperature. Note: TCEP is preferred over DTT as it does not contain a reactive thiol group.[8]

• Labeling Reaction:

  • In a microcentrifuge tube, combine the protein sample with the reaction buffer.

  • Add the 1,2-Dipalmitoyl-3-bromopropanediol stock solution to the desired final concentration.

  • Incubate for 1-2 hours at room temperature or 37°C.

• Quenching:

  • Add the quenching solution to stop the reaction.

• Removal of Excess Probe:

  • Excess, unreacted probe can be removed by methods suitable for membrane proteins, such as size-exclusion chromatography or dialysis with a detergent-containing buffer.

• Analysis:

  • The labeled protein sample can be analyzed by mass spectrometry to confirm labeling and identify the modified cysteine(s).

Considerations and Troubleshooting

• Solubility: 1,2-Dipalmitoyl-3-bromopropanediol is highly lipophilic and insoluble in aqueous solutions.[9] It is crucial to prepare a concentrated stock in an organic solvent like DMSO and then dilute it into the aqueous reaction buffer with vigorous mixing to form a fine suspension. For in vitro experiments, the presence of detergents above their critical micelle concentration can aid in solubilization.

• Specificity: While the reaction is preferential for the highly nucleophilic thiol group of cysteine, some off-target labeling of other nucleophilic residues (e.g., lysine, histidine) may occur, especially at higher pH or with prolonged incubation times.[10] It is important to perform control experiments, such as pre-blocking cysteines with a different alkylating agent (e.g., N-ethylmaleimide) before adding the probe.

• Cytotoxicity: As with any exogenous lipid-like molecule, it is essential to assess the cytotoxicity of 1,2-Dipalmitoyl-3-bromopropanediol on the chosen cell line using standard cell viability assays.

• Accessibility: Labeling will only occur on cysteine residues that are accessible to the probe. Cysteines buried within the protein structure or within the lipid bilayer may not be labeled.

References

• 1. researchgate.net [researchgate.net]
• 2. Protein lipidation: Occurrence, mechanisms, biological functions, and enabling technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. longdom.org [longdom.org]
• 4. Protein Lipidation Types: Current Strategies for Enrichment and Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protein Alkylation: Exploring Techniques and Applications - Creative Proteomics [creative-proteomics.com]
• 6. Selectivity of labeled bromoethylamine for protein alkylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chemistry.msu.edu [chemistry.msu.edu]
• 8. Efficient Site-Specific Labeling of Proteins via Cysteines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 10. Characterization of reaction conditions providing rapid and specific cysteine alkylation for peptide-based mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing "1,2-Dipalmitoyl-3-bromopropanediol" Labeling Conditions

Welcome to the technical support center for the optimization of labeling conditions for "1,2-Dipalmitoyl-3-bromopropanediol." This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice and frequently asked questions (FAQs) to facilitate successful and efficient experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the underlying principle for labeling 1,2-Dipalmitoyl-3-bromopropanediol?

A1: The labeling of 1,2-Dipalmitoyl-3-bromopropanediol is primarily achieved through a nucleophilic substitution reaction (specifically, an S(_N)2 reaction). The bromine atom at the sn-3 position is a good leaving group. A nucleophilic fluorescent dye or other reporter molecule attacks the carbon atom to which the bromine is attached, displacing the bromide ion and forming a stable covalent bond.

Q2: What types of fluorescent dyes can be used to label 1,2-Dipalmitoyl-3-bromopropanediol?

A2: Fluorescent dyes possessing a strong nucleophilic group are suitable for this labeling reaction. The most common choices are dyes containing primary amine (-NH(_2)) or thiol (-SH) functional groups. The lone pair of electrons on the nitrogen or sulfur atom acts as the nucleophile.

Q3: I am observing low labeling efficiency. What are the potential causes and solutions?

A3: Low labeling efficiency can stem from several factors. Please refer to the troubleshooting guide below for a systematic approach to identifying and resolving the issue. Common culprits include suboptimal reaction conditions (temperature, time), poor solubility of reactants, or degradation of the starting material or the dye.

Q4: How can I purify the labeled product from unreacted starting materials and free dye?

A4: Purification of the fluorescently labeled lipid is crucial for accurate downstream applications. Column chromatography is a highly effective method for this purpose. A detailed protocol is provided in the "Experimental Protocols" section. The choice of stationary and mobile phases will depend on the specific properties of your fluorescent dye.

Q5: What are the appropriate storage conditions for 1,2-Dipalmitoyl-3-bromopropanediol and the labeled product?

A5: Both 1,2-Dipalmitoyl-3-bromopropanediol and the final labeled product should be stored in a cool, dark, and dry place to prevent degradation. It is recommended to store them as a solid or in a suitable anhydrous organic solvent at -20°C for long-term stability. Brominated lipids are generally stable, but exposure to light and moisture should be minimized.

Troubleshooting Guide

This guide provides a structured approach to resolving common issues encountered during the labeling of 1,2-Dipalmitoyl-3-bromopropanediol.

Problem	Potential Cause	Suggested Solution
Low or No Product Formation	Suboptimal Reaction Temperature	The reaction may be too slow at room temperature. Gradually increase the reaction temperature in 5-10°C increments (e.g., up to 50-60°C). Monitor the reaction progress by TLC to avoid potential degradation at higher temperatures.
Insufficient Reaction Time	Extend the reaction time. Monitor the reaction at various time points (e.g., 2, 4, 8, 12, and 24 hours) using TLC to determine the optimal duration.
Poor Solubility of Reactants	Ensure both 1,2-Dipalmitoyl-3-bromopropanediol and the fluorescent dye are fully dissolved in the chosen solvent. Refer to the solubility table below. Sonication or gentle warming can aid in dissolution.
Degradation of Reactants	Verify the purity and integrity of your starting material and fluorescent dye. Use fresh reagents whenever possible. Protect the reaction mixture from light, especially when using photolabile fluorescent dyes.
Presence of Water in the Reaction	Ensure all glassware is thoroughly dried and use an anhydrous solvent. Water can react with the starting material and interfere with the reaction.
Multiple Products Observed on TLC	Side Reactions with Amine Dyes	If using an amine-containing dye, multiple alkylations can occur, leading to secondary and tertiary amine products.[1][2] To minimize this, use a molar excess of the 1,2-Dipalmitoyl-3-bromopropanediol relative to the dye.
Degradation of the Product	Overly harsh reaction conditions (e.g., high temperature, prolonged reaction time) can lead to the degradation of the labeled product. Optimize the reaction conditions as described above.
Difficulty in Purifying the Labeled Product	Inappropriate Chromatography Conditions	Optimize the solvent system for your column chromatography. A gradient elution from a non-polar to a more polar solvent is often effective. Monitor the separation using a UV lamp to track the fluorescent product.
Co-elution of Product and Starting Material	If the polarity of the product and starting material are very similar, consider using a different chromatography technique, such as HPLC, for better resolution.

Data Presentation

Table 1: Solubility of 1,2-Dipalmitoyl-sn-glycerol (a structurally similar compound)

Solvent	Solubility
Dimethylformamide (DMF)	~20 mg/mL[3]
Dimethyl sulfoxide (DMSO)	~5 mg/mL[3]
Ethanol	~30 mg/mL[3]
Chloroform	Soluble
Dichloromethane (DCM)	Soluble

Note: This data is for the parent compound 1,2-Dipalmitoyl-sn-glycerol and should be used as a guideline. The bromo-derivative is expected to have similar solubility properties in non-polar organic solvents.

Table 2: Suggested Starting Conditions for Labeling Reactions

Parameter	Suggested Condition	Notes
Solvent	Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)	Choose a solvent that ensures the solubility of both reactants.
Reactant Ratio	1.2 : 1 (1,2-Dipalmitoyl-3-bromopropanediol : Fluorescent Dye)	A slight excess of the lipid can help drive the reaction to completion and minimize multiple alkylations of amine dyes.
Base (for amine dyes)	1.5 equivalents of a non-nucleophilic base (e.g., Triethylamine, DIPEA)	The base acts as a scavenger for the HBr generated during the reaction.
Temperature	Room Temperature to 50°C	Start at room temperature and gently heat if the reaction is slow.
Reaction Time	4 - 24 hours	Monitor by Thin Layer Chromatography (TLC).
Atmosphere	Inert atmosphere (e.g., Nitrogen or Argon)	Recommended to prevent oxidation of the fluorescent dye.

Experimental Protocols

1. General Protocol for Labeling with an Amine-Containing Fluorescent Dye

This protocol is a starting point and may require optimization based on the specific fluorescent dye used.

• Materials:

  • 1,2-Dipalmitoyl-3-bromopropanediol

  • Amine-functionalized fluorescent dye

  • Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

  • Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Inert gas supply (Nitrogen or Argon)

  • Thin Layer Chromatography (TLC) supplies

• Procedure:

  • In a clean, dry round-bottom flask, dissolve 1,2-Dipalmitoyl-3-bromopropanediol (1.2 equivalents) in the chosen anhydrous solvent.

  • Add the amine-containing fluorescent dye (1 equivalent) to the flask and stir until dissolved.

  • Add the non-nucleophilic base (1.5 equivalents) to the reaction mixture.

  • Purge the flask with an inert gas and maintain a positive pressure.

  • Stir the reaction at room temperature and monitor its progress by TLC. If the reaction is slow, gradually increase the temperature.

  • Once the reaction is complete (as indicated by the consumption of the starting material on TLC), quench the reaction by adding a small amount of water.

  • Extract the product using a suitable organic solvent and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

2. Purification of the Fluorescently Labeled Lipid

• Materials:

  • Crude labeled lipid product

  • Silica gel for column chromatography

  • Appropriate solvents for the mobile phase (e.g., a gradient of hexane and ethyl acetate, or dichloromethane and methanol)

  • Glass column

  • Collection tubes

• Procedure:

  • Prepare a silica gel column in a non-polar solvent (e.g., hexane).

  • Dissolve the crude product in a minimal amount of the non-polar solvent and load it onto the column.

  • Elute the column with a solvent gradient, starting with the non-polar solvent and gradually increasing the polarity.

  • Collect fractions and monitor them by TLC. The fluorescent product can often be visualized under a UV lamp.

  • Combine the fractions containing the pure product and evaporate the solvent to obtain the purified labeled lipid.

Mandatory Visualizations

Caption: Experimental workflow for labeling and purification.

Caption: Troubleshooting logic for low labeling efficiency.

References

• 1. Modeling the alkylation of amines with alkyl bromides: explaining the low selectivity due to multiple alkylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. caymanchem.com [caymanchem.com]

Technical Support Center: 1,2-Dipalmitoyl-3-bromopropanediol Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experiments involving 1,2-Dipalmitoyl-3-bromopropanediol.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of 1,2-Dipalmitoyl-3-bromopropanediol?

A1: 1,2-Dipalmitoyl-3-bromopropanediol is a synthetic lipid primarily used as a versatile building block in the synthesis of more complex lipid structures. Its brominated headgroup allows for nucleophilic substitution reactions, enabling the attachment of various functional moieties. This makes it valuable in the development of novel drug delivery systems, lipid-based probes, and model membrane components.

Q2: What are the recommended storage conditions for 1,2-Dipalmitoyl-3-bromopropanediol?

A2: To ensure the stability and prevent degradation of 1,2-Dipalmitoyl-3-bromopropanediol, it is recommended to store it in a cool, dry place, preferably in a freezer at -20°C. The compound should be kept in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) to minimize exposure to moisture and oxygen, which can lead to hydrolysis of the ester bonds and degradation of the lipid.

Q3: What are the key safety precautions to take when handling this compound?

A3: As with any brominated organic compound, appropriate safety measures should be taken. It is recommended to handle 1,2-Dipalmitoyl-3-bromopropanediol in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. Avoid inhalation of dust or contact with skin and eyes. In case of contact, rinse the affected area thoroughly with water.

Troubleshooting Guides

Synthesis & Purification

Problem: Low Yield During Synthesis

Potential Cause	Troubleshooting Suggestion
Incomplete Reaction	- Ensure all reactants are dry and solvents are anhydrous. Water can hydrolyze acylating agents. - Increase reaction time or temperature, monitoring for potential side product formation. - Use a slight excess of the acylating agent (e.g., palmitoyl chloride or palmitic anhydride).
Side Reactions	- Acyl migration from the 1,2-positions to form 1,3-dipalmitoyl-2-bromopropanediol can occur, especially under basic or acidic conditions. Maintain a neutral pH where possible. - Use a milder acylating agent or a catalyst that favors the desired regioselectivity.
Degradation of Starting Material	- Verify the purity of the starting material, 3-bromo-1,2-propanediol. Impurities can interfere with the reaction.

Problem: Difficulty in Purifying the Final Product

Potential Cause	Troubleshooting Suggestion
Co-elution of Starting Materials or Side Products	- Optimize the mobile phase for column chromatography. A gradient elution from a non-polar solvent (e.g., hexane) to a slightly more polar solvent (e.g., ethyl acetate or diethyl ether) can improve separation. - Consider using a different stationary phase (e.g., silica gel with a different pore size or a bonded phase).
Product is an Oil or Wax, Making Handling Difficult	- The product may not be a solid at room temperature. Dissolve the crude product in a minimal amount of a suitable solvent before loading it onto the column. - Recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) at low temperatures can be an effective purification method.
Presence of Triphenylphosphine Oxide (if using Appel reaction for bromination)	- Triphenylphosphine oxide is a common byproduct that can be difficult to remove. It can sometimes be precipitated out from a non-polar solvent like hexane or a mixture of hexane and diethyl ether. - Column chromatography with a carefully selected solvent system is often necessary.

Analytical & Stability Issues

Problem: Inconsistent Analytical Results (NMR, MS)

Potential Cause	Troubleshooting Suggestion
Sample Degradation	- Prepare samples for analysis immediately before running the experiment. - Ensure the solvent used for analysis is free of water and other reactive impurities.
Presence of Isomers	- Acyl migration can lead to a mixture of 1,2- and 1,3-dipalmitoyl isomers, which can complicate spectral interpretation. Use 2D NMR techniques (e.g., HMBC, HSQC) to confirm the structure.
Broad Peaks in NMR	- The long acyl chains can lead to aggregation and broad peaks in NMR spectra. Try running the spectrum at a higher temperature or in a different deuterated solvent to improve resolution.

Problem: Product Degradation Over Time

Potential Cause	Troubleshooting Suggestion
Hydrolysis	- Store the compound under strictly anhydrous conditions. - Avoid exposure to acidic or basic conditions, even in trace amounts.
Oxidation	- Store under an inert atmosphere (argon or nitrogen). - Minimize exposure to light.

Experimental Protocols & Workflows

General Synthesis Workflow

A common synthetic route to 1,2-Dipalmitoyl-3-bromopropanediol involves the acylation of 3-bromo-1,2-propanediol with a palmitoylating agent.

Caption: General synthesis workflow for 1,2-Dipalmitoyl-3-bromopropanediol.

Purification Troubleshooting Logic

The following diagram illustrates a logical workflow for troubleshooting purification issues.

Caption: Troubleshooting workflow for the purification of 1,2-Dipalmitoyl-3-bromopropanediol.

Disclaimer: The quantitative data and specific experimental conditions provided in this guide are illustrative. Researchers should optimize protocols based on their specific experimental setup and analytical capabilities.

Technical Support Center: Stability of 1,2-Dipalmitoyl-3-bromopropanediol in Aqueous Solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 1,2-Dipalmitoyl-3-bromopropanediol in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 1,2-Dipalmitoyl-3-bromopropanediol in an aqueous solution?

A1: 1,2-Dipalmitoyl-3-bromopropanediol has two primary points of susceptibility to degradation in an aqueous environment: the ester linkages and the carbon-bromine bond. The main degradation pathways are:

• Hydrolysis of the Ester Bonds: The two palmitoyl ester groups can undergo hydrolysis, catalyzed by acidic or basic conditions, to yield 1-palmitoyl-3-bromopropanediol, 2-palmitoyl-3-bromopropanediol, and ultimately 3-bromo-1,2-propanediol, along with two equivalents of palmitic acid.

• Hydrolysis of the Carbon-Bromine Bond: The primary alkyl bromide is susceptible to nucleophilic substitution by water (hydrolysis), which replaces the bromine atom with a hydroxyl group. This reaction results in the formation of 1,2-dipalmitoyl-sn-glycerol. This hydrolysis is generally faster in basic conditions.

Q2: What factors can influence the stability of 1,2-Dipalmitoyl-3-bromopropanediol in my experiments?

A2: The stability of this compound can be significantly affected by several factors:

• pH: The rate of hydrolysis of both the ester bonds and the C-Br bond is highly pH-dependent. Basic conditions (pH > 8) will significantly accelerate the hydrolysis of both functional groups. Acidic conditions will also promote ester hydrolysis, though generally at a slower rate than basic conditions.

• Temperature: Higher temperatures will increase the rate of all degradation reactions. For storage and experimental procedures, it is crucial to maintain low temperatures to minimize degradation.

• Presence of Enzymes: If the aqueous solution contains esterases or lipases, these enzymes will catalyze the rapid hydrolysis of the ester bonds.

• Presence of Nucleophiles: Besides water, other nucleophiles in the solution can react with the alkyl bromide, leading to different degradation products.

Q3: What are the expected degradation products I should monitor in my stability studies?

A3: Based on the primary degradation pathways, you should monitor for the appearance of the following potential degradation products:

• 1,2-dipalmitoyl-sn-glycerol

• 1-palmitoyl-3-bromopropanediol

• 2-palmitoyl-3-bromopropanediol

• 3-bromo-1,2-propanediol[1][2][3][4]

• Palmitic Acid

Q4: What are the recommended storage conditions for aqueous solutions of 1,2-Dipalmitoyl-3-bromopropanediol?

A4: To ensure the stability of 1,2-Dipalmitoyl-3-bromopropanediol in an aqueous solution for short-term storage, it is recommended to:

• Maintain a pH between 6.0 and 7.5.

• Store at 2-8°C.

• Use a buffered solution to maintain the pH.

• Protect from light.

• For long-term storage, it is advisable to store the compound in an organic solvent at -20°C or lower and prepare aqueous solutions fresh before use.[5]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Rapid loss of parent compound in solution	pH instability: The pH of your aqueous solution may be too high or too low, accelerating hydrolysis.	Ensure your solution is adequately buffered to a neutral pH (6.0-7.5). Verify the pH of the solution before and after the addition of the compound.
High temperature: The experimental conditions or storage temperature are too high.	Conduct experiments at the lowest feasible temperature. Store stock solutions and experimental samples at 2-8°C for short-term use.
Enzymatic contamination: The aqueous solution may be contaminated with esterases or lipases.	Use high-purity, sterile water and buffers. If applicable, add broad-spectrum enzyme inhibitors.
Appearance of unexpected peaks in analytical chromatogram	Secondary degradation: The primary degradation products are further degrading.	Analyze samples at earlier time points to identify the initial degradation products. Use milder stress conditions in forced degradation studies.
Reaction with buffer components: The compound may be reacting with components of your buffer.	Test the stability in a simpler aqueous system (e.g., purified water) to identify potential interactions. Choose non-reactive buffer species.
Poor reproducibility of stability data	Inconsistent sample preparation: Variations in pH, temperature, or concentration during sample preparation.	Standardize the sample preparation protocol. Use precise measurements for all components and control the temperature throughout the process.
Incomplete solubilization: The compound is not fully dissolved, leading to variable concentrations in the aliquots taken for analysis.	Use appropriate solubilizing agents or techniques if necessary. Visually inspect for complete dissolution before use.

Experimental Protocols

Protocol for Forced Degradation Study of 1,2-Dipalmitoyl-3-bromopropanediol

This protocol outlines a forced degradation study to identify the degradation products and pathways for 1,2-Dipalmitoyl-3-bromopropanediol. The goal is to achieve 5-20% degradation of the active ingredient.[6][7]

1. Materials and Reagents:

• 1,2-Dipalmitoyl-3-bromopropanediol

• HPLC-grade water, acetonitrile, methanol, and isopropanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• High-purity buffers (e.g., phosphate buffer)

2. Stock Solution Preparation:

• Prepare a stock solution of 1,2-Dipalmitoyl-3-bromopropanediol in a suitable organic solvent (e.g., methanol or a mixture of chloroform and methanol) at a concentration of 1 mg/mL.

3. Stress Conditions:

• Acid Hydrolysis:

  • Mix an aliquot of the stock solution with 0.1 M HCl.

  • Incubate at 60°C for 2, 4, 8, and 24 hours.

  • At each time point, withdraw a sample, neutralize with an equivalent amount of 0.1 M NaOH, and dilute with the mobile phase to the target concentration for analysis.

• Base Hydrolysis:

  • Mix an aliquot of the stock solution with 0.1 M NaOH.

  • Incubate at room temperature (25°C) for 30 minutes, 1, 2, and 4 hours.

  • At each time point, withdraw a sample, neutralize with an equivalent amount of 0.1 M HCl, and dilute with the mobile phase.

• Oxidative Degradation:

  • Mix an aliquot of the stock solution with 3% H₂O₂.

  • Incubate at room temperature (25°C) for 2, 4, 8, and 24 hours, protected from light.

  • At each time point, withdraw a sample and dilute with the mobile phase.

• Thermal Degradation:

  • Prepare an aqueous solution of the compound in a neutral buffer (pH 7.0).

  • Incubate at 60°C for 24, 48, and 72 hours.

  • At each time point, withdraw a sample and dilute with the mobile phase.

• Photolytic Degradation:

  • Expose an aqueous solution of the compound in a neutral buffer (pH 7.0) to a calibrated light source (as per ICH Q1B guidelines).

  • Simultaneously, keep a control sample in the dark at the same temperature.

  • Analyze the samples at appropriate time intervals.

4. Analytical Method:

• Use a validated stability-indicating HPLC-MS method. A reverse-phase C18 column is often suitable for lipid analysis.[8][9][10][11]

• Mobile Phase Example: A gradient of (A) water with 0.1% formic acid and (B) acetonitrile/isopropanol (1:1) with 0.1% formic acid.

• Detection: Mass Spectrometry (MS) to identify the parent compound and its degradation products by their mass-to-charge ratio (m/z).

5. Data Analysis:

• Calculate the percentage of degradation for the parent compound at each time point under each stress condition.

• Identify the major degradation products by their retention times and mass spectra.

• Propose a degradation pathway based on the identified products.

Visualizations

Caption: Proposed degradation pathways of 1,2-Dipalmitoyl-3-bromopropanediol.

Caption: Workflow for the forced degradation study.

References

• 1. 3-ブロモ-1,2-プロパンジオール 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 3-Bromo-1,2-propanediol | C3H7BrO2 | CID 20827 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Bromo-1,2-propanediol [webbook.nist.gov]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 6. resolvemass.ca [resolvemass.ca]
• 7. biopharminternational.com [biopharminternational.com]
• 8. hplc.eu [hplc.eu]
• 9. lcms.cz [lcms.cz]
• 10. agilent.com [agilent.com]
• 11. A versatile ultra-high performance LC-MS method for lipid profiling - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Mass Spectrometry Identification of 1,2-Dipalmitoyl-3-bromopropanediol

This guide provides troubleshooting and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the mass spectrometric identification of 1,2-Dipalmitoyl-3-bromopropanediol.

Frequently Asked Questions (FAQs)

Q1: What is the expected molecular weight and isotopic pattern for 1,2-Dipalmitoyl-3-bromopropanediol?

A1: The key identifying feature of a bromine-containing compound in mass spectrometry is the presence of two major isotopes, 79Br and 81Br, in a nearly 1:1 natural abundance.[1][2] This results in a characteristic doublet peak for the molecular ion and any bromine-containing fragments, where the peaks are separated by approximately 2 Da and have nearly equal intensity. You should look for this M and M+2 pattern.

Q2: I am not detecting the molecular ion. What are the common causes and solutions?

A2: Several factors could lead to the absence or low intensity of the molecular ion:

• In-source Fragmentation: The molecule might be fragmenting in the ion source before it can be detected. This is particularly relevant for brominated compounds where the C-Br bond can be labile.

• Ionization Technique: The chosen ionization method may not be optimal. For lipids, Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) are common.[3] Given the bromine atom, Negative Ion ESI can be particularly effective.[4][5]

• Instrument Settings: Suboptimal instrument parameters, such as cone voltage or capillary temperature, can affect ionization efficiency.

Q3: I am observing poor peak shapes, such as tailing or fronting. What could be the issue?

A3: Poor peak chromatography for halogenated compounds can be caused by several factors:

• Secondary Interactions: The analyte may be interacting with the stationary phase of the LC column.

• Column Contamination: A dirty column can lead to peak distortion.

• Injection Solvent: Using an injection solvent that is stronger than the mobile phase can cause peak fronting.[1]

Q4: My signal intensity is very low. How can I improve it?

A4: Low signal intensity can be a symptom of several issues:

• Ion Suppression: Co-eluting compounds from your sample matrix can suppress the ionization of your target analyte.[1] Improving sample cleanup or chromatographic separation can help.

• Suboptimal Ionization: Ensure your mobile phase is compatible with your chosen ionization technique (e.g., contains appropriate additives for ESI).

• Instrument Contamination: A dirty ion source or mass analyzer can significantly reduce signal. Regular cleaning and maintenance are crucial.[6]

Q5: Should I use LC-MS or GC-MS for this analysis?

A5: Due to the high molecular weight and low volatility of 1,2-Dipalmitoyl-3-bromopropanediol, LC-MS is the more suitable technique. GC-MS would require derivatization to increase the volatility of the diol functional groups, which adds complexity to the sample preparation.[7][8]

Predicted Mass and Fragmentation Data

The following table summarizes the predicted m/z values for the molecular ions and expected major fragments of 1,2-Dipalmitoyl-3-bromopropanediol (Molecular Formula: C35H67BrO4).

Ion/Fragment Description	Ionization Mode	Predicted m/z (79Br)	Predicted m/z (81Br)	Notes
Molecular Ion
[M+H]+	Positive ESI	649.4	651.4	Protonated molecule.
[M+Na]+	Positive ESI	671.4	673.4	Sodium adduct, common for lipids.
[M+NH4]+	Positive ESI	666.4	668.4	Ammonium adduct.
[M-H]-	Negative ESI	647.4	649.4	Deprotonated molecule.
Key Fragments
[M-Palmitic Acid]+	Positive ESI	393.2	395.2	Loss of one palmitic acid molecule.
[M-HBr]+	Positive ESI	568.5	568.5	Loss of hydrogen bromide.
[Palmitic Acid - H]-	Negative ESI	255.2	-	Loss of a palmitoyl chain, detected as palmitate.
[Br]-	Negative ESI	78.9	80.9	Bromide ion, a key indicator.[4][5]

Recommended Experimental Protocol

This protocol provides a starting point for the LC-MS/MS analysis of 1,2-Dipalmitoyl-3-bromopropanediol.

1. Sample Preparation

• Perform a lipid extraction using a standard method such as Folch or Bligh-Dyer.

• Reconstitute the dried lipid extract in a solvent compatible with reverse-phase chromatography, such as a 90:10 mixture of Methanol:Chloroform.

2. Liquid Chromatography (LC)

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.

• Mobile Phase B: Acetonitrile/Isopropanol (10:90, v/v) with 0.1% formic acid and 10 mM ammonium formate.

• Gradient: Start at 30% B, increase to 100% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 50 °C.

3. Mass Spectrometry (MS)

• Ionization Mode: Both Positive and Negative Electrospray Ionization (ESI) are recommended to be run in separate experiments.

• Scan Mode: Full scan MS from m/z 100-1000 to identify the parent ion.

• Product Ion Scan (MS/MS): Fragment the predicted parent ions (e.g., m/z 649.4/651.4 in positive mode) to confirm the structure.

• Key Parameters (starting points):

  • Capillary Voltage: 3.5 kV

  • Cone Voltage: 40 V (can be increased to induce in-source fragmentation to observe Br-).[4]

  • Desolvation Temperature: 350 °C

  • Desolvation Gas Flow: 600 L/hr

Troubleshooting Workflow

This diagram outlines a systematic approach to troubleshooting common issues during the identification of 1,2-Dipalmitoyl-3-bromopropanediol.

Caption: A workflow for troubleshooting mass spec identification issues.

Predicted Fragmentation Pathway

This diagram illustrates the predicted fragmentation of the [M+H]+ ion of 1,2-Dipalmitoyl-3-bromopropanediol.

Caption: Predicted fragmentation of 1,2-Dipalmitoyl-3-bromopropanediol.

References

• 1. benchchem.com [benchchem.com]
• 2. Use of the bromine isotope ratio in HPLC-ICP-MS and HPLC-ESI-MS analysis of a new drug in development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mass Spectrometric Analysis of Long-Chain Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. agilent.com [agilent.com]
• 7. Validated method for the determination of propane-1,2-diol, butane-2,3-diol, and propane-1,3-diol in cheese and bacterial cultures using phenylboronic esterification and GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. oiv.int [oiv.int]

Technical Support Center: 1,2-Dipalmitoyl-3-bromopropanediol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using 1,2-Dipalmitoyl-3-bromopropanediol. The information provided is based on the structural characteristics of the molecule and data from related chemical classes.

Frequently Asked Questions (FAQs)

Q1: What are the potential primary activities of 1,2-Dipalmitoyl-3-bromopropanediol based on its structure?

Based on its chemical structure, 1,2-Dipalmitoyl-3-bromopropanediol has two key features that may contribute to its biological activity:

• Diacylglycerol (DAG) Analog: The 1,2-dipalmitoyl glycerol backbone is structurally similar to endogenous diacylglycerol, a crucial second messenger. This suggests that the compound could interact with proteins that have DAG-binding domains, most notably Protein Kinase C (PKC) isozymes.

• Alkylating Agent: The presence of a bromine atom at the sn-3 position introduces the potential for alkylating activity. The bromide ion can act as a leaving group, allowing the molecule to form covalent bonds with nucleophilic groups on proteins and nucleic acids.

Q2: What are the potential off-target effects of 1,2-Dipalmitoyl-3-bromopropanediol?

Given its potential dual activity, researchers should be aware of the following potential off-target effects:

• Modulation of non-PKC DAG-binding proteins: Many proteins besides PKC have C1 domains or other motifs that bind DAG. These include chimaerins, RasGRPs, and Munc13s.

• PKC-independent effects on ion channels: Some diacylglycerol analogs have been shown to directly modulate the activity of ion channels, such as cyclic nucleotide-gated (CNG) channels, independent of their effects on PKC.[1][2][3][4]

• Non-specific alkylation: The brominated propyl group may covalently modify cellular macromolecules, leading to cytotoxicity or other unintended biological consequences.

• Alteration of membrane properties: As a lipid-like molecule, high concentrations of 1,2-Dipalmitoyl-3-bromopropanediol could potentially alter the physical properties of cellular membranes, leading to artifacts.

Q3: How can I control for the potential off-target effects of 1,2-Dipalmitoyl-3-bromopropanediol in my experiments?

To distinguish between the intended effects and potential off-target effects, consider the following controls:

• Use a non-brominated analog: 1,2-Dipalmitoylglycerol can serve as a control to assess the effects of the DAG backbone without the alkylating potential.

• Use an inactive stereoisomer: If a specific stereoisomer of 1,2-Dipalmitoyl-3-bromopropanediol is being used, the corresponding inactive enantiomer would be an ideal negative control.

• Employ structurally unrelated inhibitors/activators: To confirm that the observed effect is due to a specific pathway (e.g., PKC activation), use other known activators (e.g., phorbol esters) or inhibitors of that pathway to see if they produce similar or opposing effects.

• Vary the acyl chain length: The lipid chains of DAG analogs can influence their activity. Comparing the effects of analogs with different fatty acid chains can provide insights into the specificity of the observed phenomena.[5]

Troubleshooting Guides

Issue 1: Unexpected Cellular Toxicity or Apoptosis

If you observe significant cell death or activation of apoptotic pathways that are not part of your expected results, consider the following possibilities and troubleshooting steps:

Potential Cause	Troubleshooting Steps
Non-specific alkylation	- Perform a cell viability assay (e.g., MTT, trypan blue exclusion) with a dose-response of 1,2-Dipalmitoyl-3-bromopropanediol. - Compare the toxicity profile with a non-brominated analog (1,2-Dipalmitoylglycerol). - Assess markers of DNA damage (e.g., γH2AX staining) or general protein modification.
Off-target kinase activation	- Profile the activation of a panel of kinases using phospho-specific antibodies or a kinase activity assay. - Test whether a broad-spectrum kinase inhibitor can rescue the toxic effects.
Membrane disruption	- Evaluate membrane integrity using a lactate dehydrogenase (LDH) release assay. - Observe cell morphology for signs of membrane blebbing or lysis at high concentrations.

Issue 2: Discrepancy between Expected PKC Activation and Observed Downstream Effects

If you are using 1,2-Dipalmitoyl-3-bromopropanediol as a presumed PKC activator but observe results inconsistent with known PKC signaling, investigate these possibilities:

Potential Cause	Troubleshooting Steps
Direct modulation of downstream targets	- Test the effect of 1,2-Dipalmitoyl-3-bromopropanediol on the activity of downstream signaling nodes in the presence of a PKC inhibitor. - Use a cell-free assay to determine if the compound directly interacts with the downstream protein of interest.
Activation of other DAG-responsive proteins	- Investigate the activation of other C1 domain-containing proteins (e.g., RasGRPs, chimaerins) using appropriate assays.
PKC-independent ion channel modulation	- Perform electrophysiological recordings (e.g., patch-clamp) to assess the effect of the compound on relevant ion channels. - Measure changes in intracellular ion concentrations (e.g., Ca2+) using fluorescent indicators.

Experimental Protocols

Protocol 1: Assessing PKC Translocation

This protocol is a general method to determine if 1,2-Dipalmitoyl-3-bromopropanediol induces the translocation of PKC from the cytosol to the plasma membrane, a hallmark of its activation.

• Cell Culture and Treatment: Plate cells on glass coverslips and grow to the desired confluency. Treat the cells with 1,2-Dipalmitoyl-3-bromopropanediol at various concentrations and time points. Include a positive control (e.g., Phorbol 12-Myristate 13-Acetate, PMA) and a vehicle control.

• Immunofluorescence:

  • Fix the cells with 4% paraformaldehyde.

  • Permeabilize the cells with 0.1% Triton X-100.

  • Block with 1% Bovine Serum Albumin (BSA).

  • Incubate with a primary antibody specific for the PKC isozyme of interest.

  • Wash and incubate with a fluorescently labeled secondary antibody.

  • Mount the coverslips on microscope slides with a DAPI-containing mounting medium.

• Microscopy and Analysis: Acquire images using a fluorescence microscope. Quantify the membrane translocation by measuring the fluorescence intensity at the plasma membrane versus the cytosol.

Protocol 2: In Vitro Kinase Assay

This protocol can be used to assess the direct effect of 1,2-Dipalmitoyl-3-bromopropanediol on the activity of a purified kinase.

• Reaction Setup: In a microcentrifuge tube, combine a reaction buffer (containing ATP and MgCl2), the purified kinase, and the kinase's substrate (e.g., a specific peptide).

• Compound Addition: Add 1,2-Dipalmitoyl-3-bromopropanediol at a range of concentrations. Include a positive control activator/inhibitor and a vehicle control.

• Incubation: Incubate the reaction at the optimal temperature for the kinase (e.g., 30°C) for a specified period.

• Detection: Stop the reaction and detect the phosphorylated substrate. This can be done using various methods, such as:

  • Radiolabeling: Use [γ-32P]ATP and detect the incorporation of the radiolabel into the substrate by autoradiography.

  • Antibody-based detection: Use a phospho-specific antibody that recognizes the phosphorylated substrate in an ELISA or Western blot format.

  • Luminescence-based assays: Use a commercial kit that measures the amount of ATP remaining in the reaction.

Visualizations

Caption: Potential signaling pathways affected by 1,2-Dipalmitoyl-3-bromopropanediol.

Caption: A logical workflow for troubleshooting unexpected experimental results.

References

• 1. Mechanism of Inhibition of Cyclic Nucleotide–Gated Ion Channels by Diacylglycerol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Diacylglycerol analogs inhibit the rod cGMP-gated channel by a phosphorylation-independent mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanism of inhibition of cyclic nucleotide-gated ion channels by diacylglycerol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Regulation of ion channels by inositol trisphosphate and diacylglycerol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Photoswitchable diacylglycerols enable optical control of protein translocation, PKC activity, and vesicle release - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Efficiency of 1,2-Dipalmitoyl-3-bromopropanediol Crosslinking

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the efficiency of crosslinking experiments using 1,2-Dipalmitoyl-3-bromopropanediol.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of crosslinking using 1,2-Dipalmitoyl-3-bromopropanediol?

A1: 1,2-Dipalmitoyl-3-bromopropanediol is a lipid-based crosslinking agent. Its dipalmitoyl glycerol backbone provides a hydrophobic anchor that allows it to intercalate into cellular membranes or hydrophobic regions of protein complexes. The reactive group is the bromoalkane at the 3-position. Crosslinking occurs via a nucleophilic substitution reaction, where a nucleophilic amino acid side chain from a nearby protein attacks the carbon atom bonded to the bromine, displacing the bromide ion and forming a stable covalent bond.

Q2: Which amino acid residues are targeted by 1,2-Dipalmitoyl-3-bromopropanediol?

A2: The primary targets for alkylation by the bromoalkane group are nucleophilic amino acid residues. The most reactive of these is the thiol group of cysteine. Other potential targets, though generally less reactive, include the imidazole ring of histidine and the epsilon-amino group of lysine. The specificity of the reaction can be influenced by the local environment and the accessibility of these residues.

Q3: How can I confirm that crosslinking has occurred?

A3: Successful crosslinking can be confirmed using several methods:

• SDS-PAGE Analysis: Crosslinked proteins will exhibit a higher molecular weight, resulting in a band shift on an SDS-PAGE gel compared to the non-crosslinked control.

• Western Blotting: If you have an antibody for your protein of interest, you can use Western blotting to detect the higher molecular weight crosslinked species.

• Mass Spectrometry: This is the most definitive method. Mass spectrometry can identify the specific peptides and amino acid residues that have been modified by the crosslinker.[1]

Q4: What are the critical parameters to consider when optimizing a crosslinking reaction with this agent?

A4: The key parameters to optimize are:

• Concentration of the crosslinker: A sufficient molar excess of the crosslinker is needed, but excessively high concentrations can lead to non-specific modifications and protein precipitation.

• pH of the reaction buffer: The pH affects the nucleophilicity of the target amino acid side chains.

• Reaction time and temperature: These parameters influence the rate of the reaction.

• Buffer composition: Avoid buffers containing nucleophiles that can compete with the protein for reaction with the crosslinker.

Troubleshooting Guides

Problem 1: Low or No Crosslinking Efficiency

This is one of the most common issues encountered. The following table outlines potential causes and suggested solutions.

Potential Cause	Suggested Solution
Suboptimal pH	The reactivity of the target nucleophiles is pH-dependent. For cysteine alkylation, a pH range of 7.0-8.5 is generally recommended to favor the more reactive thiolate anion. Perform a pH screen to determine the optimal condition for your specific protein.
Presence of Competing Nucleophiles in the Buffer	Buffers containing primary amines (e.g., Tris) or thiols (e.g., DTT, β-mercaptoethanol) will react with the bromoalkane, quenching the crosslinker. Use non-nucleophilic buffers such as HEPES, phosphate, or carbonate buffers. Ensure all reducing agents are removed from the protein sample prior to adding the crosslinker, for example, by dialysis or using a desalting column.
Insufficient Concentration of Crosslinker	The concentration of 1,2-Dipalmitoyl-3-bromopropanediol may be too low to achieve efficient crosslinking. Titrate the crosslinker concentration, starting with a 10-fold molar excess over the protein and increasing to 50- or 100-fold. Monitor for both increased crosslinking and any signs of protein precipitation.
Short Reaction Time or Low Temperature	The reaction may not have had sufficient time to proceed to completion. Try increasing the incubation time or performing the reaction at a slightly elevated temperature (e.g., room temperature or 37°C). Monitor the reaction at different time points to determine the optimal duration.
Inaccessible Target Residues	The target cysteine or histidine residues on your protein may be buried within the protein structure and therefore inaccessible to the crosslinker. Consider performing the reaction under partially denaturing conditions (e.g., with a low concentration of urea or guanidine HCl) to expose these residues. Note that this may affect the native conformation of your protein complex.
Hydrolysis of the Crosslinker	While alkyl halides are generally stable, prolonged incubation in aqueous buffers can lead to hydrolysis. Prepare fresh stock solutions of the crosslinker in an appropriate organic solvent (e.g., DMSO or DMF) and add it to the reaction buffer immediately before use.

Problem 2: Protein Precipitation or Aggregation

The introduction of a hydrophobic lipid moiety can sometimes lead to protein insolubility.

Potential Cause	Suggested Solution
Excessive Crosslinking	Over-modification of the protein surface with the hydrophobic dipalmitoyl groups can lead to aggregation and precipitation. Reduce the concentration of the crosslinker or decrease the reaction time.
Solvent Incompatibility	The organic solvent used to dissolve the crosslinker (e.g., DMSO) may be causing the protein to precipitate if the final concentration is too high. Minimize the volume of the crosslinker stock solution added to the reaction. A final DMSO concentration of <5% (v/v) is generally well-tolerated by most proteins.
Changes in Protein pI	The modification of charged residues like lysine can alter the isoelectric point (pI) of the protein, potentially leading to precipitation if the buffer pH is close to the new pI. Try performing the reaction in a buffer with a pH further away from the protein's pI.
Inherent Instability of the Protein	The protein itself may be unstable under the reaction conditions. Ensure that the protein is in a buffer that is known to maintain its stability. Consider adding stabilizing agents such as glycerol or low concentrations of non-ionic detergents.

Experimental Protocols

Protocol 1: General Procedure for Crosslinking a Purified Protein or Protein Complex

This protocol provides a starting point for optimizing the crosslinking reaction.

• Protein Preparation:

  • Ensure the protein of interest is in a suitable buffer, such as 50 mM HEPES, pH 7.5, containing 150 mM NaCl.

  • The protein concentration should ideally be in the range of 1-10 µM.

  • Crucially, the buffer must not contain any primary amines or thiols.

• Crosslinker Preparation:

  • Prepare a 10 mM stock solution of 1,2-Dipalmitoyl-3-bromopropanediol in anhydrous DMSO.

  • Vortex thoroughly to ensure complete dissolution.

• Crosslinking Reaction:

  • Add the desired amount of the crosslinker stock solution to the protein solution. A good starting point is a 20-fold molar excess of the crosslinker over the protein.

  • Incubate the reaction mixture for 1-2 hours at room temperature with gentle mixing.

• Quenching the Reaction:

  • To stop the reaction, add a quenching buffer containing a high concentration of a nucleophile. For example, add Tris buffer to a final concentration of 50 mM or β-mercaptoethanol to a final concentration of 10 mM.

  • Incubate for an additional 15 minutes at room temperature.

• Analysis:

  • Analyze the reaction products by SDS-PAGE to observe the formation of higher molecular weight species.

  • For more detailed analysis, the sample can be prepared for mass spectrometry to identify the crosslinked peptides.

Quantitative Data Summary

The optimal conditions for crosslinking will vary depending on the specific protein and experimental goals. The following table provides a range of starting conditions for optimization.

Parameter	Starting Recommendation	Optimization Range
Protein Concentration	1-10 µM	0.5-20 µM
Crosslinker Molar Excess	20-fold	10-fold to 100-fold
Reaction Buffer	50 mM HEPES, pH 7.5	pH 7.0-8.5
Reaction Temperature	Room Temperature (20-25°C)	4°C to 37°C
Reaction Time	1-2 hours	30 minutes to 4 hours
Quenching Agent	50 mM Tris or 10 mM β-mercaptoethanol	N/A

Visualizations

Caption: Experimental workflow for protein crosslinking.

Caption: Troubleshooting logic for low crosslinking efficiency.

References

• 1. Characterization of protein crosslinks via mass spectrometry and an open-modification search strategy - PMC [pmc.ncbi.nlm.nih.gov]

dealing with the hydrophobicity of "1,2-Dipalmitoyl-3-bromopropanediol"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the highly hydrophobic compound 1,2-Dipalmitoyl-3-bromopropanediol.

Frequently Asked Questions (FAQs)

Q1: Why is 1,2-Dipalmitoyl-3-bromopropanediol so difficult to dissolve in aqueous solutions?

A1: 1,2-Dipalmitoyl-3-bromopropanediol possesses two long palmitoyl (C16) fatty acid chains, which are highly nonpolar and dominate the molecule's properties. This extensive hydrophobic character leads to very poor solubility in water and aqueous buffers. The principle of "like dissolves like" governs solubility, and this lipid-like molecule preferentially dissolves in nonpolar organic solvents.

Q2: What are the recommended storage conditions for 1,2-Dipalmitoyl-3-bromopropanediol?

A2: It is recommended to store 1,2-Dipalmitoyl-3-bromopropanediol as a solid in a freezer at -20°C. For long-term stability, it is advisable to store it under an inert gas, such as argon or nitrogen, to prevent potential oxidation of the lipid chains. Stock solutions in organic solvents should also be stored at -20°C.

Q3: Can I sonicate 1,2-Dipalmitoyl-3-bromopropanediol to aid dissolution?

A3: Yes, sonication can be a useful technique to aid in the dispersion of 1,2-Dipalmitoyl-3-bromopropanediol in a solvent. However, it is important to use a bath sonicator rather than a probe sonicator to avoid localized overheating, which could potentially degrade the compound. Sonication is most effective when used in conjunction with an appropriate organic solvent or a carrier system.

Q4: My lipid formulation containing 1,2-Dipalmitoyl-3-bromopropanediol is aggregating. What are the common causes?

A4: Aggregation of lipid-based formulations is a common issue and can be caused by several factors:

• Suboptimal solvent: The solvent may not be able to maintain the solubility of the lipid at the desired concentration.

• Temperature changes: A decrease in temperature can reduce the solubility of the lipid, leading to precipitation and aggregation.[1]

• pH shifts: Changes in the pH of the medium can affect the surface charge of lipid assemblies, leading to instability.

• High salt concentrations: High ionic strength can screen surface charges and reduce the repulsive forces between lipid particles, causing them to aggregate.[2]

Q5: How can I improve the stability of my 1,2-Dipalmitoyl-3-bromopropanediol formulation?

A5: To improve stability and prevent aggregation, consider the following:

• Optimize the solvent system: Use a co-solvent system or a different organic solvent with higher solubilizing capacity.

• Incorporate helper lipids: The inclusion of other lipids, such as cholesterol or phospholipids (e.g., DSPC, DOPE), can improve the stability of lipid nanoparticles.[3]

• Add cryoprotectants: If you need to freeze your formulation, adding cryoprotectants like sucrose or trehalose can prevent aggregation upon thawing.[3]

• Control the pH and ionic strength: Use a buffer system to maintain a stable pH and avoid excessively high salt concentrations.[2]

Troubleshooting Guides

Issue 1: Difficulty Dissolving 1,2-Dipalmitoyl-3-bromopropanediol in Organic Solvents

• Problem: The compound is not dissolving completely, or a precipitate forms in the organic stock solution.

• Possible Causes & Solutions:

Cause	Solution
Insufficient Solvent Volume	Increase the volume of the solvent to reduce the concentration of the lipid.
Inappropriate Solvent	Switch to a more suitable organic solvent. See Table 1 for solubility data of a similar compound. Chloroform and Dimethylformamide (DMF) are often good choices for highly hydrophobic lipids.[4][5]
Low Temperature	Gently warm the solution in a water bath to increase solubility. Be cautious not to overheat to prevent degradation.
Impure Compound	Ensure the purity of your 1,2-Dipalmitoyl-3-bromopropanediol. Impurities can affect solubility.

Issue 2: Precipitation of the Compound Upon Addition to Aqueous Media (e.g., Cell Culture Medium)

• Problem: The compound precipitates immediately when the organic stock solution is added to an aqueous buffer or cell culture medium.

• Possible Causes & Solutions:

Cause	Solution
Rapid Change in Solvent Polarity	Add the organic stock solution dropwise to the vigorously stirring or vortexing aqueous medium. This ensures rapid dispersion and avoids localized high concentrations that lead to precipitation.[6]
Exceeding Aqueous Solubility Limit	The final concentration of the compound in the aqueous medium is too high. Reduce the final concentration or use a carrier system to improve apparent solubility.
Organic Solvent Incompatibility with Aqueous Medium	Ensure the organic solvent used for the stock solution is miscible with water (e.g., DMSO, ethanol). However, be mindful that high concentrations of organic solvents can be toxic to cells.[7]
Lack of a Carrier Molecule	For cell culture experiments, complexing the lipid with a carrier protein like bovine serum albumin (BSA) can significantly improve its stability in the medium.

Data Presentation

Table 1: Solubility of Structurally Similar Diacylglycerols in Common Organic Solvents

Disclaimer: The following data is for structurally similar compounds (1,3-Dipalmitoyl Glycerol and 1,3-Dioctanoyl Glycerol) and should be used as a guideline. The actual solubility of 1,2-Dipalmitoyl-3-bromopropanediol may vary.

Solvent	1,3-Dipalmitoyl Glycerol[5]	1,3-Dioctanoyl Glycerol[4]
Dimethylformamide (DMF)	20 mg/mL	30 mg/mL
Dimethyl Sulfoxide (DMSO)	30 mg/mL	~1 mg/mL
Ethanol	0.25 mg/mL	~10 mg/mL
Chloroform	Not available	~10 mg/mL
PBS (pH 7.2)	0.7 mg/mL	Sparingly soluble

Experimental Protocols

Protocol 1: Preparation of a Stock Solution in an Organic Solvent

• Weigh the desired amount of 1,2-Dipalmitoyl-3-bromopropanediol in a sterile glass vial.

• Add the appropriate volume of a suitable organic solvent (e.g., chloroform, DMF, or DMSO) to achieve the desired concentration.

• Vortex the solution until the compound is completely dissolved. Gentle warming in a water bath (not exceeding 40°C) can be used to aid dissolution.

• Store the stock solution at -20°C under an inert atmosphere if possible.

Protocol 2: Preparation of Lipid Nanoparticles using Thin-Film Hydration and Extrusion

This protocol is a general method for preparing lipid nanoparticles and may require optimization for 1,2-Dipalmitoyl-3-bromopropanediol.

• Film Formation: a. Dissolve 1,2-Dipalmitoyl-3-bromopropanediol and any helper lipids (e.g., cholesterol, DSPC) in chloroform in a round-bottom flask.[3] b. Evaporate the solvent using a rotary evaporator to form a thin, uniform lipid film on the flask wall. c. Further dry the film under high vacuum for at least 1-2 hours to remove residual solvent.[3]

• Hydration: a. Hydrate the lipid film with a pre-warmed aqueous buffer by adding the buffer to the flask. b. Agitate the flask by gentle swirling or vortexing to form a milky suspension of multilamellar vesicles (MLVs).[3]

• Extrusion (Size Reduction): a. Assemble a lipid extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm). b. Transfer the MLV suspension to the extruder. c. Extrude the suspension through the membrane multiple times (typically 11-21 passes) to form unilamellar vesicles with a more uniform size.[3]

• Purification: a. If necessary, remove any unencapsulated material by dialysis or size exclusion chromatography.

Mandatory Visualization

Caption: Workflow for preparing and troubleshooting aqueous formulations of 1,2-Dipalmitoyl-3-bromopropanediol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Effect of methanol, ethanol, dimethyl sulfoxide, and acetonitrile on in vitro activities of cDNA-expressed human cytochromes P-450 - PubMed [pubmed.ncbi.nlm.nih.gov]

quality control for synthesized "1,2-Dipalmitoyl-3-bromopropanediol"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with synthesized "1,2-Dipalmitoyl-3-bromopropanediol". The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the expected physical and chemical properties of high-purity 1,2-Dipalmitoyl-3-bromopropanediol?

A1: High-purity 1,2-Dipalmitoyl-3-bromopropanediol is expected to be a solid at room temperature. Due to its lipid nature, it should be stored in a freezer, ideally at -20°C or below, to prevent degradation. The expected purity for research and pharmaceutical applications is typically greater than 99%.

Q2: What are the recommended analytical techniques for assessing the purity of synthesized 1,2-Dipalmitoyl-3-bromopropanediol?

A2: A combination of chromatographic and spectroscopic methods is recommended for a comprehensive purity assessment. These include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and assess for the presence of organic impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): To identify and quantify volatile and semi-volatile impurities.

• High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., ELSD or MS): For the separation and quantification of non-volatile impurities and isomers.

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the presence of key functional groups.

Q3: What are the potential impurities that could be present in synthesized 1,2-Dipalmitoyl-3-bromopropanediol?

A3: Potential impurities can originate from starting materials, side reactions, or degradation. These may include:

• Unreacted starting materials: Such as 1,2-dipalmitoyl-sn-glycerol (dipalmitin).

• Over-brominated byproducts: If harsh brominating agents are used.

• Isomers: Such as 1,3-dipalmitoyl-2-bromopropanediol, arising from acyl migration.

• Residual solvents: From the synthesis and purification steps.

• Degradation products: Such as free palmitic acid and monopalmitoyl bromopropanediol.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis, purification, and analysis of 1,2-Dipalmitoyl-3-bromopropanediol.

Synthesis and Purification

Issue	Possible Cause	Troubleshooting Steps
Low reaction yield	Incomplete reaction.	- Ensure stoichiometry of the brominating agent is optimized. - Monitor the reaction progress using Thin Layer Chromatography (TLC). - Consider adjusting reaction temperature and time.
Degradation of the product.	- Maintain anhydrous conditions during the reaction. - Use a milder brominating agent if possible.
Product "oils out" during crystallization	The cooling rate is too fast.	- Allow the solution to cool slowly to room temperature before placing it in an ice bath. - Insulate the crystallization flask to slow down the cooling process.
The chosen solvent system is not optimal.	- Try a different solvent or a mixture of solvents for recrystallization.
Multiple spots on TLC after purification	Co-elution of impurities during column chromatography.	- Optimize the solvent system for column chromatography to achieve better separation. - Consider using a different stationary phase (e.g., alumina instead of silica gel).
Acyl migration leading to isomeric impurities.	- Perform purification steps at low temperatures to minimize acyl migration.

Analytical Characterization

Issue	Possible Cause	Troubleshooting Steps
Broad or overlapping peaks in NMR spectrum	Sample contains impurities.	- Further purify the sample using column chromatography or recrystallization.
Poor shimming of the NMR spectrometer.	- Re-shim the spectrometer to improve the magnetic field homogeneity.
Multiple peaks in GC-MS analysis	Presence of volatile or semi-volatile impurities.	- Identify the impurities by their mass spectra and retention times. - Optimize the purification process to remove these impurities.
Thermal degradation of the compound in the GC inlet.	- Use a lower inlet temperature. - Consider derivatization to a more thermally stable compound before GC-MS analysis.
Poor peak shape or resolution in HPLC	Inappropriate mobile phase or column.	- Optimize the mobile phase composition (e.g., solvent ratio, additives). - Select an HPLC column suitable for lipid analysis (e.g., C18).
Sample overload.	- Inject a smaller volume or a more dilute sample.

Quantitative Data Summary

The following table summarizes typical specifications for high-purity 1,2-Dipalmitoyl-3-bromopropanediol, based on data from analogous compounds and general quality control standards for pharmaceutical lipids.

Parameter	Specification	Analytical Method
Appearance	White to off-white solid	Visual Inspection
Purity (by NMR)	≥ 99.0%	¹H NMR Spectroscopy
Purity (by HPLC)	≥ 99.0%	HPLC-ELSD/MS
Identity	Conforms to structure	¹H NMR, ¹³C NMR, MS, FTIR
Residual Solvents	Meets ICH Q3C limits	Headspace GC-MS
Storage	≤ -20°C	-

Experimental Protocols

Purity Assessment by ¹H NMR Spectroscopy

Objective: To confirm the structure and determine the purity of 1,2-Dipalmitoyl-3-bromopropanediol.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in approximately 0.7 mL of deuterated chloroform (CDCl₃) containing a known amount of an internal standard (e.g., dimethyl sulfone).

• Data Acquisition: Acquire the ¹H NMR spectrum on a spectrometer operating at a frequency of 400 MHz or higher.

• Data Analysis:

  • Integrate the signals corresponding to the protons of 1,2-Dipalmitoyl-3-bromopropanediol and the internal standard.

  • Calculate the purity based on the ratio of the integrals and the known amount of the internal standard.

  • Analyze the spectrum for the presence of signals from potential impurities.

Impurity Profiling by GC-MS

Objective: To identify and quantify volatile and semi-volatile impurities.

Methodology:

• Sample Preparation: Prepare a solution of the sample in a suitable solvent (e.g., hexane or dichloromethane) at a concentration of approximately 1 mg/mL.

• GC-MS Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Inlet Temperature: 250°C (or optimized to prevent degradation).

  • Oven Program: Start at a low temperature (e.g., 100°C), ramp to a high temperature (e.g., 320°C) to elute all components.

  • Mass Spectrometer: Operate in electron ionization (EI) mode and scan a mass range of m/z 50-800.

• Data Analysis:

  • Identify peaks by comparing their mass spectra with a spectral library (e.g., NIST).

  • Quantify impurities by comparing their peak areas to that of an internal or external standard.

Visualizations

Caption: Workflow for the quality control of synthesized 1,2-Dipalmitoyl-3-bromopropanediol.

Caption: Logical troubleshooting flow for addressing impurities in the final product.

Technical Support Center: 1,2-Dipalmitoyl-3-bromopropanediol Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize artifacts in studies involving 1,2-Dipalmitoyl-3-bromopropanediol (1,2-DPB).

Frequently Asked Questions (FAQs)

Category 1: Purity and Synthesis-Related Artifacts

Q1: What are the potential impurities in commercially available 1,2-Dipalmitoyl-3-bromopropanediol and how can they affect my experiments?

A1: Synthetic 1,2-DPB can contain several impurities that may lead to experimental artifacts. These include unreacted starting materials such as 3-bromo-1,2-propanediol and palmitic acid, as well as side-products like 1,3-dipalmitoyl-2-bromopropanediol (an isomer) and monopalmitoyl derivatives. These impurities can interfere with analytical techniques and biological assays, leading to erroneous results. For instance, free palmitic acid can alter membrane fluidity, while isomers may exhibit different biological activities.

Q2: How can I assess the purity of my 1,2-DPB sample?

A2: The purity of 1,2-DPB can be assessed using a combination of analytical techniques. Thin-layer chromatography (TLC) is a quick method to visualize the number of components in your sample. For more quantitative analysis, high-performance liquid chromatography (HPLC) coupled with an evaporative light scattering detector (ELSD) or a mass spectrometer (MS) is recommended.[1][2][3] Nuclear magnetic resonance (NMR) spectroscopy can confirm the chemical structure and identify impurities.

Q3: What should I do if I suspect my 1,2-DPB sample is impure?

A3: If you suspect impurities in your 1,2-DPB sample, purification is necessary. Flash chromatography is a common and effective method for purifying synthetic lipids.[1][3] A normal-phase column (e.g., silica or amino-propylated silica) with a non-polar to polar solvent gradient (e.g., heptane/ethyl acetate) can effectively separate 1,2-DPB from less polar and more polar impurities.[1]

Category 2: Storage and Handling Artifacts

Q4: What are the optimal storage conditions for 1,2-Dipalmitoyl-3-bromopropanediol to prevent degradation?

A4: To minimize degradation, 1,2-DPB should be stored as a solid in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) at low temperatures, preferably in a freezer at -20°C or below. For long-term storage, -80°C is recommended. Avoid repeated freeze-thaw cycles.

Q5: What are the common degradation products of 1,2-DPB, and how can I detect them?

A5: 1,2-DPB is susceptible to hydrolysis and debromination. Hydrolysis of the ester bonds leads to the formation of 1- or 2-monopalmitoyl-3-bromopropanediol and free palmitic acid.[4][5] Debromination can occur, especially in the presence of nucleophiles or upon exposure to light, leading to the formation of 1,2-dipalmitoylglycerol. These degradation products can be detected as separate peaks in HPLC or by changes in the mass spectrum.

Q6: How should I handle 1,2-DPB in solution to minimize degradation?

A6: When preparing solutions of 1,2-DPB, use high-purity, anhydrous solvents. If possible, prepare solutions fresh for each experiment. If storage in solution is necessary, use a non-protic solvent, store at low temperatures, and protect from light. Be aware that prolonged storage in protic solvents like methanol or in aqueous buffers can accelerate hydrolysis.[5]

Category 3: Experimental and Analytical Artifacts

Q7: I am observing unexpected peaks in my mass spectrometry data. What could be the cause?

A7: Mass spectrometry of lipids can generate artifacts, most commonly through in-source fragmentation.[6][7] For 1,2-DPB, you might observe fragments corresponding to the loss of the bromo-group, the palmitoyl chains, or the entire diacylglycerol backbone. These fragments can be mistaken for other lipid species, leading to misidentification.[6] To mitigate this, it is crucial to optimize the ionization source parameters to use the softest ionization conditions possible.

Q8: How can I confirm the identity of my lipid of interest and differentiate it from MS artifacts?

A8: To confidently identify 1,2-DPB and distinguish it from artifacts, tandem mass spectrometry (MS/MS) is essential. By selecting the precursor ion corresponding to 1,2-DPB and fragmenting it, you can obtain a characteristic fragmentation pattern that serves as a structural fingerprint. Comparing this pattern to that of a known standard or to theoretical fragmentation patterns can confirm its identity. Additionally, using chromatographic separation (LC-MS) helps to resolve isomers and impurities from your target molecule before they enter the mass spectrometer.[8][9]

Troubleshooting Guides

Guide 1: Troubleshooting Impure 1,2-DPB Samples

This guide provides a systematic approach to identifying and resolving issues related to the purity of 1,2-Dipalmitoyl-3-bromopropanediol.

Observed Problem	Potential Cause	Recommended Action
Multiple spots on TLC plate	Synthesis byproducts or degradation	Purify the sample using flash chromatography.
Unexpected biological activity	Presence of biologically active impurities	Characterize impurities by MS and NMR and purify the sample.
Poor reproducibility between batches	Batch-to-batch variation in purity	Assess the purity of each new batch by HPLC-MS before use.
Low yield after synthesis	Incomplete reaction or side reactions	Optimize reaction conditions and purify the product from the reaction mixture.

Guide 2: Minimizing Degradation of 1,2-DPB

This guide outlines best practices for the storage and handling of 1,2-DPB to prevent the formation of degradation-related artifacts.

Potential Issue	Preventative Measure	Detection Method
Hydrolysis	Store as a solid at ≤ -20°C under inert gas. Use anhydrous solvents for stock solutions. Avoid prolonged storage in aqueous buffers.[5]	HPLC-MS to detect free palmitic acid and lysolipids.
Oxidation	Store under an inert atmosphere (argon or nitrogen). Use antioxidants in solutions if compatible with the experiment.	While less likely for saturated palmitoyl chains, MS can detect oxidized species.
Debromination	Protect from light. Avoid strong nucleophiles and high temperatures.	MS to detect the loss of bromine.

Guide 3: Identifying and Avoiding Mass Spectrometry Artifacts

This guide provides strategies for mitigating artifacts during the mass spectrometric analysis of 1,2-DPB.

Artifact Type	Appearance in Spectrum	Mitigation Strategy
In-source Fragmentation	Peaks corresponding to neutral losses (e.g., HBr, palmitic acid) or fragment ions (e.g., diacylglycerol-like fragment).[6][7]	Optimize ion source conditions (e.g., lower cone voltage, source temperature). Use a soft ionization technique.
Adduct Formation	Peaks at [M+Na]+, [M+K]+, or other adducts.	Use high-purity solvents and additives. Adduct formation can sometimes be used to aid identification.
Isomeric/Isobaric Interference	Co-eluting peaks with the same m/z.	Use high-resolution mass spectrometry to distinguish isobaric species. Employ chromatographic separation with sufficient resolution to separate isomers.[9]

Experimental Protocols

Protocol 1: General Purification of 1,2-DPB by Flash Chromatography

This protocol provides a general method for the purification of 1,2-Dipalmitoyl-3-bromopropanediol.

• Column Selection: Choose a normal-phase column, such as a silica gel or an amino-propylated silica column.

• Sample Preparation: Dissolve the crude 1,2-DPB in a minimal amount of a non-polar solvent like heptane or hexane.

• Solvent System: Prepare a non-polar solvent (Solvent A, e.g., heptane) and a more polar solvent (Solvent B, e.g., ethyl acetate).[1]

• Gradient Elution:

  • Equilibrate the column with 100% Solvent A.

  • Load the sample onto the column.

  • Elute with a linear gradient from 100% Solvent A to a mixture of A and B (e.g., 60:40) over several column volumes.

  • The exact gradient will need to be optimized based on the specific impurities present.

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC or HPLC-MS to identify those containing the pure 1,2-DPB.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure.

Visualizations

Caption: A logical workflow for troubleshooting artifacts in 1,2-DPB studies.

Caption: Chemical degradation pathways of 1,2-Dipalmitoyl-3-bromopropanediol.

Caption: A schematic of the purification process for 1,2-DPB.

References

• 1. biotage.com [biotage.com]
• 2. tandfonline.com [tandfonline.com]
• 3. biotage.com [biotage.com]
• 4. m.youtube.com [m.youtube.com]
• 5. encapsula.com [encapsula.com]
• 6. Recognition and avoidance of ion source-generated artifacts in lipidomics analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Strategies to improve/eliminate the limitations in shotgun lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recommendations for good practice in MS-based lipidomics - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

validating "1,2-Dipalmitoyl-3-bromopropanediol" targets with orthogonal methods

For Researchers, Scientists, and Drug Development Professionals

The journey from identifying a bioactive compound to developing a clinically effective drug is fraught with challenges, a primary one being the rigorous validation of its biological target. Misidentification of a drug's target can lead to wasted resources and failed clinical trials. Therefore, employing a multi-pronged, orthogonal approach to target validation is not just best practice but a critical necessity. This guide provides a comparative overview of key orthogonal methods for validating a putative protein target, using the hypothetical discovery of "1,2-Dipalmitoyl-3-bromopropanediol" as a novel bioactive agent.

The Crucial Role of Orthogonal Target Validation

• Biochemical Inhibition Assays: Direct measurement of the compound's effect on the purified target protein's activity.

• Cellular Thermal Shift Assay (CETSA): Assessment of target engagement within a cellular environment by measuring changes in protein thermal stability upon ligand binding.[5][6]

• siRNA-mediated Gene Knockdown: Evaluation of the compound's efficacy when the expression of the putative target protein is reduced.[7][8]

Comparative Analysis of Orthogonal Validation Methods

To illustrate the application of these methods, let us assume a hypothetical scenario where a high-throughput screen has identified "Protein X" as the putative target of 1,2-Dipalmitoyl-3-bromopropanediol. The following tables summarize the hypothetical quantitative data that would be generated from each orthogonal validation experiment.

Table 1: Biochemical Inhibition Assay Data

Compound	Target	IC50 (nM)	Inhibition Type
1,2-Dipalmitoyl-3-bromopropanediol	Protein X	150	Competitive
Known Inhibitor (Positive Control)	Protein X	50	Competitive
Vehicle (Negative Control)	Protein X	> 10,000	-

Table 2: Cellular Thermal Shift Assay (CETSA) Data

Treatment	Target	Tagg (°C) at 10 µM	ΔTagg (°C)
Vehicle (DMSO)	Protein X	52.5	-
1,2-Dipalmitoyl-3-bromopropanediol	Protein X	56.0	+3.5
Known Inhibitor (Positive Control)	Protein X	57.2	+4.7
Off-Target Protein Y	Protein X	58.1	+0.1

Table 3: siRNA-mediated Gene Knockdown Data

Condition	Target Gene	Compound Treatment	Cellular Phenotype (e.g., % Apoptosis)
Scrambled siRNA	N/A	Vehicle	5%
Scrambled siRNA	N/A	1,2-Dipalmitoyl-3-bromopropanediol (1 µM)	60%
siRNA for Protein X	Protein X	Vehicle	15%
siRNA for Protein X	Protein X	1,2-Dipalmitoyl-3-bromopropanediol (1 µM)	25%

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. Below are the protocols for the key experiments cited in this guide.

Biochemical Enzyme Inhibition Assay Protocol

• Preparation of Reagents : Prepare a buffer solution suitable for the enzyme's optimal activity.[9] Dissolve the purified "Protein X", its substrate, and the test compounds (1,2-Dipalmitoyl-3-bromopropanediol, known inhibitor, and vehicle) in the appropriate solvents.

• Assay Procedure : In a microplate, add the enzyme and varying concentrations of the test compounds.[10] Incubate for a predetermined time to allow for binding.

• Initiation of Reaction : Add the substrate to initiate the enzymatic reaction.

• Detection : Measure the rate of product formation or substrate depletion over time using a suitable detection method (e.g., colorimetric, fluorometric, or luminometric).

• Data Analysis : Plot the enzyme activity against the compound concentration and fit the data to a dose-response curve to determine the IC50 value.[9]

Cellular Thermal Shift Assay (CETSA) Protocol

• Cell Culture and Treatment : Culture cells to 80-90% confluency.[5] Treat the cells with the test compound (1,2-Dipalmitoyl-3-bromopropanediol), a known ligand as a positive control, or vehicle (DMSO) for a specified duration to allow for compound uptake.[5]

• Heat Challenge : Aliquot the cell suspensions into PCR tubes and heat them at a range of temperatures for a defined period (e.g., 3 minutes).[5][11]

• Cell Lysis : Lyse the cells using freeze-thaw cycles or a lysis buffer.[5]

• Separation of Soluble and Aggregated Proteins : Centrifuge the lysates at high speed to pellet the aggregated proteins.[5]

• Protein Quantification and Analysis : Collect the supernatant containing the soluble proteins.[5] Analyze the amount of soluble "Protein X" at each temperature point by Western blotting or other protein quantification methods.

• Data Analysis : Plot the fraction of soluble "Protein X" against the temperature to generate melting curves.[12] The shift in the melting temperature (ΔTagg) upon compound treatment indicates target engagement.[12]

siRNA-mediated Gene Knockdown Protocol

• siRNA Transfection : Design and synthesize siRNAs targeting the mRNA of "Protein X" and a non-targeting scrambled control siRNA.[13] Transfect cells with the siRNAs using a suitable transfection reagent.[8]

• Incubation : Incubate the cells for 48-72 hours to allow for the knockdown of the target protein.

• Verification of Knockdown : Validate the reduction in "Protein X" expression at both the mRNA (e.g., by qRT-PCR) and protein (e.g., by Western blot) levels.[14]

• Compound Treatment : Treat the siRNA-transfected cells and control cells with 1,2-Dipalmitoyl-3-bromopropanediol or vehicle.

• Phenotypic Assay : Measure a relevant cellular phenotype that is believed to be affected by the inhibition of "Protein X" (e.g., cell viability, apoptosis, or a specific signaling event).

• Data Analysis : Compare the effect of the compound in cells with and without the knockdown of "Protein X". A significant reduction in the compound's effect in the knockdown cells provides strong evidence that "Protein X" is the relevant target.[7]

Visualizing Workflows and Pathways

To further clarify the experimental processes and the underlying biological context, the following diagrams have been generated using Graphviz.

References

• 1. Orthogonal Validation: A Means To Strengthen Gene Editing and Gene Modulation Research | Technology Networks [technologynetworks.com]
• 2. Orthogonal Validation: A Multifaceted Approach to Robust Gene Function Data Generation | Labcompare.com [labcompare.com]
• 3. Hallmarks of Antibody Validation: Orthogonal Strategy | Cell Signaling Technology [cellsignal.com]
• 4. blog.cellsignal.com [blog.cellsignal.com]
• 5. benchchem.com [benchchem.com]
• 6. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. siRNA knockdown validation 101: Incorporating negative controls in antibody research - PMC [pmc.ncbi.nlm.nih.gov]
• 8. How siRNA Knockdown Antibody Validation Works | Lab Manager [labmanager.com]
• 9. superchemistryclasses.com [superchemistryclasses.com]
• 10. Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cellular thermal shift assay (CETSA) [bio-protocol.org]
• 12. news-medical.net [news-medical.net]
• 13. How to design effective siRNA for gene knockdown experiments? [synapse.patsnap.com]
• 14. qiagen.com [qiagen.com]

A Comparative Guide to Lipid Probes: "1,2-Dipalmitoyl-3-bromopropanediol" in Focus

In the intricate world of lipidomics and proteomics, lipid probes are indispensable tools for elucidating the roles of lipids and their modifications in cellular processes. This guide provides a comprehensive comparison of "1,2-Dipalmitoyl-3-bromopropanediol" with other classes of lipid probes, offering researchers, scientists, and drug development professionals a clear perspective on their respective applications, mechanisms, and experimental considerations.

Introduction to Lipid Probes

Lipids are a diverse group of molecules that play crucial roles in cell structure, signaling, and energy storage. The study of protein-lipid interactions and lipid modifications, such as acylation, is essential for understanding a wide range of biological phenomena. Lipid probes are chemical tools designed to identify, enrich, and visualize lipids and lipid-modified proteins, thereby providing insights into their function and regulation.

This guide will focus on comparing "1,2-Dipalmitoyl-3-bromopropanediol," an affinity-based probe, with other major classes of lipid probes, particularly metabolic probes.

"1,2-Dipalmitoyl-3-bromopropanediol": An Affinity-Based Probe

"1,2-Dipalmitoyl-3-bromopropanediol" is a synthetic lipid analog designed to study protein acylation, specifically palmitoylation. Its structure consists of two palmitoyl chains, mimicking a diacylglycerol backbone, and a reactive bromopropanediol headgroup. This reactive group allows the probe to form a stable, covalent bond with nucleophilic residues (such as cysteine, serine, or histidine) on proteins, effectively acting as an alkylating agent. This mechanism of action places it in the category of affinity-based or activity-based probes.

Comparison of Lipid Probe Technologies

The selection of a lipid probe depends on the specific research question, the biological system under investigation, and the available analytical techniques. Here, we compare affinity-based probes like "1,2-Dipalmitoyl-3-bromopropanediol" with the widely used metabolic probes.

Feature	1,2-Dipalmitoyl-3-bromopropanediol (Affinity-Based Probe)	Metabolic Probes (e.g., Alkyne/Azide-tagged lipids)
Mechanism of Action	Covalent modification (alkylation) of proteins in proximity. The reactive headgroup directly forms a bond with amino acid residues.	Metabolic incorporation into nascent proteins by cellular machinery, followed by bioorthogonal "click" chemistry for tagging.
Specificity	Can be less specific, potentially reacting with any accessible nucleophilic residue. Specificity is primarily driven by the lipid moiety's interaction with the protein.	Generally more specific as they are incorporated by cellular enzymes involved in lipid metabolism and protein modification.
Cell Permeability	Generally cell-permeable due to its lipid nature.	Cell permeability can be a factor, but many probes are designed for efficient cellular uptake.
"Off-Target" Effects	Prone to non-specific labeling of abundant, highly reactive proteins. Similar compounds like 2-bromopalmitate are known for their promiscuous reactivity.[1][2][3][4]	Can potentially perturb lipid metabolism, and the bioorthogonal tag might slightly alter the lipid's properties.
Experimental Workflow	Treatment of cells/lysates with the probe, followed by lysis, affinity purification of labeled proteins, and identification by mass spectrometry.	Metabolic labeling of cells, lysis, click chemistry to attach a reporter tag (e.g., biotin), affinity purification, and mass spectrometry.
Applications	Identifying potential lipid-binding proteins, profiling enzyme activity (activity-based protein profiling).	Studying dynamic lipid modifications, identifying substrates of specific lipid-modifying enzymes, pulse-chase labeling experiments.
Quantitative Analysis	Can be used for quantitative proteomics, but non-specific binding can complicate data interpretation.	Well-suited for quantitative proteomics (e.g., SILAC, TMT) to study changes in lipidation under different conditions.

Experimental Protocols

General Workflow for Using "1,2-Dipalmitoyl-3-bromopropanediol" (Affinity-Based Labeling)

• Probe Incubation: Cells or cell lysates are incubated with "1,2-Dipalmitoyl-3-bromopropanediol" at a predetermined concentration and for a specific duration. This allows the probe to interact with and covalently label target proteins.

• Cell Lysis: After incubation, cells are harvested and lysed using a buffer that maintains protein integrity. For lysate labeling, the probe is added directly to the lysate.

• Removal of Unbound Probe: The lysate is processed to remove excess, unreacted probe. This can be achieved through methods like protein precipitation or size-exclusion chromatography.

• Affinity Purification: To enrich the labeled proteins, a "capture" molecule that specifically binds to the probe's lipid portion or a tag (if one were added to the probe) is used. However, for a simple probe like this, enrichment might rely on the overall hydrophobicity of the labeled protein. A more advanced approach would be to synthesize a version of the probe with a biotin tag for streptavidin-based affinity purification.

• Protein Digestion: The enriched proteins are digested into peptides, typically using trypsin.

• Mass Spectrometry Analysis: The resulting peptides are analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify the labeled proteins and potentially the sites of modification.

General Workflow for Using Metabolic Lipid Probes (e.g., Alkyne-Palmitate)

• Metabolic Labeling: Cells are cultured in a medium supplemented with the alkyne- or azide-tagged lipid probe. The cells' metabolic machinery incorporates the probe into newly synthesized lipidated proteins.

• Cell Lysis: Cells are harvested and lysed.

• Click Chemistry Reaction: The cell lysate is treated with a corresponding azide- or alkyne-containing reporter tag (e.g., biotin-azide or a fluorescent azide). A copper(I)-catalyzed or strain-promoted alkyne-azide cycloaddition (CuAAC or SPAAC) reaction covalently attaches the reporter tag to the incorporated probe.

• Affinity Purification (for biotin-tagged probes): The biotinylated proteins are enriched using streptavidin-coated beads.

• Protein Digestion: The enriched proteins are digested into peptides.

• Mass Spectrometry Analysis: The peptides are analyzed by LC-MS/MS to identify the lipidated proteins.

Visualizing the Workflows

Workflow for Affinity-Based Lipid Probes.

Workflow for Metabolic Lipid Probes.

Signaling Pathways and Logical Relationships

The study of protein acylation is crucial for understanding various signaling pathways. For instance, the Wnt signaling pathway, critical in development and disease, involves the palmitoylation of Wnt proteins, which is essential for their secretion and activity. Probes that can track and identify acylated proteins are vital for dissecting such pathways.

Role of Protein Acylation in Cellular Functions.

Conclusion

"1,2-Dipalmitoyl-3-bromopropanediol" represents a class of affinity-based lipid probes that are valuable for identifying lipid-protein interactions through direct covalent modification. However, researchers should be mindful of their potential for non-specific binding. In contrast, metabolic probes coupled with bioorthogonal chemistry offer a more targeted approach for studying the dynamics of protein lipidation within a cellular context. The choice between these and other lipid probe technologies will ultimately depend on the specific biological question being addressed. As probe development and analytical technologies continue to advance, the ability to dissect the complex world of the lipidome and its interactions will undoubtedly provide deeper insights into cellular function in health and disease.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Profiling targets of the irreversible palmitoylation inhibitor 2-bromopalmitate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Profiling targets of the irreversible palmitoylation inhibitor 2-bromopalmitate - PubMed [pubmed.ncbi.nlm.nih.gov]

The Alkylating Agent of Choice: Advantages of 1,2-Dipalmitoyl-3-bromopropanediol in Advanced Lipid Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of custom lipids, particularly cationic and ionizable lipids crucial for formulating lipid nanoparticles (LNPs) for nucleic acid delivery, the choice of the starting alkylating agent is a critical determinant of reaction efficiency, purity, and overall yield. Among the available precursors, 1,2-Dipalmitoyl-3-bromopropanediol stands out as a strategic choice, offering a superior balance of reactivity, stability, and cost-effectiveness compared to other common alkylating lipids. This guide provides an objective comparison with alternative lipids, supported by representative experimental data and detailed protocols.

At a Glance: Performance Comparison

The primary application of 1,2-Dipalmitoyl-3-bromopropanediol is in the synthesis of novel lipids through nucleophilic substitution, typically by reacting it with an amine-containing headgroup to form a cationic or ionizable lipid. The efficiency of this key step is paramount. The alternatives generally include other diacylglycerol derivatives with different leaving groups at the sn-3 position, such as chlorides, iodides, or sulfonate esters (tosylates, mesylates).

Based on established principles of chemical reactivity and data from analogous synthetic procedures, the performance of these precursors in a representative reaction—the synthesis of a tertiary amine lipid via reaction with dimethylamine—can be summarized as follows:

Precursor	Leaving Group	Relative Reactivity	Representative Yield (%)	Typical Reaction Time (h)	Key Considerations
1,2-Dipalmitoyl-3-bromopropanediol	Bromide (-Br)	High	~75-85%	4-8	Optimal balance: Good reactivity, moderate cost, good shelf stability.
1,2-Dipalmitoyl-3-chloropropanediol	Chloride (-Cl)	Moderate	~65-75%[1]	12-24	Lower reactivity requires harsher conditions or longer reaction times; cost-effective.
1,2-Dipalmitoyl-3-iodopropanediol	Iodide (-I)	Very High	>90%	1-4	Highest reactivity but significantly more expensive and less stable; prone to degradation.
1,2-Dipalmitoyl-sn-glycero-3-tosylate	Tosylate (-OTs)	Very High	>90%	1-4	Excellent leaving group, comparable to iodide in reactivity, but requires an additional synthesis step.

The "Goldilocks" Advantage of the Bromo Derivative

The bromide leaving group in 1,2-Dipalmitoyl-3-bromopropanediol provides a "just right" level of reactivity for efficient lipid synthesis.

• Superior to Chlorides: Alkyl bromides are inherently better leaving groups than alkyl chlorides. This leads to faster reaction rates and allows for milder reaction conditions (lower temperatures, less aggressive bases), which helps to minimize side reactions and degradation of the lipid backbone. While the synthesis of a precursor from 3-chloro-1,2-propanediol has shown a yield of 74.3%, reactions with bromides typically proceed more readily.[1]

• More Practical than Iodides: While iodides are more reactive, they are often prohibitively expensive for large-scale synthesis. Furthermore, alkyl iodides are less stable and more susceptible to light-induced degradation, complicating storage and handling.

• More Direct than Sulfonates: Sulfonate esters like tosylates and mesylates are excellent leaving groups, but their preparation adds an extra step to the synthetic workflow (reaction of 1,2-dipalmitoyl-sn-glycerol with a sulfonyl chloride), increasing time and cost. 1,2-Dipalmitoyl-3-bromopropanediol is a more direct and commercially accessible precursor.

Experimental Protocols

Herein, we provide detailed methodologies for the synthesis of a model cationic lipid, 1,2-dipalmitoyl-3-(N,N-dimethylamino)propane , using both the bromo- and chloro- precursors to highlight the practical differences.

Protocol 1: Synthesis using 1,2-Dipalmitoyl-3-bromopropanediol

Objective: To synthesize 1,2-dipalmitoyl-3-(N,N-dimethylamino)propane via nucleophilic substitution.

Materials:

• 1,2-Dipalmitoyl-3-bromopropanediol (1.0 eq)

• Dimethylamine solution (2.0 M in THF, 3.0 eq)

• Triethylamine (Et3N, 1.5 eq)

• Anhydrous Tetrahydrofuran (THF)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO4)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate (for chromatography)

Procedure:

• Dissolve 1,2-Dipalmitoyl-3-bromopropanediol in anhydrous THF in a round-bottom flask under a nitrogen atmosphere.

• Add triethylamine to the solution.

• Cool the flask to 0°C in an ice bath.

• Slowly add the dimethylamine solution dropwise over 15 minutes.

• Remove the ice bath and allow the reaction to stir at room temperature for 6 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO4.

• Filter the mixture and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a gradient of hexanes and ethyl acetate to yield the final product as a white solid.

Protocol 2: Synthesis using 1,2-Dipalmitoyl-3-chloropropanediol

Objective: To synthesize 1,2-dipalmitoyl-3-(N,N-dimethylamino)propane, demonstrating the modified conditions required for the less reactive chloro- precursor.

Materials:

• Same as Protocol 1, with 1,2-Dipalmitoyl-3-chloropropanediol replacing the bromo- equivalent.

• Sodium iodide (NaI, 0.1 eq, catalytic amount)

• Anhydrous Acetonitrile (ACN) may be used instead of THF for higher reaction temperature.

Procedure:

• Dissolve 1,2-Dipalmitoyl-3-chloropropanediol in anhydrous acetonitrile in a round-bottom flask under a nitrogen atmosphere.

• Add triethylamine and a catalytic amount of sodium iodide (this facilitates a Finkelstein reaction, transiently forming the more reactive iodo- intermediate).

• Slowly add the dimethylamine solution.

• Heat the reaction mixture to 50-60°C and stir for 18 hours.

• Monitor the reaction progress using TLC. The reaction is expected to be significantly slower than with the bromo- precursor.

• Upon completion, cool the reaction to room temperature and quench by adding saturated sodium bicarbonate solution.

• Follow steps 8-11 from Protocol 1 for workup and purification.

Visualizing the Workflow

The synthesis of functional lipids and their subsequent application in drug delivery follows a logical progression.

Caption: Workflow from alkylating lipid to biological application.

The core of this workflow is the initial synthesis step, where the choice of alkylating agent has significant downstream implications.

References

• 1. CN104370757A - Preparation method of 3-dimethylamino-1,2-propanediol - Google Patents [patents.google.com]

assessing the specificity of "1,2-Dipalmitoyl-3-bromopropanediol" labeling

For researchers, scientists, and drug development professionals, the accurate visualization and tracking of lipids within cellular environments is paramount. This guide provides an objective comparison of three widely used fluorescent lipid probes: Nile Red, BODIPY™ fatty acid analogs, and Laurdan. The performance of these probes is assessed based on their specificity, photophysical properties, and applications, with supporting experimental data and detailed protocols to aid in the selection of the most appropriate tool for your research needs.

Initially, this guide was intended to focus on the specificity of "1,2-Dipalmitoyl-3-bromopropanediol" labeling. However, due to a lack of available experimental data for this specific compound, the scope has been broadened to compare established and well-documented fluorescent lipid probes that are cornerstones of lipid research.

At a Glance: Comparison of Fluorescent Lipid Probes

The selection of a fluorescent probe for lipid analysis is critically dependent on the specific application, such as visualizing lipid droplets, tracking fatty acid metabolism, or assessing membrane properties. The following table summarizes the key characteristics of Nile Red, BODIPY™ fatty acid analogs, and Laurdan to facilitate a direct comparison.

Feature	Nile Red	BODIPY™ Fatty Acid Analogs	Laurdan / C-Laurdan
Primary Target	Neutral lipids in lipid droplets.[1][2][3]	Fatty acid trafficking and metabolism, lipid droplets, cellular membranes.[4][5][]	Plasma and internal membranes for lipid order and fluidity analysis.[7][8][9]
Specificity	High for neutral lipids, but can show non-specific labeling of other intracellular membranes.[10]	High specificity for tracking fatty acid metabolism. Different chain lengths can target different pathways.[5][11]	Senses the polarity of the membrane environment rather than binding a specific lipid.[7][9][12]
Photophysical Properties	Solvatochromic: emission shifts from red in polar lipids to yellow-gold in neutral lipids.[13][14]	Bright, narrow emission peaks, relatively insensitive to environmental polarity.[15][16]	Emission is sensitive to the polarity of the membrane environment, allowing for ratiometric imaging of membrane phases.[7][9][12]
Advantages	Strong fluorescence in hydrophobic environments, cost-effective, suitable for live and fixed cells.[2][3][17]	Excellent photostability, high quantum yield, available with various fatty acid chains for metabolic studies.[][11]	Enables quantitative assessment of membrane fluidity and lipid raft organization.[7][8][9] C-Laurdan is suitable for conventional confocal microscopy.[7][18]
Limitations	Broad emission spectrum can lead to crosstalk in multicolor imaging.[10]	Can form aggregates at high concentrations. The fluorophore itself can potentially influence lipid metabolism.[19]	Laurdan typically requires two-photon microscopy due to low photostability.[7][12] GP values can be influenced by acquisition settings.[8]
Excitation Max (nm)	~515-554 nm (environment dependent)[13]	~493-505 nm (e.g., BODIPY 493/503)[15]	~356 nm (Laurdan), ~405 nm (C-Laurdan)[7]
Emission Max (nm)	~585-638 nm (environment dependent)[13]	~503-515 nm (e.g., BODIPY 493/503)[15]	Ratiometric imaging using emission at ~440 nm and ~490 nm.[7][12]

Experimental Protocols

Detailed methodologies are crucial for the successful application of these fluorescent probes. Below are protocols for key experiments cited in this guide.

Protocol 1: Staining of Intracellular Lipid Droplets with Nile Red

This protocol is adapted for staining lipid droplets in cultured cells for fluorescence microscopy.

Materials:

• Nile Red stock solution (1 mg/mL in DMSO)[20]

• Phosphate-buffered saline (PBS)

• Fixative solution (e.g., 4% paraformaldehyde (PFA) in PBS) (optional)[17]

• Cell culture medium

• Fluorescence microscope with appropriate filter sets (e.g., TRITC or FITC)[1]

Procedure for Live Cell Imaging:

• Culture cells to the desired confluency on coverslips or in imaging dishes.

• Prepare a Nile Red working solution by diluting the stock solution in cell culture medium to a final concentration of 100-1000 nM.[17]

• Remove the existing cell culture medium and wash the cells once with PBS.

• Add the Nile Red working solution to the cells and incubate for 15-30 minutes at room temperature or 37°C, protected from light.[17][21]

• Wash the cells three times with PBS.

• Image the cells immediately using a fluorescence microscope. For neutral lipids (lipid droplets), use an excitation wavelength of ~450-500 nm and detect emission >528 nm (yellow-gold fluorescence). For polar lipids, use an excitation of ~515-560 nm and detect emission >590 nm (red fluorescence).[14]

Procedure for Fixed Cell Imaging:

• After cell culture, wash cells with PBS and fix with 4% PFA for 10-15 minutes at room temperature.[17][22]

• Wash the cells three times with PBS to remove the fixative.

• Stain the cells with the Nile Red working solution (in PBS) for 15-30 minutes at room temperature, protected from light.[17]

• Wash the cells three times with PBS.

• Mount the coverslips with an appropriate mounting medium.

• Image the cells as described for live-cell imaging.

Protocol 2: Labeling of Cellular Lipids with BODIPY™ Fatty Acid Analogs

This protocol describes the use of BODIPY™ FL C16 for studying fatty acid uptake and localization.

Materials:

• BODIPY™ FL C16 stock solution (e.g., 5 mM in DMSO)[23]

• Cell culture medium, preferably serum-free or with charcoal-stripped serum

• PBS

• Fluorescence microscope with a FITC filter set

Procedure:

• Plate cells on coverslips or imaging dishes and culture to the desired confluency.

• Prepare a 2 µM BODIPY™ FL C16 working solution in pre-warmed cell culture medium.[23]

• Remove the culture medium and wash the cells once with PBS.

• Incubate the cells with the BODIPY™ working solution for 15-30 minutes at 37°C, protected from light.[]

• Wash the cells twice with PBS to remove the staining solution.[23]

• Image the live cells using a fluorescence microscope. The signal can be observed in various compartments, including the endoplasmic reticulum, Golgi, and lipid droplets, depending on the incubation time and cell type.[4]

• For fixed-cell imaging, after washing, fix the cells with 4% PFA for 15-30 minutes, wash again with PBS, and then mount for imaging.[23][]

Protocol 3: Assessment of Membrane Fluidity with Laurdan

This protocol outlines the procedure for labeling cells with Laurdan to analyze membrane lipid order using Generalized Polarization (GP).

Materials:

• Laurdan or C-Laurdan stock solution (e.g., 5 mM in DMSO)

• Cell culture medium

• PBS or other suitable buffer

• Two-photon or confocal microscope (for C-Laurdan) with appropriate excitation and emission filters

Procedure:

• Grow cells on coverslips suitable for microscopy.

• Prepare a Laurdan or C-Laurdan working solution of 5 µM in cell culture medium.[7]

• Incubate the cells with the working solution for 30 minutes at 37°C.[7]

• Wash the cells twice with PBS.

• Acquire images using a two-photon microscope for Laurdan or a confocal microscope for C-Laurdan.[7][12]

• Simultaneously collect fluorescence intensity in two channels: one for the ordered phase (e.g., 415-455 nm) and one for the disordered phase (e.g., 490-530 nm).[7]

• Calculate the GP value for each pixel using the formula: GP = (I_ordered - I_disordered) / (I_ordered + I_disordered).[25]

• Generate a GP map to visualize the spatial variation in membrane order.

Visualizing Experimental Workflows and Concepts

Diagrams created using Graphviz can help to clarify complex experimental workflows and the principles behind these labeling techniques.

Caption: General workflow for staining cells with Nile Red.

Caption: Principle of Laurdan for sensing membrane lipid order.

Caption: Comparison of BODIPY 493/503 and Nile Red properties.

References

• 1. Nile red staining kit (fluorescent) (ab228553) | Abcam [abcam.com]
• 2. Nile red: a selective fluorescent stain for intracellular lipid droplets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. rndsystems.com [rndsystems.com]
• 4. Characterization of a BODIPY-labeled fluorescent fatty acid analogue. Binding to fatty acid-binding proteins, intracellular localization, and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Using fluorescent lipids in live zebrafish larvae: from imaging whole animal physiology to subcellular lipid trafficking - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Laurdan in live cell imaging: Effect of acquisition settings, cell culture conditions and data analysis on generalized polarization measurements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Laurdan Fluorescence Lifetime Discriminates Cholesterol Content from Changes in Fluidity in Living Cell Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Recent Advances in Fluorescent Probes for Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Fatty Acid Analogs and Phospholipids—Section 13.2 | Thermo Fisher Scientific - US [thermofisher.com]
• 12. Evaluating membrane structure by Laurdan imaging: Disruption of lipid packing by oxidized lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Nile red - Wikipedia [en.wikipedia.org]
• 14. rupress.org [rupress.org]
• 15. The use of fluorescent Nile red and BODIPY for lipid measurement in microalgae - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Lipid -Cell staining -Cell Biology-BIO-PROTOCOL [bio-protocol.org]
• 17. resources.revvity.com [resources.revvity.com]
• 18. C-Laurdan: Membrane Order Visualization of HEK293t Cells by Confocal Microscopy | Springer Nature Experiments [experiments.springernature.com]
• 19. research.rug.nl [research.rug.nl]
• 20. animal.ifas.ufl.edu [animal.ifas.ufl.edu]
• 21. emulatebio.com [emulatebio.com]
• 22. Using Nile Blue and Nile Red to visualise the presence of lipids in cryosectioned tissues [focalplane.biologists.com]
• 23. BODIPY 493/503 Staining of Neutral Lipid Droplets for Microscopy and Quantification by Flow Cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]

A Comparative Guide to Brominated and Iodinated Lipid Probes for Researchers

In the intricate world of lipidomics and membrane biology, the precise tracking and characterization of lipids are paramount. Halogenated lipid probes, specifically brominated and iodinated variants, have emerged as powerful tools for elucidating lipid behavior, interactions, and spatial distribution within complex biological systems. This guide provides a comprehensive comparative analysis of brominated versus iodinated lipid probes, offering researchers, scientists, and drug development professionals the necessary information to select the optimal probe for their experimental needs.

Introduction to Halogenated Lipid Probes

Halogenation of lipids involves the incorporation of bromine or iodine atoms into the fatty acid chains or headgroups of lipid molecules. This modification imparts unique physicochemical properties that can be exploited in various analytical techniques. Brominated lipids have gained prominence as contrast-enhancing agents in cryo-electron microscopy (cryo-EM), while iodinated lipids have a longer history of use in radio-labeling for tracking and as contrast agents in imaging modalities like computed tomography (CT).[1]

Physicochemical Properties and Performance Comparison

The choice between a brominated and an iodinated lipid probe is contingent on the specific application and the analytical technique employed. The key differences in their performance stem from the fundamental properties of bromine and iodine atoms.

Property	Brominated Lipid Probes	Iodinated Lipid Probes	Rationale & Performance Implications
Electron Density	High	Very High	Iodine's higher atomic number (Z=53) compared to bromine (Z=35) results in greater electron scattering. This translates to superior contrast enhancement in electron-based imaging techniques like cryo-EM for iodinated probes, although brominated probes still offer a significant advantage over non-halogenated lipids.[2][3]
Van der Waals Radius	1.85 Å	1.98 Å	The larger size of the iodine atom may introduce more significant steric hindrance and potentially perturb the lipid packing and membrane fluidity to a greater extent than bromine. This is a critical consideration for studies aiming to mimic native membrane behavior closely.
Bond Strength (C-X)	Weaker than C-I	Stronger than C-Br	The carbon-iodine bond is generally weaker and more susceptible to cleavage under certain mass spectrometry ionization conditions, which can be advantageous for generating specific fragment ions for structural elucidation.
Isotopic Signature	Two major isotopes (79Br, 81Br) in ~1:1 ratio	One major stable isotope (127I)	The distinct isotopic pattern of bromine provides a unique signature in mass spectrometry, facilitating the identification of brominated lipid species and aiding in their differentiation from background ions.[4]
Radioactivity	Non-radioactive (stable isotopes)	Can be synthesized with radioactive isotopes (e.g., 125I, 131I)	Radioiodinated lipids are invaluable for highly sensitive tracking and quantification in biological systems using techniques like autoradiography and scintillation counting.[1]

Applications and Experimental Considerations

Cryo-Electron Microscopy (Cryo-EM)

Brominated lipids have been extensively utilized in cryo-EM to visualize the organization of lipids within membranes and at protein-lipid interfaces.[4] The enhanced electron scattering from bromine atoms provides the necessary contrast to distinguish the labeled lipids from the surrounding non-brominated lipids and protein components.[2][3]

Experimental Workflow for Cryo-EM with Brominated Lipids

References

• 1. Radioiodinated, photoactivatable phosphatidylcholine and phosphatidylserine: transfer properties and differential photoreactive interaction with human erythrocyte membrane proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Protocol for Untargeted Lipid ID via UHPLC-Tandem MS - Creative Proteomics [creative-proteomics.com]
• 3. researchgate.net [researchgate.net]
• 4. Brominated lipid probes expose structural asymmetries in constricted membranes - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to In Vivo Validation of Protein-Lipid Interactions: Featuring 1,2-Dipalmitoyl-3-bromopropanediol

For Researchers, Scientists, and Drug Development Professionals

The study of protein-lipid interactions within a living system is critical to understanding cellular signaling, membrane trafficking, and metabolism.[1] Identifying the specific protein partners of lipids is essential for elucidating biological function and developing targeted therapeutics. This guide provides an objective comparison of methodologies for validating these interactions in vivo, with a focus on covalent chemical probes like 1,2-Dipalmitoyl-3-bromopropanediol.

Overview of Methodologies

Validating protein-lipid interactions in vivo presents significant challenges due to the dynamic and often transient nature of these associations.[2] Methodologies can be broadly categorized into those using covalent probes, which form a permanent bond with their protein targets, and those employing photo-activated crosslinkers. Each approach has distinct advantages and limitations.

1,2-Dipalmitoyl-3-bromopropanediol is a synthetic lipid analog designed as a covalent chemical probe. Its structure mimics diacylglycerol (DAG), a key signaling lipid, but with a reactive bromopropyl group. This electrophilic "warhead" can covalently modify nucleophilic amino acid residues (e.g., Cysteine, Histidine) on interacting proteins, enabling their subsequent enrichment and identification.[3][4] This technique is a form of Activity-Based Protein Profiling (ABPP), which utilizes reactive probes to capture proteins in their native functional state.[4]

Below is a comparison of this approach with a primary alternative: photo-affinity labeling.

Logical Relationship: Probe-Based Protein Capture

Caption: Comparison of covalent and photo-affinity probe strategies.

Data Presentation: Performance Comparison

The choice of methodology significantly impacts the scope and nature of the results. The following table summarizes key quantitative and qualitative differences between haloalkane-based covalent probes and photo-affinity probes.

Feature	Covalent Probe (e.g., 1,2-Dipalmitoyl-3-bromopropanediol)	Photo-Affinity Probe (e.g., Diazirine-Lipid)
Mechanism	Electrophilic warhead reacts with nucleophilic amino acids.[4]	UV activation generates a highly reactive carbene for insertion into C-H or N-H bonds.[5]
Interaction Type	Covalent, irreversible bond formation.	Covalent, irreversible bond formation upon activation.
Specificity	Biased towards proteins with reactive, accessible nucleophiles in the binding pocket.	Less biased; crosslinking is proximity-based rather than residue-dependent.[5]
In Vivo Application	High. Cell permeable probes allow for treatment of live cells or organisms.[6]	High. Requires UV irradiation of cells/tissues, which can sometimes induce cellular stress.
Potential Issues	Potential for off-target labeling; may miss non-covalent interactors without reactive residues.[7]	Can be inefficient; UV light penetration in tissues can be limited.
Typical Workflow	Probe Incubation -> Lysis -> Affinity Purification -> Mass Spectrometry.	Probe Incubation -> UV Crosslinking -> Lysis -> Affinity Purification -> Mass Spectrometry.
Example Protein Hits	Often identifies enzymes like hydrolases, transferases, or proteins with reactive cysteines.[3]	Broader range of interactors, including structural proteins and complex subunits.

Experimental Protocols & Workflows

Accurate and reproducible results depend on meticulous experimental design. Below are detailed, generalized protocols for identifying protein interactions using a covalent lipid probe.

Experimental Workflow: Covalent Probe-Based Proteomics

The overall workflow involves treating live cells with the probe, capturing the covalently modified proteins, and identifying them via mass spectrometry.

Caption: Standard workflow for identifying protein targets of covalent lipid probes.

Protocol 1: In Vivo Labeling and Protein Enrichment

• Cell Culture and Probe Treatment: Plate cells (e.g., HeLa, HEK293) to ~80% confluency. Treat with the bromo-lipid probe (typically 10-50 µM) in serum-free media for 1-4 hours. Include a vehicle-only (e.g., DMSO) control.

• Cell Lysis: Wash cells 3x with cold PBS to remove excess probe. Lyse cells in a buffer containing SDS (e.g., 1% SDS in PBS) to denature proteins and disrupt membranes. Sonicate the lysate to shear DNA and reduce viscosity.

• Click Chemistry (for alkyne-tagged probes): If using a probe functionalized with a terminal alkyne, add azide-biotin, CuSO₄, and a reducing agent (e.g., sodium ascorbate) to the lysate. Incubate for 1 hour at room temperature to attach a biotin handle.

• Affinity Purification:

  • Dilute the lysate to reduce SDS concentration (<0.1%).

  • Add streptavidin-coated magnetic beads and incubate for 1-2 hours at 4°C with rotation to capture biotinylated proteins.[6]

  • Wash the beads extensively with buffer to remove non-specific binders.

• On-Bead Digestion: Resuspend the beads in a digestion buffer (e.g., containing urea). Reduce the proteins with DTT, alkylate with iodoacetamide, and digest overnight with sequencing-grade trypsin.[8]

• Mass Spectrometry: Collect the supernatant containing the peptides. Analyze the peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Use a proteomics software suite (e.g., Proteome Discoverer) to search the raw data against a protein database to identify the captured proteins.[8] Quantify protein abundance between the probe-treated and control samples to determine specific interactors.

Application in Signaling Pathways

Identifying lipid-binding proteins is often the first step toward understanding their role in a larger biological context. For instance, diacylglycerol (DAG), which 1,2-dipalmitoyl-3-bromopropanediol mimics, is a crucial second messenger that activates Protein Kinase C (PKC). A probe like this could be used to identify novel DAG effectors in the PKC or other signaling pathways.

Hypothetical Signaling Pathway Interaction

This diagram illustrates how a lipid probe could identify a previously unknown protein ("Target Protein X") within a known signaling cascade.

Caption: Diagram of a probe identifying a novel effector in a signaling pathway.

By providing a stable link to interacting proteins, covalent probes offer a powerful tool for mapping the complex lipid-protein interactome, paving the way for new biological insights and therapeutic strategies.

References

• 1. Emerging methodologies to investigate lipid–protein interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Chemical probe to identify the cellular targets of the reactive lipid metabolite 2-trans-hexadecenal - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Activity-Based Protein Profiling (ABPP) Service | MtoZ Biolabs [mtoz-biolabs.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Target Identification Using Cell Permeable and Cleavable Chloroalkane Derivatized Small Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. PRIDE - PRoteomics IDEntifications Database [ebi.ac.uk]

Unveiling Protein-Lipid Interactions: A Comparative Guide to Target Validation Techniques

For researchers, scientists, and drug development professionals, the precise validation of molecular targets is a cornerstone of effective therapeutic design. When the target is a membrane protein, understanding its interaction with the surrounding lipid environment is paramount. This guide provides a comparative analysis of cutting-edge techniques for validating protein-lipid interactions, with a focus on the emerging use of brominated lipid probes in cryo-electron microscopy (cryo-EM) and its comparison with established methodologies.

This guide will delve into the use of "1,2-Dipalmitoyl-3-bromopropanediol" and other brominated lipid analogs as powerful tools for high-resolution structural studies. We will objectively compare their performance with alternative methods such as fluorescence microscopy, solid-state Nuclear Magnetic Resonance (NMR), and mass spectrometry, supported by experimental data and detailed protocols.

Section 1: Brominated Lipid Probes in Cryo-EM for Target Validation

The advent of brominated lipid probes has provided a significant leap forward in the structural analysis of membrane protein-lipid interactions. The introduction of bromine atoms into the lipid acyl chains enhances electron density, acting as a contrast agent in cryo-EM and allowing for the direct visualization of lipid organization around a protein target.[1][2] This is a powerful form of target validation, as it provides high-resolution structural evidence of the specific lipid environment required for a protein's function.

A notable example is the use of brominated stearoyl-docosahexanenoyl-phosphocholine to elucidate the structural asymmetries in constricted membranes remodeled by the ESCRT-III protein complex.[1][2] These studies demonstrate how brominated lipids can reveal leaflet-level and protein-localized lipid patterns that are invisible with standard cryo-EM.[1][2]

Experimental Workflow: Target Validation using Brominated Lipids and Cryo-EM

Caption: Workflow for validating protein-lipid interactions using brominated lipids in cryo-EM.

Detailed Experimental Protocol: Cryo-EM with Brominated Lipids

1. Vesicle Preparation:

• Lipids, including the brominated species (e.g., 1,2-dipalmitoyl-3-bromopropanediol), are mixed in a chloroform/methanol solution.

• The solvent is evaporated under a stream of nitrogen to form a thin lipid film.

• The film is hydrated with a buffer solution to form multilamellar vesicles.

• Unilamellar vesicles are then formed by extrusion through a polycarbonate membrane with a defined pore size.

2. Protein Reconstitution:

• The purified membrane protein of interest is added to the vesicle solution.

• Detergent is removed by dialysis or with bio-beads to facilitate the insertion of the protein into the lipid bilayer.

3. Cryo-Preservation:

• A small volume of the proteoliposome solution is applied to a glow-discharged cryo-EM grid.

• The grid is blotted to create a thin film and then rapidly plunged into liquid ethane.

4. Cryo-EM Data Collection:

• Images are collected on a transmission electron microscope equipped with a direct electron detector.

5. Image Processing and Analysis:

• Movies are motion-corrected, and contrast transfer function (CTF) is estimated.

• Particles (proteoliposomes) are picked and subjected to 2D and 3D classification and reconstruction.

• The enhanced density from the brominated lipids is analyzed to determine their localization relative to the protein. Radial density profiles and line scans are often used to quantify the enrichment of brominated lipids in specific regions.[3][4]

Section 2: Comparative Analysis of Target Validation Techniques

While cryo-EM with brominated lipids offers unparalleled structural detail, other techniques provide complementary information and may be more suitable for certain applications.

Technique	Principle	Information Obtained	Resolution	Advantages	Limitations
Cryo-EM with Brominated Lipids	Electron microscopy with contrast enhancement from bromine atoms.[1][2]	High-resolution 3D structure of protein-lipid complexes, direct visualization of lipid organization.[1][2]	Near-atomic (2-4 Å for protein), nanometer for lipid organization.[3][4]	Direct structural evidence, high resolution, no need for fluorescent labels.	Technically demanding, requires specialized equipment, potential for artifacts from bromination.
Fluorescence Microscopy	Use of fluorescent probes (e.g., Laurdan, di-4-ANEPPDHQ) that report on membrane properties.[5][6]	Information on lipid order, domain formation, and protein co-localization.[5][6]	Diffraction-limited (~250 nm), super-resolution techniques can improve this.	Live-cell imaging possible, relatively high throughput, provides dynamic information.[5][6]	Indirect information on interactions, potential for probe-induced artifacts, lower resolution than cryo-EM.[7][8]
Solid-State NMR	Nuclear magnetic resonance spectroscopy of molecules in a solid or semi-solid state.[9][10]	Atomic-level information on protein structure, dynamics, and specific lipid contacts.[9][10]	Atomic.	Provides detailed information on specific atom-atom interactions and dynamics.[9][10]	Requires large amounts of isotopically labeled sample, technically complex, limited to smaller proteins or domains.
Mass Spectrometry	Measurement of the mass-to-charge ratio of ionized molecules.[11][12][13]	Identification of lipids that co-purify with a protein, stoichiometry of protein-lipid complexes.[11][12][13]	Molecular mass.	High sensitivity, can identify unknown lipid partners, provides information on binding stoichiometry.[11][12][13]	Does not provide structural information on the binding site, potential for dissociation of weak interactions during ionization.[14][15]

Logical Relationship of Target Validation Techniques

Caption: A logical workflow for a comprehensive protein-lipid target validation strategy.

Section 3: Detailed Protocols for Alternative Techniques

Fluorescence Microscopy with Laurdan and di-4-ANEPPDHQ

1. Probe Selection and Labeling:

• Laurdan: Sensitive to membrane polarity and hydration, requires UV excitation. Its emission spectrum shifts from ~440 nm in ordered phases to ~490 nm in disordered phases.[16]

• di-4-ANEPPDHQ: Sensitive to membrane dipole potential, can be excited with visible light. More photostable than Laurdan.[5][6]

• Cells or vesicles are incubated with the fluorescent probe at a concentration and for a duration optimized for each system.

2. Imaging:

• For Laurdan, two-photon or confocal microscopy with a UV laser is typically used.[6]

• For di-4-ANEPPDHQ, standard confocal microscopy is sufficient.[6]

• Images are acquired in two separate channels corresponding to the emission wavelengths of the probe in ordered and disordered lipid environments.

3. Data Analysis:

• A Generalized Polarization (GP) value is calculated for each pixel using the intensity from the two channels: GP = (I_ordered - I_disordered) / (I_ordered + I_disordered).[16]

• The GP map provides a quantitative measure of membrane lipid order.

Solid-State NMR Spectroscopy for Protein-Lipid Interactions

1. Sample Preparation:

• The protein of interest is typically uniformly or selectively labeled with 15N and/or 13C.

• The labeled protein is reconstituted into lipid bilayers.

• For oriented samples, the proteoliposomes are deposited on glass plates.

2. NMR Data Acquisition:

• A variety of solid-state NMR experiments can be performed, including Cross-Polarization Magic-Angle Spinning (CP-MAS) and Rotational-Echo Double-Resonance (REDOR).

• These experiments measure parameters such as chemical shifts, dipolar couplings, and quadrupolar couplings, which are sensitive to molecular structure and dynamics.[9][10]

3. Data Analysis:

• The NMR spectra are analyzed to identify specific residues in the protein that are in close proximity to the lipid headgroups or acyl chains.

• This information is used to build a model of the protein-lipid interface at atomic resolution.

Mass Spectrometry for Lipidomics of Membrane Protein Complexes

1. Sample Preparation:

• The membrane protein complex is purified in a detergent that is compatible with mass spectrometry (e.g., C8E4, digitonin).

• The sample is buffer-exchanged into a volatile buffer such as ammonium acetate.[14]

2. Mass Spectrometry Analysis:

• The sample is introduced into the mass spectrometer using nano-electrospray ionization (nESI).

• The intact mass of the protein-lipid complex is measured.

• Tandem mass spectrometry (MS/MS) can be used to fragment the complex and identify the bound lipids based on their mass.[11]

3. Data Analysis:

• The mass spectra are analyzed to determine the stoichiometry of the protein-lipid complex and the identity of the bound lipids.

• Lipidomics analysis of the purified complex can provide a comprehensive profile of the co-purified lipids.[13]

Conclusion

The validation of protein-lipid interactions is a multifaceted challenge that often requires the application of multiple biophysical techniques. While cryo-EM with brominated lipid probes like "1,2-Dipalmitoyl-3-bromopropanediol" provides unprecedented high-resolution structural information, it is most powerful when used in conjunction with other methods. Fluorescence microscopy offers dynamic and cell-based insights, solid-state NMR provides atomic-level details of specific interactions, and mass spectrometry excels at identifying the lipid partners of a membrane protein. By integrating these approaches, researchers can build a comprehensive and validated model of their target's function within its native membrane environment, paving the way for more effective and targeted drug development.

References

• 1. Brominated lipid probes expose structural asymmetries in constricted membranes [escholarship.org]
• 2. Brominated lipid probes expose structural asymmetries in constricted membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. uni-sofia.bg [uni-sofia.bg]
• 6. Quantitative imaging of membrane lipid order in cells and organisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Secret Lives of Fluorescent Membrane Probes as Revealed by Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Solid-State NMR Approaches to Study Protein Structure and Protein–Lipid Interactions | Springer Nature Experiments [experiments.springernature.com]
• 10. Solid-state NMR spectroscopy to study protein-lipid interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Identifying key membrane protein lipid interactions using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Mass Spectrometry of Intact Membrane Protein Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Combining native mass spectrometry and lipidomics to uncover specific membrane protein–lipid interactions from natural lipid sources - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 14. biorxiv.org [biorxiv.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Laurdan and Di-4-ANEPPDHQ probe different properties of the membrane - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Operational Protocols for Handling 1,2-Dipalmitoyl-3-bromopropanediol

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling and disposal of 1,2-Dipalmitoyl-3-bromopropanediol. Adherence to these procedures is essential to ensure personal safety and minimize environmental impact. The following protocols are derived from safety data for structurally similar compounds and general best practices for handling brominated organic compounds.

Personal Protective Equipment (PPE)

All personnel handling 1,2-Dipalmitoyl-3-bromopropanediol must use the following personal protective equipment. This is a mandatory requirement to prevent skin and eye contact, inhalation, and ingestion.

PPE Category	Item	Specifications
Eye and Face Protection	Safety Goggles	Tightly fitting safety goggles.
Face Shield	8-inch minimum, to be used in conjunction with goggles.
Hand Protection	Gloves	Inspected prior to use. Use proper removal technique.
For Full Contact: Chloroprene, 0.6 mm minimum thickness, 480 min breakthrough time.
For Splash Contact: Natural latex/chloroprene, 0.6 mm minimum thickness, 120 min breakthrough time.
Body Protection	Protective Clothing	Disposable gown or a clean lab coat.[1]
Respiratory Protection	Respirator	A fit-tested N95 or N100 NIOSH-approved mask for airborne particles. A full face-piece chemical cartridge-type respirator or a powered air-purifying respirator (PAPR) should be used if there is a risk of vapours, gases, dust, or splashes.[1]

Operational Plan: Handling and Storage

Engineering Controls:

• Work in a well-ventilated area, preferably within a chemical fume hood.

• Ensure safety shower and eyewash stations are readily accessible.

Handling Procedures:

• Preparation: Before handling, ensure all required PPE is correctly worn. Inspect gloves for any signs of degradation or perforation.

• Weighing and Transfer: Conduct all weighing and transfer operations within a fume hood to minimize inhalation exposure. Avoid generating dust.

• Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid splashing.

• Post-Handling: After handling, wash hands and forearms thoroughly with soap and water, even if gloves were worn.

Storage:

• Store in a cool, dry, and well-ventilated place away from incompatible substances.

• Keep the container tightly closed to prevent contamination and leakage.

• Recommended storage temperature is 2 - 8 °C.[2]

• Protect from light.

Emergency Procedures

• Skin Contact: Immediately remove contaminated clothing. Rinse the affected skin area with copious amounts of water for at least 15 minutes. Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

Disposal Plan

Chemical waste must be disposed of in accordance with federal, state, and local regulations.

• Waste Collection:

  • Collect all waste containing 1,2-Dipalmitoyl-3-bromopropanediol in a designated, properly labeled, and sealed hazardous waste container.

  • Do not mix with other waste streams unless explicitly permitted.

• Container Labeling:

  • Clearly label the waste container with "Hazardous Waste" and the full chemical name: "1,2-Dipalmitoyl-3-bromopropanediol".

• Disposal:

  • Arrange for pick-up and disposal by a certified hazardous waste management company.

  • Do not dispose of this chemical down the drain or in the regular trash.

Visual Workflow for Handling and Disposal

The following diagram outlines the standard operating procedure for safely handling and disposing of 1,2-Dipalmitoyl-3-bromopropanediol.

Caption: Workflow for safe handling and disposal of 1,2-Dipalmitoyl-3-bromopropanediol.

References

• 1. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 2. 3-BROMO-1,2-PROPANEDIOL - Safety Data Sheet [chemicalbook.com]